Isobutyl isobutyrate

• CAS: 97-85-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Isobutyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical properties of isobutyl isobutyrate (CAS No: 97-85-8). Intended for a scientific audience, this document consolidates key quantitative data into accessible tables and details the experimental methodologies for their determination. Visualizations of logical frameworks and experimental workflows are provided to facilitate a deeper understanding of the material's characteristics and measurement.

Chemical Identity

• IUPAC Name: 2-methylpropyl 2-methylpropanoate

• Synonyms: Isobutyl isobutanoate, Isobutyric acid isobutyl ester

• CAS Number: 97-85-8

• Molecular Formula: C₈H₁₆O₂[1][2][3][4][5]

• Molecular Weight: 144.21 g/mol [1][2][4][6][7]

• Appearance: Colorless liquid with a pleasant, fruity odor reminiscent of pineapple or grape skin.[1][8][9][10][11]

Summary of Physical Properties

The following table summarizes the key physical and chemical properties of isobutyl isobutyrate, compiled from various sources.

Property	Value	Units	Conditions
Melting Point	-80.7 to -81	°C	760 mmHg
-113.3	°F	760 mmHg
Boiling Point	147 to 152	°C	760 mmHg
299.7	°F	760 mmHg
Density / Specific Gravity	0.852 to 0.857	g/mL	20-25 °C
Refractive Index	1.398 to 1.3999	nD	20 °C
Vapor Pressure	4.33 to 5.8	mmHg / hPa	25 °C
1	mmHg	39.9 °C
Vapor Density	4.9 to 5.0	(Air = 1)	20-25 °C
Flash Point	37 to 40	°C	Closed Cup
99 to 104	°F	Closed Cup
Water Solubility	520 to 1000	mg/L	20 °C
Log P (Octanol/Water)	2.68	Calculated
Autoignition Temperature	432	°C
810	°F
Kinematic Viscosity	1.030	mm²/s	25 °C
Dynamic Viscosity	0.85	mPa·s	25 °C

Data compiled from sources:[1][2][3][5][6][7][8][10][11][12][13][14]

Mandatory Visualizations

The following diagrams illustrate the relationships between the physical properties of isobutyl isobutyrate and the workflows for their experimental determination.

Caption: Logical relationship of isobutyl isobutyrate's physical properties.

Caption: Experimental workflow for determining refractive index via spectrometry.

Caption: Experimental workflow for determining aqueous solubility.

Experimental Protocols

The values presented in this guide are determined through standardized experimental procedures. While original experimental data for isobutyl isobutyrate is often found in handbooks without detailed methods[6], the following sections describe the general protocols for measuring these key physical properties.

The boiling point is determined using a distillation apparatus.

• Apparatus: A round-bottom flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask.

• Procedure:

  • A sample of isobutyl isobutyrate is placed in the round-bottom flask with boiling chips.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

  • The flask is heated gently.

  • The temperature is recorded when it stabilizes as the liquid is boiling and the vapor is condensing in the condenser. This stable temperature is the boiling point at the measured atmospheric pressure.

A pycnometer (specific gravity bottle) is used for the precise determination of density.

• Apparatus: A pycnometer of a known volume, a thermostatically controlled water bath, and an analytical balance.

• Procedure:

  • The mass of the clean, dry pycnometer is accurately measured.

  • The pycnometer is filled with the sample liquid (isobutyl isobutyrate) and placed in the water bath at a specific temperature (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

  • The volume is adjusted precisely to the pycnometer's calibration mark.

  • The exterior is cleaned and dried, and the filled pycnometer is weighed.

  • The procedure is repeated with a reference substance of known density, typically deionized water.

  • The density of the sample is calculated by comparing its mass to the mass of the water for the same known volume.

The refractive index is commonly measured using an Abbe refractometer or a spectrometer.[15][16][17]

• Apparatus: A spectrometer, a light source (e.g., sodium lamp for the D-line), and a hollow glass prism with a known refracting angle (A).

• Procedure:

  • The spectrometer is calibrated.

  • The hollow prism is filled with isobutyl isobutyrate and placed on the spectrometer table.

  • Light from the source is passed through the prism.

  • The prism is rotated while observing the emergent light through the telescope to find the position where the deviation of the light ray is at a minimum.

  • This angle of minimum deviation (δ_min) is measured accurately.[17][18]

  • The refractive index (n) is then calculated using the formula: n = sin((A + δ_min)/2) / sin(A/2).

The solubility of isobutyl isobutyrate in water can be determined by the saturation-shake-flask method.[19][20][21][22][23]

• Apparatus: A temperature-controlled shaker or water bath, sealed flasks, a centrifuge, and an analytical instrument for quantification (e.g., gas chromatograph).

• Procedure:

  • An excess amount of isobutyl isobutyrate is added to a known volume of purified water in a sealed flask.

  • The flask is agitated in the temperature-controlled environment for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.

  • The mixture is allowed to stand to let the undissolved ester phase separate.

  • A sample of the aqueous phase is carefully removed, ensuring no undissolved droplets are included. Centrifugation may be required to fully separate the phases.

  • The concentration of isobutyl isobutyrate in the aqueous sample is determined using a calibrated analytical method. This concentration represents the solubility at that temperature.

References

• 1. ISOBUTYL ISOBUTYRATE - Ataman Kimya [atamanchemicals.com]
• 2. jnfuturechemical.com [jnfuturechemical.com]
• 3. parchem.com [parchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Isobutyl isobutyrate, 98% | Fisher Scientific [fishersci.ca]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. Isobutyl Isobutyrate [drugfuture.com]
• 8. ISOBUTYL ISOBUTYRATE | Occupational Safety and Health Administration [osha.gov]
• 9. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 10. Page loading... [guidechem.com]
• 11. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. chemwhat.com [chemwhat.com]
• 13. univarsolutions.com [univarsolutions.com]
• 14. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 16. practical physics: experiment 12: refractive index [johnwellphy1.blogspot.com]
• 17. wp.optics.arizona.edu [wp.optics.arizona.edu]
• 18. dkpandey.weebly.com [dkpandey.weebly.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. researchgate.net [researchgate.net]
• 21. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]
• 22. The effect of temperature on solubility | Class experiment | RSC Education [edu.rsc.org]
• 23. education.com [education.com]

An In-depth Technical Guide to Isobutyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isobutyl isobutyrate, a key organic compound with diverse applications in the pharmaceutical, flavoring, and coatings industries. This document outlines its chemical identity, physicochemical properties, detailed synthesis protocols, analytical methodologies, and safety information, tailored for a scientific audience.

Chemical Identity and Properties

CAS Number: 97-85-8[1]

IUPAC Name: 2-methylpropyl 2-methylpropanoate[2]

Isobutyl isobutyrate is a carboxylic ester characterized by a pleasant, fruity odor.[2] It is a colorless liquid that is insoluble in water but soluble in common organic solvents like alcohol and ether.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of isobutyl isobutyrate.

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[1]
Molecular Weight	144.21 g/mol	[1]
Boiling Point	148.6 °C at 760 mmHg	[3]
Melting Point	-80.7 °C	[4]
Density	0.855 g/mL at 25 °C	[3]
Vapor Pressure	4.33 mmHg at 25 °C	[3]
Flash Point	38 °C (100.4 °F)
Autoignition Temperature	432 °C (810 °F)	[3]
Refractive Index	1.3999 at 20 °C	[3]
Water Solubility	520 mg/L at 20 °C	[4]
log Kₒw	2.68 (calculated)	[4]

Spectroscopic Data

The structural elucidation of isobutyl isobutyrate is confirmed through various spectroscopic techniques.

Technique	Key Data
¹H NMR	Signals corresponding to the isobutyl and isobutyrate moieties are observed.
¹³C NMR	Resonances characteristic of the ester carbonyl and the aliphatic carbons are present.[1]
IR Spectroscopy	A strong absorption band characteristic of the C=O ester stretch is typically observed around 1733 cm⁻¹.[5]
Mass Spectrometry	The electron ionization (EI) mass spectrum shows characteristic fragmentation patterns.

Synthesis of Isobutyl Isobutyrate

Isobutyl isobutyrate can be synthesized through several methods. The most common laboratory and industrial preparations are the Fischer esterification of isobutyric acid and isobutanol, and the Tishchenko reaction of isobutyraldehyde.

Fischer Esterification

This method involves the acid-catalyzed reaction between a carboxylic acid and an alcohol.[6]

Materials:

• Isobutyric acid

• Isobutanol

• Concentrated sulfuric acid (catalyst)

• Diethyl ether (solvent for extraction)

• 5% aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate or magnesium sulfate (drying agent)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutyric acid and a molar excess of isobutanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Heat the reaction mixture to reflux and maintain for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Dilute the mixture with diethyl ether and wash sequentially with water, 5% aqueous sodium bicarbonate solution (to neutralize the acid catalyst and unreacted isobutyric acid), and brine.[6]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the crude product by simple distillation to obtain pure isobutyl isobutyrate.[6]

Tishchenko Reaction

The Tishchenko reaction provides an alternative route to esters through the disproportionation of an aldehyde using an alkoxide catalyst.[7]

Materials:

• Isobutyraldehyde

• Aluminum isobutoxide (catalyst)

• Anhydrous, inert solvent (e.g., toluene)

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve isobutyraldehyde in an anhydrous solvent.

• Add a catalytic amount of aluminum isobutoxide to the solution.

• Stir the reaction mixture at room temperature. The reaction is often exothermic and may require cooling to maintain the desired temperature.

• Monitor the reaction progress by GC or NMR spectroscopy.

• Upon completion, quench the reaction by the slow addition of water or a dilute acid.

• Separate the organic layer, wash with water and brine, and dry over an anhydrous drying agent.

• Remove the solvent under reduced pressure.

• Purify the resulting isobutyl isobutyrate by vacuum distillation.

Analytical Methods

The purity and identity of synthesized isobutyl isobutyrate are typically confirmed using chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying volatile compounds like isobutyl isobutyrate.

• Sample Preparation: Dilute the isobutyl isobutyrate sample in a volatile organic solvent such as dichloromethane or hexane.

• GC Conditions:

  • Column: A nonpolar capillary column (e.g., HP-5MS) is suitable for this analysis.

  • Injector Temperature: 250 °C

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of the compound.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low to high m/z range (e.g., 40-300 amu) to capture the molecular ion and characteristic fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure of isobutyl isobutyrate.

• Sample Preparation: Dissolve a small amount of the purified ester in a deuterated solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher for better resolution.

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 8-16 scans.

  • Relaxation Delay: 1-2 seconds.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Number of Scans: 1024 or more due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

Applications in Research and Drug Development

Isobutyl isobutyrate serves multiple roles in the pharmaceutical and research sectors:

• Solvent: Its favorable solvency properties make it useful in formulations and as a reaction medium.

• Flavoring Agent: In drug formulations, it can be used as a flavoring agent to improve palatability.

• Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of more complex molecules.

Safety and Handling

Isobutyl isobutyrate is a flammable liquid and should be handled with appropriate safety precautions.

Hazard Summary

Hazard	Description
Flammability	Flammable liquid and vapor. Keep away from heat, sparks, and open flames.
Health Hazards	May cause eye, skin, and respiratory tract irritation. Ingestion of large amounts may cause central nervous system depression.
Personal Protective Equipment (PPE)	Wear protective gloves, safety goggles, and a lab coat. Use in a well-ventilated area or under a chemical fume hood.
First Aid	Eyes: Flush with plenty of water for at least 15 minutes. Skin: Wash with soap and water. Inhalation: Move to fresh air. Ingestion: Do NOT induce vomiting. Seek immediate medical attention for all routes of exposure.

Storage and Disposal

Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances. Dispose of waste material in accordance with local, state, and federal regulations.

Visualized Workflows

Caption: Fischer Esterification Workflow.

Caption: Tishchenko Reaction Workflow.

References

• 1. Isobutyl isobutyrate(97-85-8) 13C NMR [m.chemicalbook.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. Fatty acid quantification methodisobutyl esterification and GC-FID/MS [xuebao.shsmu.edu.cn]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Tishchenko reaction - Wikipedia [en.wikipedia.org]

Natural Sources of Isobutyl Isobutyrate in Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl isobutyrate is a volatile organic compound (VOC) characterized by its sweet, fruity, and ethereal aroma, reminiscent of pineapple and banana. It is a branched-chain ester naturally occurring in a variety of plants, contributing to the characteristic scent of their fruits and essential oils. This technical guide provides a comprehensive overview of the known natural sources of isobutyl isobutyrate in the plant kingdom, including quantitative data where available. It further details the experimental protocols for the extraction and analysis of this compound and presents a putative biosynthetic pathway based on current scientific understanding of ester biosynthesis in plants.

Natural Occurrence and Quantitative Data

Isobutyl isobutyrate has been identified as a volatile constituent in a range of plant species, particularly in their fruits and essential oils. The concentration of this ester can vary significantly depending on the plant species, cultivar, ripeness, and environmental conditions. A summary of plant sources and the reported concentrations of isobutyl isobutyrate is presented in Table 1.

Plant Species	Common Name	Plant Part	Concentration of Isobutyl Isobutyrate	Reference(s)
Eriocephalus punctulatus	Cape Chamomile	Flowering Tops (Essential Oil)	15.32%	[1]
Chamaemelum nobile	Roman Chamomile	Flowering Tops (Essential Oil)	0 - 3.7%	[2]
1.3% (in a specific batch)
Humulus lupulus	Hop	Cones (Wort)	0.9 - 70 µg/L	[3]
Fragaria spp.	Strawberry	Fruit	Data not available in reviewed literature
Cucumis melo	Cantaloupe, Muskmelon	Fruit	Data not available in reviewed literature
Vitis vinifera	Grape	Fruit	Present, but quantitative data not specified
Angelica gigas	Giant Angelica	Not specified	Present	[2]
Laurus nobilis	Bay Laurel	Leaf	Present
Olea europaea	Olive	Fruit	Present
Musa spp.	Banana	Fruit	Present
Prunus armeniaca	Apricot	Fruit	Present

Note: While strawberries and melons are frequently cited as natural sources of isobutyl isobutyrate, specific quantitative data from peer-reviewed studies detailing the concentration of this specific compound in different cultivars was not available in the conducted search. Many studies on the volatile profiles of these fruits focus on more abundant esters.

Biosynthesis of Isobutyl Isobutyrate in Plants

The biosynthesis of isobutyl isobutyrate in plants is not yet fully elucidated through a dedicated pathway. However, based on the well-established pathways for the formation of other branched-chain esters, a putative biosynthetic route can be proposed. This pathway involves the convergence of amino acid catabolism and the fatty acid synthesis machinery, culminating in an esterification reaction catalyzed by alcohol acyltransferases (AATs).[4][5]

The two primary precursors for isobutyl isobutyrate are isobutanol and isobutyryl-CoA .

• Biosynthesis of Isobutanol: Isobutanol is synthesized from the branched-chain amino acid L-valine through the 2-keto acid pathway. This pathway involves a series of enzymatic steps, including deamination, decarboxylation, and reduction, to produce isobutanol.[1][6]

• Biosynthesis of Isobutyryl-CoA: Isobutyryl-CoA is also derived from the catabolism of L-valine. Through a series of enzymatic reactions, L-valine is converted to isobutyryl-CoA.[7]

• Esterification: The final step is the condensation of isobutanol and isobutyryl-CoA, catalyzed by an alcohol acyltransferase (AAT) . AATs are a diverse family of enzymes that exhibit varying degrees of substrate specificity for different alcohols and acyl-CoAs.[3][4]

Putative biosynthetic pathway of isobutyl isobutyrate in plants.

Experimental Protocols

The extraction and analysis of isobutyl isobutyrate from plant materials typically involve two key stages: extraction of the volatile compounds and subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Extraction of Volatile Compounds by Steam Distillation

Steam distillation is a common method for extracting essential oils from plant materials, particularly from flowers and leaves.

Methodology:

• Sample Preparation: Fresh plant material (e.g., chamomile flowers) is harvested, and extraneous parts are removed. The material may be used fresh or partially dried to increase the concentration of essential oils.

• Apparatus Setup: A distillation apparatus is assembled, consisting of a boiling flask, a biomass flask, a condenser, and a collection vessel.

• Distillation: Steam is generated in the boiling flask and passed through the plant material in the biomass flask. The steam ruptures the plant's oil glands, releasing the volatile compounds.

• Condensation: The steam and volatile compound mixture travels to the condenser, where it is cooled, causing it to condense back into a liquid.

• Separation: The condensed liquid, a mixture of water (hydrosol) and essential oil, is collected. Due to their immiscibility, the essential oil will typically form a layer on top of the hydrosol and can be separated.

Workflow for steam distillation of essential oils.

Analysis by Headspace Solid-Phase Microextraction (HS-SPME) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

HS-SPME-GC-MS is a highly sensitive method for the analysis of volatile compounds in fruits and other plant tissues.

Methodology:

• Sample Preparation: A known weight of the plant material (e.g., fruit puree) is placed in a headspace vial. An internal standard may be added for quantification. The vial is sealed.

• Headspace Extraction (SPME): The vial is incubated at a specific temperature to allow volatile compounds to partition into the headspace. A solid-phase microextraction (SPME) fiber is then exposed to the headspace for a defined period to adsorb the volatiles.

• Gas Chromatography (GC): The SPME fiber is inserted into the heated injection port of a gas chromatograph. The adsorbed volatiles are desorbed from the fiber and carried by an inert gas through a capillary column. The column separates the compounds based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry (MS): The separated compounds eluting from the GC column enter the mass spectrometer. The molecules are ionized and fragmented, and the resulting mass spectrum provides a unique fingerprint for each compound, allowing for its identification. The abundance of specific ions is used for quantification.

Workflow for HS-SPME-GC-MS analysis of plant volatiles.

Conclusion

Isobutyl isobutyrate is a naturally occurring ester found in a variety of plants, contributing to their characteristic aromas. While quantitative data is available for some essential oils, such as those from Cape and Roman chamomile, further research is needed to quantify its presence in many fruits where it is known to occur. The putative biosynthetic pathway, originating from the amino acid L-valine, provides a framework for understanding its formation in plants. The detailed experimental protocols for steam distillation and HS-SPME-GC-MS offer robust methods for the extraction and analysis of this and other volatile compounds, which is crucial for researchers in the fields of natural products chemistry, food science, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. www1.ibb.unesp.br [www1.ibb.unesp.br]
• 3. Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Alcohol Acyltransferase Is Involved in the Biosynthesis of C6 Esters in Apricot (Prunus armeniaca L.) Fruit [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

isobutyl isobutyrate safety data sheet for lab use

An In-depth Technical Guide to the Safe Laboratory Use of Isobutyl Isobutyrate

This guide provides comprehensive safety information for the handling and use of isobutyl isobutyrate (CAS No. 97-85-8) in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development and other scientific fields. Isobutyl isobutyrate is a colorless liquid with a fruity odor, utilized in fragrances, flavorings, and as a solvent.[1][2] While it has valuable applications, understanding its potential hazards is crucial for safe laboratory practice.

Hazard Identification and Classification

Isobutyl isobutyrate is classified as a flammable liquid and may cause irritation.[3][4][5] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating these hazards.

Table 1: GHS Classification and Statements

Category	Code	Statement
Hazard Class	Flammable liquids	Category 3
Hazard Statements	H226	Flammable liquid and vapor.[6]
	H336	May cause drowsiness or vertigo.[6]
	H412	Harmful to aquatic life with long lasting effects.[6]
Precautionary Statements	P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[4][6]
	P233	Keep container tightly closed.[4][6]
	P240	Ground and bond container and receiving equipment.[4][6]
	P241	Use explosion-proof electrical/ventilating/lighting equipment.[4][6]
	P242	Use only non-sparking tools.[4]
	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[6]
	P273	Avoid release to the environment.[6]
	P280	Wear protective gloves/protective clothing/eye protection/face protection.[4][6]
	P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[4]
	P304+P340+P312	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.[6]
	P370+P378	In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.
	P403+P235	Store in a well-ventilated place. Keep cool.[4]

| | P501 | Dispose of contents/container in accordance with local/regional/national/international regulations.[4][7] |

GHS Pictograms and associated hazards for isobutyl isobutyrate.

Physical and Chemical Properties

Understanding the physical and chemical properties of isobutyl isobutyrate is fundamental to its safe handling.

Table 2: Physicochemical Data for Isobutyl Isobutyrate

Property	Value
Molecular Formula	C₈H₁₆O₂[3][8]
Molecular Weight	144.21 g/mol [2][3]
Appearance	Colorless, clear liquid[1][3][9]
Odor	Fruity, pleasant odor[1][3][9]
Boiling Point	148-152 °C[3][8]
Melting Point	-81 °C to -80.6 °C[1][3]
Flash Point	37 °C to 38.3 °C (Closed Cup)[1][4]
Density	0.854 - 0.874 g/cm³ at 20-25 °C[1][3]
Vapor Pressure	4.33 - 5.8 hPa @ 25 °C[3][10]
Vapor Density	4.97 (Air = 1)[2][3]
Water Solubility	Insoluble; 520 mg/L at 20 °C[3][10]
Autoignition Temperature	432 °C (810 °F)[2]

| Refractive Index | ~1.398 @ 20 °C[1][8] |

Toxicological Information

Exposure to isobutyl isobutyrate can lead to adverse health effects. It is primarily considered an irritant, and high concentrations of its vapor may cause central nervous system depression.[3]

Table 3: Acute Toxicity Data

Exposure Route	Species	Value
Oral LD50	Rat	>6,400 mg/kg bw[10]
Dermal LD50	Rabbit	>8,600 mg/kg[3][6]
Dermal LD50	Guinea Pig	>10 ml/kg bw[10]

| Inhalation LC66 | Rat | 5423 ppm (31.94 mg/L) for 6 hours[10] |

• Inhalation : Vapors can be irritating to the mucous membranes and upper respiratory tract.[3] High concentrations may lead to dizziness, drowsiness, and central nervous system depression.[3][6]

• Skin Contact : May cause skin irritation.[3] Repeated exposure might lead to dryness or cracking.[6]

• Eye Contact : May cause eye irritation.[3]

• Ingestion : May cause gastrointestinal irritation. Ingestion of large amounts can result in central nervous system depression.[3]

• Chronic Exposure : No specific information on chronic effects or carcinogenicity has been found.[3][4]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not available in the reviewed safety data sheets. These studies, such as the "Short-term toxicity study of isobutyl isobutyrate in rats" by Drake, et al. (1978), are referenced as sources for the toxicity data.[9] For detailed methodologies, consulting the original publications is required.

The protocols provided below are for the safe handling and emergency procedures within a laboratory context, derived from standard safety guidelines.

Protocol for Safe Handling and Storage

This protocol outlines the standard operating procedure for using isobutyl isobutyrate in the lab.

• Preparation :

  • Confirm that a chemical fume hood is operational.

  • Ensure an eyewash station and safety shower are accessible.[3]

  • Gather all necessary Personal Protective Equipment (PPE): chemical safety goggles, appropriate protective gloves, and a lab coat.[3]

• Handling :

  • Ground and bond containers when transferring the material to prevent static discharge.[3][11]

  • Use only spark-proof tools and explosion-proof equipment.[3]

  • Perform all manipulations within a chemical fume hood to minimize vapor inhalation.[3]

  • Avoid contact with eyes, skin, and clothing.[3]

  • Keep the container tightly closed when not in use.[3]

  • Keep away from all sources of ignition, including heat, sparks, and open flames.[3][4]

• Storage :

  • Store in a designated "Flammables" area.[3]

  • Ensure the storage area is cool, dry, and well-ventilated.[11]

  • Keep containers tightly sealed.[3]

• Cleanup :

  • Wash hands and any exposed skin thoroughly after handling.[3]

  • Decontaminate the work area upon completion of tasks.

Workflow for the safe handling and storage of isobutyl isobutyrate.

Protocol for Spill Response

This protocol details the steps to be taken in the event of a spill.

• Evacuation and Alerting :

  • Evacuate non-essential personnel from the immediate spill area.

  • Alert colleagues and the lab supervisor.

  • If the spill is large, contact the institutional emergency response team.

• Control and Containment :

  • Remove all sources of ignition from the area.[3]

  • Ensure adequate ventilation, if safe to do so.

  • Prevent the spill from entering drains or waterways.[4]

• Cleanup :

  • Wear appropriate PPE, including respiratory protection if vapors are significant.

  • Absorb the spill with an inert, non-combustible material such as sand, dry lime, or vermiculite.[3][4]

  • Use non-sparking tools to collect the absorbed material.[3]

  • Place the waste into a closed, labeled container for hazardous waste disposal.[3]

• Decontamination :

  • Clean the spill area thoroughly with soap and water.

  • Dispose of all contaminated materials as hazardous waste.

Logical workflow for responding to an isobutyl isobutyrate spill.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Procedures

Exposure Route	First Aid Instructions
Inhalation	Remove the individual from the exposure area to fresh air immediately. If breathing is difficult, administer oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[3]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes. Seek immediate medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

| Ingestion | Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[3] |

Fire and Explosion Hazards

Isobutyl isobutyrate is a flammable liquid, and its vapors can form explosive mixtures with air.

Table 5: Fire Hazard Data

Property	Value
Flash Point	37 °C to 38.3 °C (Closed Cup)[1][4]
Explosive Limits	Lower (LEL): 1.2% (V)[8] / Upper (UEL): Not Available
Autoignition Temperature	432 °C (810 °F)[2]
Suitable Extinguishing Media	Dry chemical, carbon dioxide (CO₂), alcohol-resistant foam, or water spray.[11][12]
Unsuitable Extinguishing Media	Solid streams of water may be ineffective.[12]
Hazardous Combustion Products	Carbon oxides (CO, CO₂).

| Specific Hazards | Vapors are heavier than air and may travel along the ground to a distant ignition source.[12] Containers may explode when heated. |

Ecological Information

Care should be taken to prevent the release of isobutyl isobutyrate into the environment.

• Toxicity : It is considered harmful to aquatic life with long-lasting effects.[6] The LC50 for fish (Pimephales promelas) is 12.54 mg/L over 96 hours, and the EC50 for Daphnia magna is 55.8 mg/L over 48 hours.[6]

• Persistence and Degradability : The substance is expected to be readily biodegradable.[10]

• Bioaccumulation : With a calculated log Kow of 2.68, the potential for bioaccumulation is considered low to moderate.[10]

References

• 1. Page loading... [guidechem.com]
• 2. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. vigon.com [vigon.com]
• 5. isobutyl isobutyrate, 97-85-8 [thegoodscentscompany.com]
• 6. gcascc.com [gcascc.com]
• 7. prod.adv-bio.com [prod.adv-bio.com]
• 8. chembk.com [chembk.com]
• 9. ISOBUTYL ISOBUTYRATE | Occupational Safety and Health Administration [osha.gov]
• 10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 11. synerzine.com [synerzine.com]
• 12. aurochemicals.com [aurochemicals.com]

The Solubility of Isobutyl Isobutyrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl isobutyrate (IBIB) is a colorless liquid with a characteristic fruity odor, identified by the CAS number 97-85-8.[1] It is an ester of isobutanol and isobutyric acid.[2] With a molecular formula of C8H16O2 and a molecular weight of 144.21 g/mol , this compound is utilized in various industrial applications, including as a flavoring agent, in the manufacturing of insecticides, and notably as a solvent.[3][4][5] Its utility as a solvent is particularly prominent in the coatings industry for nitrocellulose lacquers and thinners, as well as for coatings on plastic substrates.[3] This guide provides a comprehensive overview of the solubility of isobutyl isobutyrate in organic solvents, presenting available data, experimental methodologies for solubility determination, and a generalized workflow for such assessments.

Core Physical and Chemical Properties

A foundational understanding of isobutyl isobutyrate's physical properties is essential for comprehending its behavior as a solvent.

Property	Value
Molecular Formula	C8H16O2
Molecular Weight	144.21 g/mol
Boiling Point	147-149 °C
Melting Point	-81 °C
Density	0.855 g/mL at 25 °C
Flash Point	37 °C (98.6 °F)
Water Solubility	1 g/L at 20 °C
LogP	2.511 (estimated)

(Data sourced from various chemical suppliers and databases)

Solubility in Organic Solvents

Isobutyl isobutyrate is generally characterized by its high solubility in a wide array of organic solvents, a property attributable to its ester functionality and the presence of branched alkyl groups. While precise quantitative solubility data at various temperatures is not extensively published in readily available literature, qualitative assessments consistently report its miscibility with common organic solvent classes.

The principle of "like dissolves like" is a reliable predictor of isobutyl isobutyrate's solubility. As a relatively non-polar ester, it is readily miscible with other non-polar and moderately polar solvents.

Solvent Class	Representative Solvents	Qualitative Solubility of Isobutyl Isobutyrate
Alcohols	Methanol, Ethanol, n-Butanol	Soluble/Miscible[3][4][5][6][7][8][9]
Ethers	Diethyl Ether	Soluble/Miscible[2][3][4][7][8][9]
Ketones	Acetone	Soluble/Miscible[5]
Esters	Ethyl Acetate	Expected to be miscible
Hydrocarbons	Heptane, Toluene	Expected to be miscible
Chlorinated Solvents	Dichloromethane	Expected to be miscible
Oils	General Oils	Miscible[1]

Experimental Protocol: Determination of Miscibility and Solubility

For researchers requiring precise solubility data for their specific applications, the following general experimental protocols can be adapted.

Part 1: Qualitative Determination of Miscibility

Objective: To rapidly assess whether isobutyl isobutyrate is miscible, partially miscible, or immiscible with a selected organic solvent at ambient temperature.

Materials:

• Isobutyl isobutyrate (≥98% purity)

• Selected organic solvents (analytical grade)

• Small glass vials or test tubes with closures

• Calibrated pipettes or graduated cylinders

• Vortex mixer

Procedure:

• Into a clean, dry vial, add 1 mL of the selected organic solvent.

• To the same vial, add 1 mL of isobutyl isobutyrate.

• Securely cap the vial and vortex the mixture for 30 seconds.

• Allow the vial to stand undisturbed for at least 5 minutes.

• Visually inspect the mixture against a well-lit background.

  • Miscible: A single, clear, homogeneous phase is observed.

  • Immiscible: Two distinct liquid layers are present.

  • Partially Miscible: The solution appears cloudy or forms an emulsion that may or may not separate over time.

Part 2: Quantitative Determination of Solubility (Gravimetric Method)

Objective: To determine the concentration (e.g., in g/100 mL) of isobutyl isobutyrate in a saturated solution of a given organic solvent at a specific temperature.

Materials:

• Isobutyl isobutyrate (≥98% purity)

• Selected organic solvent (analytical grade)

• Temperature-controlled water bath or incubator

• Small, sealable flasks or vials

• Magnetic stirrer and stir bars

• Analytical balance (readable to 0.1 mg)

• Glass syringes and syringe filters (e.g., 0.45 µm PTFE)

• Pre-weighed evaporation dishes or vials

• Vacuum oven or desiccator

Procedure:

• Add an excess amount of isobutyl isobutyrate to a known volume or mass of the selected organic solvent in a sealable flask. "Excess" means that undissolved solute is clearly visible.

• Place the flask in the temperature-controlled bath set to the desired experimental temperature.

• Stir the mixture vigorously for a predetermined period (e.g., 24 hours) to ensure equilibrium is reached.

• After stirring, allow the mixture to remain undisturbed at the set temperature for several hours to allow undissolved material to settle.

• Carefully withdraw a known volume of the clear supernatant using a glass syringe, avoiding any undissolved solute.

• Attach a syringe filter to the syringe and dispense the filtered, saturated solution into a pre-weighed evaporation dish. Record the exact volume or mass of the solution transferred.

• Place the evaporation dish in a vacuum oven at a temperature sufficient to evaporate the solvent without significant loss of the less volatile isobutyl isobutyrate. Alternatively, use a gentle stream of inert gas or a desiccator.

• Once the solvent has completely evaporated, re-weigh the evaporation dish containing the isobutyl isobutyrate residue.

• Calculate the solubility by subtracting the initial weight of the dish from the final weight to determine the mass of dissolved isobutyl isobutyrate, and express this relative to the volume of solvent used.

Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for determining the solubility of a compound like isobutyl isobutyrate in an organic solvent.

Caption: Gravimetric solubility determination workflow.

Conclusion

Isobutyl isobutyrate exhibits broad miscibility with a variety of common organic solvents, making it a versatile component in many formulations. While specific quantitative solubility data is sparse in the public domain, its qualitative solubility in alcohols, ethers, and ketones is well-established. For applications requiring precise solubility values, the experimental protocols outlined in this guide provide a robust framework for their determination. This information is critical for formulation scientists and researchers in optimizing their use of isobutyl isobutyrate in diverse chemical systems.

References

• 1. Isobutyl isobutyrate CAS#: 97-85-8 [m.chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. ISOBUTYL ISOBUTYRATE - Ataman Kimya [atamanchemicals.com]
• 4. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. isobutyl isobutyrate, 97-85-8 [thegoodscentscompany.com]
• 7. teamcatalynt.com [teamcatalynt.com]
• 8. ISOBUTYL ISOBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. parchem.com [parchem.com]

isobutyl isobutyrate vapor pressure and boiling point data

An In-depth Technical Guide to the Physicochemical Properties of Isobutyl Isobutyrate

This technical guide provides a comprehensive overview of the vapor pressure and boiling point of isobutyl isobutyrate, tailored for researchers, scientists, and professionals in drug development. This document collates critical data from various sources, outlines common experimental methodologies for determining these properties, and presents a relevant synthetic pathway.

Core Physicochemical Data

Isobutyl isobutyrate is a colorless liquid with a characteristic fruity odor, recognized for its applications as a flavoring agent and an organic solvent.[1][2][3] A precise understanding of its boiling point and vapor pressure is fundamental for its application in various industrial and research settings, including formulation development and safety assessments.

Boiling Point of Isobutyl Isobutyrate

The boiling point is a critical physical property that informs purification methods such as distillation and is indicative of the substance's volatility. The experimentally determined and reported boiling points for isobutyl isobutyrate are summarized below.

Boiling Point (°C)	Boiling Point (°F)	Pressure	Source(s)
148.6	299.7	760 mmHg	[2][3][4]
148	298	Not Specified	[5]
147	296.6	Not Specified	[6]
145-152	293-305.6	Literature Value

Vapor Pressure of Isobutyl Isobutyrate

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor state, and it increases with temperature. This property is crucial for understanding a substance's evaporation rate and for conducting safety assessments related to inhalation exposure.

Vapor Pressure	Temperature (°C)	Temperature (°F)	Source(s)
5.8 hPa	25	77	[4]
4.33 mmHg	25	77	[3][7]
1 mmHg	39.9	103.8	[2]
10 mmHg	38	100.4	[3]

Experimental Protocols

The determination of boiling points and vapor pressures relies on established experimental techniques. While the specific studies providing the data above did not detail their methodologies, the following represent standard and widely accepted protocols for such measurements.[4]

Boiling Point Determination

Several methods are commonly employed to determine the boiling point of a liquid compound like isobutyl isobutyrate.

• Distillation Method : A simple or fractional distillation apparatus is set up with at least 5 mL of the sample. The liquid is heated to its boiling point, and the vapor is allowed to condense and be collected. The temperature at which the bulk of the liquid distills, measured by a thermometer with its bulb fully immersed in the vapor phase, is recorded as the boiling point.[8]

• Reflux Method : The sample is heated in a flask attached to a vertical condenser. This process allows the liquid to boil and the vapor to condense and return to the flask. A thermometer placed in the vapor path below the condenser will stabilize at the boiling point of the substance.[8]

• Thiele Tube Method : This microscale method requires only a small amount of the sample. A small test tube containing the sample and an inverted capillary tube is attached to a thermometer and heated in a Thiele tube containing mineral oil. As the sample is heated, air trapped in the capillary tube expands. At the boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube. The heat is then removed, and the temperature at which the liquid is drawn back into the capillary tube upon cooling is recorded as the boiling point.[8]

Vapor Pressure Determination

The vapor pressure of a compound can be determined using various techniques, one of which is correlation gas chromatography.

• Correlation Gas Chromatography : This method involves passing the analyte through a gas chromatography (GC) column. The retention time of the compound is related to its partitioning between the mobile (gas) and stationary phases, which is dependent on its vapor pressure. By calibrating the system with compounds of known vapor pressures, a correlation can be established to determine the vapor pressure of the unknown substance over a range of temperatures.[9]

Synthesis of Isobutyl Isobutyrate

Isobutyl isobutyrate can be synthesized via the Tishchenko reaction. This reaction involves the disproportionation of two molecules of an aldehyde in the presence of a catalyst. In this specific synthesis, isobutyraldehyde is catalyzed by aluminum isobutoxide to produce isobutyl isobutyrate.[2]

Synthesis of Isobutyl Isobutyrate via the Tishchenko Reaction.

References

• 1. ISOBUTYL ISOBUTYRATE | Occupational Safety and Health Administration [osha.gov]
• 2. Page loading... [guidechem.com]
• 3. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. univarsolutions.com [univarsolutions.com]
• 6. Isobutyl Isobutyrate [drugfuture.com]
• 7. isobutyl isobutyrate, 97-85-8 [thegoodscentscompany.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Isobutyl Isobutyrate

This technical guide provides a comprehensive overview of isobutyl isobutyrate, a versatile ester with significant applications in various industries. This document details its fundamental chemical and physical properties, outlines key experimental protocols for its synthesis and analysis, and presents a logical workflow for its production.

Core Properties of Isobutyl Isobutyrate

Isobutyl isobutyrate, with the IUPAC name 2-methylpropyl 2-methylpropanoate, is a colorless liquid characterized by a pleasant, fruity odor.[1][2] It is insoluble in water but soluble in organic solvents like alcohol and ether.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of isobutyl isobutyrate, compiled from various sources for easy reference and comparison.

Property	Value
Molecular Formula	C₈H₁₆O₂[1][3][4]
Molecular Weight	144.21 g/mol [1][3][4][5][6][7]
CAS Number	97-85-8[1][4][5][6][7]
Density	0.855 g/mL at 25 °C[5][6][7]
Boiling Point	145-152 °C[5][6][7]
Melting Point	-81 °C[5][6][7]
Flash Point	40 °C (104 °F) - closed cup[5][6]
Refractive Index	n20/D 1.398[5][6][7]
Vapor Pressure	4.33 mm Hg at 25 °C[1]
Water Solubility	520 mg/L at 27 °C[8]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of isobutyl isobutyrate are crucial for researchers. The following sections provide established protocols.

Synthesis via Fischer-Speier Esterification

Fischer-Speier esterification is a common method for synthesizing isobutyl isobutyrate by reacting a carboxylic acid with an alcohol in the presence of an acid catalyst.[9][10]

Materials:

• Isobutyric acid

• Isobutanol

• Concentrated sulfuric acid (H₂SO₄) or other acid catalyst like p-toluenesulfonic acid[9][10]

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine isobutyric acid and an excess of isobutanol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reflux: Heat the reaction mixture to reflux for 1-10 hours.[9] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up - Cooling and Extraction: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel containing water.[11] Add diethyl ether to extract the ester.

• Neutralization: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted carboxylic acid, and finally with brine.[11][12]

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate.[11] Decant or filter the solution to remove the drying agent. Remove the solvent by rotary evaporation or simple distillation to yield the crude isobutyl isobutyrate.[11]

• Purification: The crude product can be further purified by distillation to obtain high-purity isobutyl isobutyrate.[8]

Analysis by Gas Chromatography (GC)

Gas chromatography is a standard technique for assessing the purity of isobutyl isobutyrate and quantifying its presence in a sample.[13]

Instrumentation and Materials:

• Gas chromatograph with a Flame Ionization Detector (GC-FID)[1]

• High-resolution capillary column (e.g., with a polyethylene glycol or similar stationary phase)[13]

• Sample of isobutyl isobutyrate

• Solvent for dilution (e.g., carbon disulfide with dimethyl formamide)[1]

• Helium or nitrogen as carrier gas

Procedure:

• Sample Preparation: Prepare a dilute solution of the isobutyl isobutyrate sample in the chosen solvent. If performing air monitoring, samples can be collected by drawing air through a charcoal tube, followed by desorption with the solvent.[1]

• Instrument Setup: Set the GC parameters, including injector temperature, oven temperature program, column type, carrier gas flow rate, and detector temperature. These parameters should be optimized for the specific instrument and column being used.

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.[1]

• Data Acquisition and Analysis: The sample components are separated based on their volatility and interaction with the stationary phase. The FID detects the eluting compounds, generating a chromatogram. The retention time of the peak corresponding to isobutyl isobutyrate is used for identification, and the peak area is used for quantification against a calibration curve.[13]

Visualized Workflow: Synthesis of Isobutyl Isobutyrate

The following diagram illustrates the logical workflow for the synthesis of isobutyl isobutyrate via Fischer esterification, from reactants to the purified product.

Caption: Fischer esterification workflow for isobutyl isobutyrate synthesis.

References

• 1. osha.gov [osha.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. Isobutyl isobutyrate(97-85-8) 1H NMR spectrum [chemicalbook.com]
• 4. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 5. Butyl isobutyrate(97-87-0) 1H NMR spectrum [chemicalbook.com]
• 6. Isobutyl butyrate(539-90-2) 1H NMR spectrum [chemicalbook.com]
• 7. CN1244538C - Production of isobutyl isobutyrate from isobutyraldehyde by condensation - Google Patents [patents.google.com]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 9. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 10. Fischer Esterification [organic-chemistry.org]
• 11. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 12. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 13. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Functional Group Analysis of Isobutyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isobutyl isobutyrate is a carboxylic acid ester recognized for its characteristic fruity aroma.[1] Beyond its application as a flavoring agent, it serves as a solvent in various industrial processes.[1] A thorough understanding of its chemical properties, predicated on its core functional group, is essential for its application in research and development, including in the synthesis of more complex molecules. This guide provides a detailed analysis of the ester functional group in isobutyl isobutyrate, outlining the spectroscopic techniques used for its characterization and the chemical reactions it readily undergoes.

Chemical Structure and Functional Group

Isobutyl isobutyrate, with the chemical formula C₈H₁₆O₂, possesses a central ester functional group.[2][3] This functional group consists of a carbonyl group (C=O) bonded to an oxygen atom, which is in turn bonded to an alkyl group. The structure is comprised of an isobutyryl group attached to an isobutyl group through an ester linkage.

Molecular Structure:

Spectroscopic Analysis

The unequivocal identification of isobutyl isobutyrate and the characterization of its ester functional group are achieved through a combination of spectroscopic methods, including Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the presence of specific functional groups. The ester group in isobutyl isobutyrate gives rise to a strong, characteristic absorption band for the carbonyl (C=O) stretch.

Table 1: Characteristic IR Absorption Bands for Isobutyl Isobutyrate

Functional Group	Vibration Type	Wavenumber (cm⁻¹)	Intensity
C=O (Ester)	Stretch	~1733	Strong
C-O (Ester)	Stretch	1250-1000	Strong
C-H (Alkyl)	Stretch	2960-2850	Strong
C-H (Alkyl)	Bend	1470-1365	Variable

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. Both ¹H and ¹³C NMR are instrumental in confirming the structure of isobutyl isobutyrate.

Table 2: ¹H NMR Spectroscopic Data for Isobutyl Isobutyrate (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
3.85	Doublet	2H	-O-CH₂ -CH(CH₃)₂
2.56	Septet	1H	-(C=O)-CH (CH₃)₂
1.92	Nonet	1H	-O-CH₂-CH (CH₃)₂
1.18	Doublet	6H	-(C=O)-CH(CH₃ )₂
0.94	Doublet	6H	-O-CH₂-CH(CH₃ )₂

Data sourced from ChemicalBook.

Table 3: ¹³C NMR Spectroscopic Data for Isobutyl Isobutyrate (Solvent: CDCl₃)

Chemical Shift (δ, ppm)	Assignment
177.3	C =O
70.5	-O-CH₂ -CH(CH₃)₂
34.2	-(C=O)-CH (CH₃)₂
27.9	-O-CH₂-CH (CH₃)₂
19.1	-(C=O)-CH(CH₃ )₂ & -O-CH₂-CH(CH₃ )₂

Data sourced from public spectral databases.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For isobutyl isobutyrate, the molecular ion peak and characteristic fragment ions confirm its structure.

Table 4: Mass Spectrometry Data for Isobutyl Isobutyrate (Electron Ionization)

m/z	Relative Intensity	Assignment
144	Moderate	[M]⁺ (Molecular Ion)
71	High	[CH₃CH(CH₃)CO]⁺ (Isobutyryl cation)
57	High	[CH₂CH(CH₃)₂]⁺ (Isobutyl cation)
43	Very High	[CH(CH₃)₂]⁺ (Isopropyl cation)

Data sourced from MassBank.[4]

Chemical Reactivity of the Ester Functional Group

The ester functional group is the center of reactivity in isobutyl isobutyrate, primarily undergoing nucleophilic acyl substitution reactions.

Hydrolysis

In the presence of acid or base, isobutyl isobutyrate can be hydrolyzed to yield isobutyric acid and isobutanol.[5] This reversible reaction is a cornerstone of ester chemistry.

Transesterification

Transesterification is the process of exchanging the alkyl group of an ester with that of an alcohol. This reaction is often catalyzed by an acid or a base. For instance, reacting isobutyl isobutyrate with methanol in the presence of an acid catalyst would yield methyl isobutyrate and isobutanol.

Experimental Protocols

Infrared (IR) Spectroscopy (Neat Liquid Film)

• Sample Preparation: Place one to two drops of pure isobutyl isobutyrate onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).[6]

• Cell Assembly: Gently place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film between the plates.

• Data Acquisition: Place the assembled salt plates into the sample holder of the FTIR spectrometer.

• Background Collection: Run a background spectrum with an empty beam path.

• Sample Analysis: Acquire the infrared spectrum of the isobutyl isobutyrate sample, typically over a range of 4000-400 cm⁻¹.

• Cleaning: After analysis, disassemble the plates and clean them thoroughly with a dry solvent (e.g., anhydrous acetone or isopropanol) and store them in a desiccator.[1][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-20 mg of isobutyl isobutyrate in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: Insert the NMR tube into the spectrometer's probe.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C and shim the magnetic field to ensure homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence.

  • For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon atom.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction to obtain the final spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of isobutyl isobutyrate in a volatile organic solvent (e.g., dichloromethane or hexane).

• Injection: Inject a small volume (typically 1 µL) of the solution into the GC injection port, which is heated to volatilize the sample.

• Gas Chromatography: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column. The components of the sample are separated based on their boiling points and interactions with the column's stationary phase.

• Mass Spectrometry: As isobutyl isobutyrate elutes from the GC column, it enters the mass spectrometer.

• Ionization: The molecules are ionized, typically by electron impact (EI), which causes fragmentation.

• Mass Analysis: The resulting ions (molecular ion and fragment ions) are separated based on their mass-to-charge ratio (m/z) by a mass analyzer.

• Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualizations

Caption: Workflow for the functional group analysis of isobutyl isobutyrate.

Caption: Acid-catalyzed hydrolysis of isobutyl isobutyrate.

References

• 1. researchgate.net [researchgate.net]
• 2. Isobutyl isobutyrate(97-85-8) 1H NMR spectrum [chemicalbook.com]
• 3. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. massbank.eu [massbank.eu]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. orgchemboulder.com [orgchemboulder.com]

Toxicological Profile of Isobutyl Isobutyrate: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for isobutyl isobutyrate. The information is intended to support research, development, and safety assessment activities. The data is presented in a structured format, including detailed experimental methodologies and a visual representation of its metabolic pathway.

Executive Summary

Isobutyl isobutyrate is a colorless liquid with a fruity odor. Toxicological data indicates that it has low acute toxicity via oral, dermal, and inhalation routes. It is classified as a slight skin irritant. Due to its rapid in vivo hydrolysis to isobutanol and isobutyric acid, the toxicological assessment of isobutyl isobutyrate often relies on data from its metabolites for endpoints such as eye irritation, carcinogenicity, and reproductive and developmental toxicity.[1][2]

Physicochemical Properties

Property	Value	Reference
CAS Number	97-85-8	[2]
Molecular Formula	C₈H₁₆O₂	[3]
Molecular Weight	144.21 g/mol	[3]
Boiling Point	148.7 °C	[2]
Melting Point	-80.7 °C	[2]
Vapor Pressure	4.3 hPa at 20 °C	[2]
Water Solubility	520 mg/L at 20 °C	[2]
Log Kow	2.68	[2]

Toxicological Data

Acute Toxicity

Isobutyl isobutyrate exhibits low acute toxicity across various exposure routes.

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	> 6,400 mg/kg bw	[1]
LD50	Rat	Oral	12,800 mg/kg	[4][5]
LD50	Rabbit	Dermal	> 8,600 mg/kg	[6]
LD50	Rabbit	Dermal	> 10 mL/kg bw	[1]
LC50	Rat	Inhalation	5000 ppm (6h)	[4][5]
LC66	Rat	Inhalation	5423 ppm (6h)	[1]

Skin and Eye Irritation

• Skin Irritation: Isobutyl isobutyrate is considered a slight skin irritant.[1] In a study on guinea pigs, it caused some redness and scaling when held in occlusive contact for 24 hours.[1]

• Eye Irritation: No specific data is available for eye irritation of isobutyl isobutyrate. However, due to its rapid hydrolysis, data from its metabolites, isobutanol and isobutyric acid, are considered relevant. Both metabolites are considered moderate to severe eye irritants.[7]

Genotoxicity

An in vitro bacterial reverse mutation assay (Ames test) conducted on isobutyl isobutyrate was negative, indicating no mutagenic potential in bacteria.[1] Furthermore, an in vivo micronucleus test with its metabolite, isobutanol, was also negative for genotoxicity.[1]

Chronic Toxicity

An 18-week subchronic oral gavage study in rats was conducted with dose levels of 0, 10, 100, and 1,000 mg/kg bw/day. The only notable effect was a transient decrease in hemoglobin in males at the two highest doses after two weeks, which was not observed at later time points. The No-Observed-Adverse-Effect Level (NOAEL) from this study was determined to be 1000 mg/kg bw/day.[1]

Carcinogenicity

There are no adequate carcinogenicity studies available for isobutyl isobutyrate or its metabolites.[1]

Reproductive and Developmental Toxicity

Specific studies on isobutyl isobutyrate are lacking. However, studies on its metabolite, isobutanol, are used for assessment. A two-generation reproductive toxicity study in rats exposed to isobutanol via inhalation did not show any parental systemic, reproductive, or neonatal toxicity.[1][7] Developmental toxicity studies in rats and rabbits with isobutanol also showed no adverse effects on fetuses.[1][7]

Toxicokinetics and Metabolism

Isobutyl isobutyrate is rapidly metabolized in the body. After intravenous injection in rats, it has a very short half-life of approximately 11.1 seconds.[1] It is quickly hydrolyzed to isobutanol and isobutyric acid.[1][2] Isobutanol is then further oxidized to isobutyric acid.[1] This rapid metabolism is a key factor in its toxicological profile, as the systemic effects are primarily due to its metabolites.

Metabolic pathway of isobutyl isobutyrate.

Experimental Protocols

The following are generalized protocols based on OECD guidelines for key toxicological studies.

Acute Oral Toxicity (based on OECD Guideline 401)

• Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant females.[8]

• Housing: Housed in standard conditions with controlled temperature (22 ± 3 °C), humidity (30-70%), and a 12-hour light/dark cycle.[8]

• Procedure: The test substance is administered in a single dose by gavage to fasted animals.[8] At least three dose levels are used with a sufficient number of animals per group (typically 5 of one sex) to allow for statistical analysis.[8]

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[8]

• Endpoint: The LD50 (median lethal dose) is calculated. A gross necropsy is performed on all animals at the end of the study.[8]

Acute Dermal Toxicity (based on OECD Guideline 402)

• Test Animals: Healthy, young adult animals (typically rats or rabbits) with intact skin.[5][9]

• Preparation: The fur on the dorsal area of the trunk is clipped approximately 24 hours before the test.[9]

• Procedure: The test substance is applied uniformly over a prepared area of skin (at least 10% of the body surface area) and covered with a porous gauze dressing for 24 hours.[5][10]

• Observation: Animals are observed for signs of toxicity and mortality for at least 14 days. Body weights are recorded weekly.[5]

• Endpoint: The LD50 is determined, and a gross necropsy is performed on all animals.[5]

Acute Inhalation Toxicity (based on OECD Guideline 403)

• Test Animals: Healthy, young adult rodents (typically rats).[11][12]

• Exposure: Animals are exposed to the test substance as a gas, vapor, or aerosol in a whole-body or nose-only inhalation chamber for a standard duration (typically 4 hours).[11][12] At least three concentrations are tested.[11]

• Observation: Animals are monitored for clinical signs of toxicity and mortality during and after exposure for at least 14 days. Body weights are recorded regularly.[11][12]

• Endpoint: The LC50 (median lethal concentration) is calculated. A full necropsy is performed on all animals.[12]

Workflow for a typical acute toxicity study.

Acute Dermal Irritation/Corrosion (based on OECD Guideline 404)

• Test Animals: Healthy, young adult albino rabbits.[13]

• Procedure: A single dose (0.5 mL for liquids or 0.5 g for solids) of the test substance is applied to a small patch of clipped skin (approximately 6 cm²). An untreated area of skin serves as a control. The exposure period is 4 hours.[13]

• Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to 14 days to assess reversibility.[13]

• Endpoint: The skin reactions are scored and the substance is classified based on the severity and reversibility of the irritation.[13]

Bacterial Reverse Mutation Assay (Ames Test) (based on OECD Guideline 471)

• Test System: At least five strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) that are auxotrophic for a specific amino acid are used.[1][14]

• Procedure: The bacterial strains are exposed to the test substance at various concentrations, both with and without a metabolic activation system (S9 fraction from rat liver).[1][14] Two methods are commonly used: the plate incorporation method and the pre-incubation method.[14][15]

• Incubation: The plates are incubated at 37 °C for 48-72 hours.[14][15]

• Endpoint: The number of revertant colonies (colonies that have mutated back to being able to synthesize the required amino acid) is counted and compared to the number of spontaneous revertants in the negative control. A substance is considered mutagenic if it causes a reproducible, dose-related increase in the number of revertant colonies.

Conclusion

Isobutyl isobutyrate demonstrates a low order of acute toxicity and is a slight skin irritant. Its rapid hydrolysis to isobutanol and isobutyric acid is a critical determinant of its overall toxicological profile. For a comprehensive risk assessment, particularly for endpoints such as eye irritation, carcinogenicity, and reproductive toxicity, it is essential to consider the toxicological data of its primary metabolites. The standardized OECD protocols provide a robust framework for conducting further toxicological evaluations.

References

• 1. nib.si [nib.si]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. catalog.labcorp.com [catalog.labcorp.com]
• 5. nucro-technics.com [nucro-technics.com]
• 6. Acute toxicity study for inhalation | PPTX [slideshare.net]
• 7. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 10. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 11. OECD No. 403: Acute Inhalation Test - Analytice [analytice.com]
• 12. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 13. oecd.org [oecd.org]
• 14. oecd.org [oecd.org]
• 15. Reverse mutation test on bacteria according to OECD 471 - Analytice [analytice.com]

Protocols & Analytical Methods

Application Notes and Protocols: Isobutyl Isobutyrate as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of isobutyl isobutyrate as a solvent in organic synthesis. Isobutyl isobutyrate, a colorless liquid with a fruity odor, is recognized for its potential as a green and effective solvent alternative in various chemical transformations.[1]

Properties of Isobutyl Isobutyrate

Isobutyl isobutyrate possesses a range of physical and chemical properties that make it a suitable solvent for specific applications in organic synthesis. Its moderate boiling point, low water solubility, and compatibility with a variety of organic compounds are particularly noteworthy.

Physical and Chemical Properties

A summary of the key physical and chemical properties of isobutyl isobutyrate is presented in Table 1. This data is essential for reaction planning, safety considerations, and process scale-up.

Property	Value	References
Molecular Formula	C₈H₁₆O₂	[2]
Molecular Weight	144.21 g/mol	[2]
Appearance	Colorless liquid	[2][3]
Odor	Fruity	[2]
Boiling Point	148.6 °C (299.7 °F) at 760 mmHg	[3][4][5]
Melting Point	-80.7 °C (-113.3 °F)	[3][4]
Density	0.855 g/mL at 25 °C
Solubility in Water	520 mg/L at 27 °C	[4]
Vapor Pressure	4.33 mmHg at 25 °C	[2]
Flash Point	37 °C (99 °F)
Autoignition Temperature	432 °C (810 °F)	[5]
Refractive Index	1.398 at 20 °C

Safety and Handling

Isobutyl isobutyrate is a flammable liquid and vapor.[6] It is crucial to handle it in a well-ventilated area, away from heat, sparks, and open flames.[1][7] Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn.[8][9] In case of a spill, absorb the liquid with a non-combustible material and dispose of it according to local regulations.[7]

Hazard Statements:

• H226: Flammable liquid and vapor.[6]

• H336: May cause drowsiness or vertigo.[1]

• H412: Harmful to aquatic life with long-lasting effects.[1]

Precautionary Statements:

• P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][6]

• P240: Ground/bond container and receiving equipment.[1][6]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

• P403+P235: Store in a well-ventilated place. Keep cool.[6]

Applications in Organic Synthesis

While primarily used in the coatings and fragrance industries, isobutyl isobutyrate shows promise as a solvent in several organic reactions due to its favorable properties and consideration as a "green" solvent.

Tishchenko Reaction for the Synthesis of Isobutyl Isobutyrate

The Tishchenko reaction provides a direct method for the synthesis of isobutyl isobutyrate from isobutyraldehyde, where the product itself can act as the reaction solvent.[10][11] This reaction involves the disproportionation of two molecules of an aldehyde in the presence of a catalyst, typically an aluminum alkoxide, to form an ester.[10]

Reaction Scheme: 2 C₃H₇CHO → C₃H₇COOCH₂C₃H₇[11]

Materials:

• Isobutyraldehyde

• Aluminum alkoxide catalyst (e.g., aluminum isopropoxide)

• Anhydrous isobutyl isobutyrate (as solvent, optional for initial reaction)

• Anhydrous inert gas (e.g., Nitrogen or Argon)

• Reaction vessel with stirrer, condenser, and dropping funnel

• Heating/cooling system

Procedure:

• Set up a dry reaction vessel under an inert atmosphere.

• If using a solvent, charge the vessel with anhydrous isobutyl isobutyrate.

• Add the aluminum alkoxide catalyst to the vessel. The amount of catalyst can range from 0.05 to 1.00 g of aluminum per 100 g of isobutyraldehyde.[11]

• Cool the reaction mixture to the desired temperature, typically between -30 °C and 20 °C.[11]

• Slowly add isobutyraldehyde to the reaction mixture over a period of 0.5 to 5 hours.[11]

• Maintain the reaction temperature and stir for the specified duration.

• Upon completion, the reaction can be quenched by the addition of water, which will precipitate aluminum hydroxide.

• The solid aluminum hydroxide can be removed by filtration.

• The organic phase, containing the isobutyl isobutyrate product, can be purified by distillation.

Logical Workflow for Tishchenko Reaction:

References

• 1. gcascc.com [gcascc.com]
• 2. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ISOBUTYL ISOBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 5. univarsolutions.com [univarsolutions.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. synerzine.com [synerzine.com]
• 8. fishersci.com [fishersci.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. Tishchenko Reaction [organic-chemistry.org]
• 11. CN1244538C - Production of isobutyl isobutyrate from isobutyraldehyde by condensation - Google Patents [patents.google.com]

Application Notes and Protocols: Isobutyl Isobutyrate in Nitrocellulose Lacquers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isobutyl isobutyrate (IBIB) as a retarder solvent in nitrocellulose lacquer formulations. Detailed protocols for evaluating lacquer performance are also included to assist in research and development.

Introduction to Isobutyl Isobutyrate in Nitrocellulose Lacquers

Isobutyl isobutyrate (IBIB) is a slow-evaporating, economical retarder solvent that is frequently used in the formulation of nitrocellulose lacquers.[1][2][3][4][5][6][7][8] Its primary function is to control the drying time of the lacquer, which in turn influences the final properties of the coating.[6][9] By slowing down the evaporation process, IBIB allows for improved flow and leveling of the lacquer, resulting in a smoother, more uniform finish.[2][10][3][5] This characteristic is particularly beneficial in preventing film defects such as "blushing," which is the formation of a whitish or cloudy appearance on the surface of the lacquer, often caused by the rapid cooling and subsequent condensation of moisture during drying.[1][2][10][3][4][5][11]

The low water miscibility and low surface tension of IBIB are advantageous properties in lacquer formulations.[1][2][10][4][5][6][12] Its low water solubility makes it an excellent choice for moisture-sensitive coatings.[10][5][6][9][12] Furthermore, its low surface tension aids in the wetting of the substrate, promoting better adhesion of the lacquer film.[1][10][3][5][6][9][12] IBIB also possesses high electrical resistance, which is a useful property for adjusting the resistivity of coatings that are applied using electrostatic spray equipment.[1][10][3][4][5][6][9][12]

From a regulatory and safety perspective, IBIB is often favored as it is a non-HAP (Hazardous Air Pollutant) and non-SARA (Superfund Amendments and Reauthorization Act) reportable solvent.[1][10][3][4][5] It is also considered to have low toxicity.[13][14]

Data Presentation: Comparative Properties of Retarder Solvents

The selection of a retarder solvent has a significant impact on the application and final performance of a nitrocellulose lacquer. The following table summarizes the key physical properties of isobutyl isobutyrate in comparison to other commonly used retarder solvents.

Property	Isobutyl Isobutyrate (IBIB)	PMA (Propylene Glycol Monomethyl Ether Acetate)	MAK (Methyl n-Amyl Ketone)	EEP (Ethyl 3-Ethoxypropionate)	n-BuOPr (n-Butyl Propionate)
Urethane Grade	Yes	Yes	Yes	Yes	Yes
Evaporation Rate (n-BuOAc = 1.0)	0.4	0.4	0.4	0.12	0.5
Blush Resistance (% Relative Humidity @ 26.7°C)	92	92	93	94	—
Weight/Volume (lb/gal @ 20°C)	7.13	8.06	6.80	7.91	7.30
Water Miscibility (wt % in water)	<0.1	20.0	0.5	2.9	0.4
Water Miscibility (wt % water in)	0.2	5.9	1.3	2.2	0.7
Surface Tension (Dynes/cm @ 20°C)	23.2	26.4	26.1	27.0 (@ 23°C)	25.3
Electrical Resistance (megohms)	>20	5	0.4	20	>20

Data sourced from Eastman technical literature.[12]

Experimental Protocols

The following protocols are based on ASTM standard test methods and provide a framework for the systematic evaluation of nitrocellulose lacquers formulated with isobutyl isobutyrate.

Lacquer Formulation

A typical starting point for a clear nitrocellulose lacquer formulation is as follows:

Component	Percentage by Weight (%)
Nitrocellulose (e.g., RS 1/2 second)	10 - 15
Resin (e.g., alkyd or maleic)	5 - 10
Plasticizer (e.g., dibutyl phthalate)	3 - 7
Solvent Blend
Active Solvent (e.g., ethyl acetate)	20 - 30
Latent Solvent (e.g., ethanol)	10 - 15
Diluent (e.g., toluene or xylene)	20 - 30
Retarder Solvent (Isobutyl Isobutyrate)	5 - 15

Procedure:

• In a suitable mixing vessel, dissolve the nitrocellulose in the active solvent and latent solvent with agitation.

• Once the nitrocellulose is fully dissolved, add the resin and plasticizer and continue to mix until a homogenous solution is obtained.

• Slowly add the diluent to the mixture while stirring.

• Finally, add the isobutyl isobutyrate to the formulation and mix thoroughly.

• Allow the lacquer to stand for at least 24 hours before testing to ensure complete dissolution and equilibration.

Viscosity Measurement

Objective: To determine the flow characteristics of the lacquer.

Method: ASTM D1200 - Standard Test Method for Viscosity by Ford Viscosity Cup or ASTM D2196 - Standard Test Methods for Rheological Properties of Non-Newtonian Materials by Rotational Viscometer.[15][16]

Protocol (using Ford Viscosity Cup):

• Ensure the lacquer and the Ford cup are at a constant temperature (typically 25°C).

• Level the Ford cup and close the orifice.

• Fill the cup with the lacquer, avoiding the formation of air bubbles.

• Strike off the excess lacquer with a straight edge.

• Open the orifice and simultaneously start a stopwatch.

• Stop the stopwatch as soon as the first definite break in the stream of lacquer is observed.

• Record the efflux time in seconds.

• Perform the measurement in triplicate and calculate the average.

Drying Time Evaluation

Objective: To measure the different stages of film formation.

Method: ASTM D1640 - Standard Test Methods for Drying, Curing, or Film Formation of Organic Coatings.[1]

Protocol:

• Apply the lacquer to a non-absorbent substrate (e.g., glass or steel panel) using a film applicator to ensure uniform thickness.[1]

• Place the coated panel in a dust-free environment at a controlled temperature and humidity (e.g., 23 ± 2°C and 50 ± 5% relative humidity).[1]

• Set-to-Touch Time: Lightly touch the film with a clean, dry finger. The set-to-touch time is reached when no lacquer adheres to the finger.

• Tack-Free Time: Press a small piece of cotton onto the film with a gentle pressure. The tack-free time is when the cotton can be removed without any fibers adhering to the film.

• Dry-Hard Time: Press the thumb firmly onto the film. The dry-hard time is when no mark or indentation is left on the film.

• Dry-Through Time: Wrap a piece of cotton around the thumb and press it firmly onto the film. The dry-through time is when the film is not affected and shows no wrinkling or loosening.

For more quantitative and continuous measurement, a mechanical drying time recorder can be used as per ASTM D5895.[13][17][18][19]

Film Hardness Test

Objective: To assess the resistance of the cured lacquer film to scratching.

Method: ASTM D3363 - Standard Test Method for Film Hardness by Pencil Test.[2][3][9][20]

Protocol:

• Ensure the lacquer film is fully cured on a rigid substrate.

• Use a set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H).

• Sharpen the pencils to expose a cylindrical lead, and then flatten the tip by rubbing it on fine abrasive paper at a 90° angle.

• Hold the pencil at a 45° angle to the coated surface and push it forward with uniform pressure.

• The pencil hardness is reported as the hardest pencil that does not scratch or mar the surface. The scratch hardness is the softest pencil that will scratch the film.

Blush Resistance Test

Objective: To evaluate the ability of the lacquer to resist blushing in a high humidity environment.

Protocol:

• Prepare two sets of coated panels as described in the drying time evaluation.

• Place one set of panels in a controlled environment with low humidity (e.g., <40% RH) to serve as a control.

• Place the second set of panels in a high humidity chamber (e.g., >85% RH) immediately after application.

• After the films have dried, visually compare the appearance of the panels from both sets.

• The degree of blushing is rated qualitatively (e.g., no blushing, slight blushing, moderate blushing, severe blushing). A coating with high blush resistance will show no whitening or cloudiness when dried under high humidity.[11]

Visualizations

The following diagrams illustrate the logical relationships in lacquer formulation and a typical experimental workflow for performance evaluation.

Caption: Logical components of a nitrocellulose lacquer formulation.

Caption: Experimental workflow for evaluating lacquer performance.

References

• 1. matestlabs.com [matestlabs.com]
• 2. highperformancecoatings.org [highperformancecoatings.org]
• 3. store.astm.org [store.astm.org]
• 4. univarsolutions.com [univarsolutions.com]
• 5. tpiohio.com [tpiohio.com]
• 6. corrosionpedia.com [corrosionpedia.com]
• 7. Isobutyl Isobutyrate Global Market Size & Competitors [researchandmarkets.com]
• 8. Isobutyl isobutyrate | 97-85-8 [chemicalbook.com]
• 9. infinitalab.com [infinitalab.com]
• 10. specialchem.com [specialchem.com]
• 11. Blushing test | NBCHAO [en1.nbchao.com]
• 12. eastman.com [eastman.com]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. specialchem.com [specialchem.com]
• 15. chemquest.com [chemquest.com]
• 16. paint.org [paint.org]
• 17. industrialphysics.com [industrialphysics.com]
• 18. infinitalab.com [infinitalab.com]
• 19. webstore.ansi.org [webstore.ansi.org]
• 20. store.astm.org [store.astm.org]

The Sweet Scent of Science: Isobutyl Isobutyrate in Flavor and Fragrance Applications

Isobutyl isobutyrate, a volatile ester with the chemical formula C8H16O2, is a key ingredient in the flavor and fragrance industry, prized for its characteristic sweet, fruity aroma reminiscent of pineapple and grape skin. [1][2][3][4] This colorless liquid is utilized in a wide array of consumer products, from food and beverages to perfumes and cosmetics, to impart a pleasant and recognizable scent and taste.[2] This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in the chemistry and application of isobutyl isobutyrate.

Application Notes

Isobutyl isobutyrate's primary application lies in its function as a flavoring and fragrance agent.[2] Its pleasant fruity odor makes it a valuable component in the formulation of various consumer goods.

In the flavor industry, isobutyl isobutyrate is a crucial component in creating pineapple and other fruity flavor profiles.[5][6] It is often blended with other esters and aroma compounds to achieve a desired taste sensation in products such as beverages, candies, baked goods, and ice cream.[5]

In the fragrance industry, this ester contributes to the fruity and sweet notes in perfumes, colognes, and other scented products.[2] Its volatility allows it to contribute to the top and middle notes of a fragrance, providing an initial burst of fruity aroma.

Beyond its aromatic properties, isobutyl isobutyrate also serves as a solvent in some industrial applications.[1]

Sensory Profile

Quantitative Data

The concentration of isobutyl isobutyrate in final products is carefully controlled to achieve the desired sensory impact. The following tables summarize key quantitative data related to its physical properties and application levels.

Property	Value
Molecular Weight	144.21 g/mol
Boiling Point	148.6 °C at 760 mmHg
Melting Point	-80.6 °C
Flash Point	37 °C
Density	0.853-0.857 g/cm³ at 20°C
Vapor Pressure	4.33 mmHg at 25 °C
Solubility in Water	Insoluble
Odor Threshold	No definitive value found in the literature.

Table 1: Physical and Chemical Properties of Isobutyl Isobutyrate. [1][3][8]

Application Category	Product Examples	Typical Concentration Range (as part of flavor/fragrance formulation)
Flavor Formulations	Pineapple, Tropical Fruit Blends	Variable, can be a significant component in pineapple accords.[5]
Beverages	Fruit juices, soft drinks, alcoholic beverages	Trace amounts up to several ppm.
Confectionery	Hard candies, chewing gum, jellies	Low ppm levels.
Baked Goods	Cookies, cakes, pastries	Low ppm levels.
Fragrance Concentrates	Perfumes, colognes, body sprays	Can be used up to 8% in the fragrance concentrate.

Table 2: Illustrative Concentration Levels of Isobutyl Isobutyrate in Various Applications.

Experimental Protocols

Synthesis of Isobutyl Isobutyrate via Fischer Esterification

This protocol describes the laboratory synthesis of isobutyl isobutyrate from isobutyric acid and isobutanol using an acid catalyst.[8][9][10][11]

Materials:

• Isobutyric acid

• Isobutanol

• Concentrated sulfuric acid (catalyst)

• 5% Sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Diethyl ether (solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Erlenmeyer flask

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 1.0 mole of isobutyric acid and 1.2 moles of isobutanol.

• Slowly add 0.1 moles (approximately 5.4 mL) of concentrated sulfuric acid to the mixture while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with 50 mL of deionized water.

• Separate the organic layer and wash it with 50 mL of 5% sodium bicarbonate solution to neutralize any remaining acid. Check for the cessation of gas evolution.

• Wash the organic layer with 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant the dried liquid into a distillation flask.

• Purify the isobutyl isobutyrate by fractional distillation, collecting the fraction boiling at approximately 148-150 °C.

Quantification of Isobutyl Isobutyrate in a Beverage Matrix by GC-MS

This protocol provides a general method for the quantitative analysis of isobutyl isobutyrate in a liquid beverage sample using Gas Chromatography-Mass Spectrometry (GC-MS).[1][12][13][14]

Materials and Equipment:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Headspace autosampler (optional, for volatile analysis)

• GC column (e.g., DB-5ms or equivalent)

• Helium (carrier gas)

• Isobutyl isobutyrate standard

• Internal standard (e.g., d-limonene)

• Volumetric flasks and pipettes

• Sample vials

Procedure:

• Sample Preparation:

  • Degas carbonated beverages by sonication.

  • For clear beverages, directly transfer a known volume (e.g., 5 mL) into a headspace vial.

  • For beverages with suspended solids, centrifuge the sample and use the supernatant.

  • Spike the sample with a known concentration of the internal standard.

• GC-MS Analysis:

  • Injector: Splitless mode, 250 °C.

  • Oven Program: Start at 40 °C for 2 minutes, ramp to 150 °C at 5 °C/min, then ramp to 250 °C at 15 °C/min and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters: Electron ionization (EI) at 70 eV. Scan range of m/z 40-300.

• Quantification:

  • Prepare a calibration curve using standards of isobutyl isobutyrate of known concentrations.

  • Identify the isobutyl isobutyrate peak in the chromatogram based on its retention time and mass spectrum.

  • Integrate the peak areas of isobutyl isobutyrate and the internal standard.

  • Calculate the concentration of isobutyl isobutyrate in the sample using the calibration curve.

Sensory Evaluation of Flavor Intensity

This protocol outlines a basic sensory evaluation to determine the perceived intensity of isobutyl isobutyrate in a model solution.[15][16][17][18][19]

Materials:

• A panel of trained sensory assessors (typically 8-12).

• Isobutyl isobutyrate solutions of varying concentrations in a neutral base (e.g., water with a small amount of ethanol to aid solubility).

• Reference standards for intensity scaling (e.g., a series of sucrose solutions for sweetness intensity).

• Odor-free sample cups.

• Data collection forms or software.

Procedure:

• Panelist Training: Train panelists to recognize the aroma and taste of isobutyl isobutyrate and to use the intensity scale consistently.

• Sample Preparation: Prepare a series of coded, randomized samples of isobutyl isobutyrate at different concentrations.

• Evaluation:

  • Panelists should cleanse their palate with water between samples.

  • Present the samples to the panelists in a controlled environment.

  • Instruct panelists to rate the perceived fruity/pineapple intensity of each sample on a labeled magnitude scale (e.g., a 9-point hedonic scale from "extremely weak" to "extremely strong").[16]

• Data Analysis: Analyze the intensity ratings statistically (e.g., using ANOVA) to determine if there are significant differences in perceived intensity between the different concentrations.

Visualizations

The following diagrams illustrate key workflows related to the application and analysis of isobutyl isobutyrate.

Caption: Workflow for the synthesis of isobutyl isobutyrate.

Caption: Quality control workflow for isobutyl isobutyrate.

References

• 1. benchchem.com [benchchem.com]
• 2. ISOBUTYL ISOBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isobutyl isobutyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 5. The chemistry of Pineapple - Blog — Scentspiracy [scentspiracy.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. studylib.net [studylib.net]
• 9. community.wvu.edu [community.wvu.edu]
• 10. scribd.com [scribd.com]
• 11. ocw.mit.edu [ocw.mit.edu]
• 12. Fatty acid quantification methodisobutyl esterification and GC-FID/MS [xuebao.shsmu.edu.cn]
• 13. shimadzu.com [shimadzu.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. ec.europa.eu [ec.europa.eu]
• 16. foodresearchlab.com [foodresearchlab.com]
• 17. tastingcoffee.com [tastingcoffee.com]
• 18. Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling • Food Safety Institute [foodsafety.institute]
• 19. Flavor Profile [sensorysociety.org]

Application Notes and Protocols for the Synthesis of Isobutyl Isobutyrate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl isobutyrate is an ester known for its characteristic fruity, pineapple-like aroma. It finds applications as a flavoring and fragrance agent in the food, cosmetic, and perfume industries. Furthermore, its properties as a solvent make it relevant in the formulation of various products. The synthesis of isobutyl isobutyrate is commonly achieved through the Fischer esterification of isobutyric acid with isobutanol. This reaction involves the acid-catalyzed condensation of a carboxylic acid and an alcohol to form an ester and water. The reaction is reversible, and therefore, strategies to drive the equilibrium towards the product, such as using an excess of one reactant or removing water as it is formed, are often employed.[1] Various acid catalysts, including mineral acids like sulfuric acid, organic acids such as p-toluenesulfonic acid, and solid acid catalysts like ion-exchange resins, can be utilized to facilitate this transformation.[1] The choice of catalyst can significantly influence the reaction rate, yield, and environmental impact of the synthesis.

Comparative Data of Catalytic Systems

The selection of a catalyst is a critical parameter in the Fischer esterification of isobutyric acid with isobutanol. The following table summarizes quantitative data from different catalytic systems to provide a basis for comparison.

Catalyst	Reactant Molar Ratio (Isobutyric Acid:Isobutanol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-butyl-3-methylimidazolium hydrogen sulfate	1.2:1	80	3	99.8	[2]
Sulfuric Acid (H₂SO₄)	1:2	Reflux (~108)	1-2	>90 (expected)	[3][4]
p-Toluenesulfonic Acid (p-TsOH)	1:1 (with water removal)	Reflux (~110 in Toluene)	4-8	>95 (expected)	[1]
Amberlyst-15	1:1	78-93	5-7	~60-70 (for isobutyl acetate)	[4]

Note: Data for sulfuric acid and p-toluenesulfonic acid are typical for Fischer esterifications and may vary based on specific reaction conditions. The data for Amberlyst-15 is for the synthesis of isobutyl acetate and is included as a representative solid acid catalyst.

Experimental Protocols

A standard laboratory procedure for the synthesis of isobutyl isobutyrate using sulfuric acid as a catalyst is detailed below.

Materials:

• Isobutyric acid (reagent grade, ≥99%)

• Isobutanol (reagent grade, ≥99%)

• Concentrated sulfuric acid (95-98%)

• Diethyl ether (or other suitable extraction solvent)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, combine isobutyric acid and a molar excess of isobutanol (e.g., a 1:2 molar ratio).

• Catalyst Addition: While stirring the mixture in an ice bath, slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total mass of the reactants).

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle or oil bath. The reaction temperature will be close to the boiling point of isobutanol (~108 °C). Maintain the reflux for 1-2 hours.[5]

• Workup - Quenching and Extraction: After the reflux period, allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and dilute with diethyl ether.

• Neutralization: Wash the organic layer sequentially with:

  • Water

  • 5% aqueous sodium bicarbonate solution to neutralize the acidic catalyst and any unreacted isobutyric acid. (Caution: CO₂ evolution may cause pressure buildup in the separatory funnel. Vent frequently).[5]

  • Saturated brine solution to remove dissolved water.[5]

• Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to remove the diethyl ether. The crude isobutyl isobutyrate can be further purified by fractional distillation to obtain the final product.

Visualizations

Fischer Esterification Mechanism

Caption: Mechanism of Fischer Esterification.

Experimental Workflow for Isobutyl Isobutyrate Synthesis

Caption: Experimental workflow diagram.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. (560ap) Esterification of Isobutyl Alcohol and Acetic Acid - Kinetic Study | AIChE [proceedings.aiche.org]
• 5. community.wvu.edu [community.wvu.edu]

Application Notes and Protocols for the Biocatalytic Synthesis of Isobutyl Isobutyrate Using Lipase

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the biocatalytic synthesis of isobutyl isobutyrate, a valuable flavor and fragrance compound, utilizing lipase as a catalyst. The enzymatic approach offers a green and highly specific alternative to traditional chemical synthesis, operating under mild conditions and minimizing byproduct formation. These protocols are designed to be a starting point for laboratory-scale synthesis and can be optimized for specific requirements.

Introduction

Isobutyl isobutyrate is an ester known for its fruity aroma, reminiscent of pineapple and rum, making it a significant component in the food, beverage, and cosmetic industries. The use of lipases (triacylglycerol hydrolases, EC 3.1.1.3) for the esterification of isobutanol and isobutyric acid presents an environmentally benign route for its production.[1] Immobilized lipases are particularly advantageous as they offer enhanced stability, ease of separation from the reaction mixture, and potential for reuse, thereby improving the economic viability of the process.[2] The reaction kinetics often follow a Ping-Pong Bi-Bi mechanism, where the enzyme forms an acyl-enzyme intermediate with the acid before reacting with the alcohol.[3][4][5][6][7]

Materials and Equipment

Enzymes:

• Immobilized lipases such as Novozym® 435 (from Candida antarctica lipase B) or Lipozyme® IM-20 (from Rhizomucor miehei).[2][8]

Substrates:

• Isobutyl alcohol (Isobutanol)

• Isobutyric acid

Solvent (optional):

• n-Hexane or n-Heptane (hydrophobic solvents are generally preferred).[2][4] Solvent-free systems can also be employed.[9]

Equipment:

• Shaking incubator or magnetic stirrer with temperature control.

• Screw-capped reaction vessels (e.g., 50 mL flasks).

• Gas chromatograph (GC) with a Flame Ionization Detector (FID) for reaction monitoring.[2]

• Rotary evaporator for solvent removal.

• Filtration apparatus for enzyme recovery.

Experimental Protocols

Protocol 1: General Lipase-Catalyzed Synthesis of Isobutyl Isobutyrate

This protocol outlines a general procedure for the synthesis of isobutyl isobutyrate. Optimal conditions may vary depending on the specific lipase used.

• Reaction Setup: In a 50 mL screw-capped flask, combine isobutanol and isobutyric acid in the desired molar ratio (e.g., 1:1) in a suitable solvent like n-hexane (e.g., 10 mL). For a solvent-free system, the reactants are mixed directly.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading can be varied, for instance, from 5% to 25% (w/w of substrates).[9][10]

• Incubation: Place the flask in a shaking incubator at a controlled temperature (e.g., 30-50°C) and agitation speed (e.g., 150-200 rpm) for a specified reaction time (e.g., 6-60 hours).[11]

• Reaction Monitoring: Periodically, withdraw a small aliquot (e.g., 100 µL) of the reaction mixture. Analyze the sample by GC to determine the conversion of substrates to isobutyl isobutyrate.[2]

• Product Recovery: After the desired conversion is achieved, separate the immobilized lipase from the reaction mixture by filtration.[2]

• Purification: The solvent can be removed from the filtrate using a rotary evaporator. If necessary, the crude product can be further purified by distillation.[2]

• Enzyme Reuse: The recovered immobilized lipase should be washed several times with the reaction solvent (e.g., n-hexane) to remove any residual substrates and products. The washed enzyme can then be dried and reused in subsequent batches.[2][12]

Protocol 2: Analytical Monitoring by Gas Chromatography (GC)

Accurate monitoring of the reaction is crucial for determining the conversion yield and optimizing reaction parameters.

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).[2]

• Column: A suitable capillary column (e.g., DB-Wax or HP-INNOWAX).[13]

• GC Conditions:

  • Injector Temperature: 250°C[13]

  • Detector Temperature: 250°C[13]

  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, then ramp to 200°C at a rate of 10°C/min.[2]

  • Carrier Gas: Helium or Nitrogen.[13]

• Sample Preparation: Dilute the reaction aliquot in the reaction solvent (e.g., n-hexane).

• Quantification: Use an internal standard method for accurate quantification of isobutyl isobutyrate. Generate a calibration curve using standard solutions of known concentrations of isobutanol, isobutyric acid, and isobutyl isobutyrate.

Data Presentation

The following tables summarize typical reaction conditions and outcomes for lipase-catalyzed ester synthesis, which can be used as a reference for the synthesis of isobutyl isobutyrate.

Table 1: Optimized Conditions for Lipase-Catalyzed Ester Synthesis

Ester	Lipase	Substrate Molar Ratio (Alcohol:Acid)	Enzyme Loading	Temperature (°C)	Solvent	Max. Conversion (%)	Reaction Time (h)	Reference
Isoamyl Butyrate	Lipozyme IM-20	1.25:1	17 g/mol	30	n-Hexane	~98%	60	[11]
Isoamyl Isobutyrate	Lipozyme IM-20	1:1	19.6 g/mol	26.5	n-Hexane	~88%	18	[8]
Isobutyl Propionate	Novozym® 435	3:1	5% (w/w)	40	Solvent-free	92.5%	10	[9]
Butyl Butyrate	Lipozyme TL-IM	3:1	40% of acid mass	48	n-Hexane	>90%	2	[14]

Table 2: Kinetic Parameters for Lipase-Catalyzed Esterification

The synthesis of isobutyl isobutyrate is expected to follow a Ping-Pong Bi-Bi mechanism, similar to other short-chain esters.

Ester	Lipase	Vmax (µmol/min/mg)	K_M, Acid (M)	K_M, Alcohol (M)	K_i, Acid (M)	K_i, Alcohol (M)	Reference
Isoamyl Butyrate	Lipozyme	11.72	0.00303	0.00306	1.05	6.55	[5][7]
Ethyl Butyrate	Candida rugosa Lipase	2.861	0.0746	0.125 (ester)	0.450	-	[6]
Isobutyl Propionate	Novozym® 435	0.5 (Mol/min/g catalyst)	0.631	0.003	0.0042	0.1539	[9]

Visualizations

The following diagrams illustrate the reaction scheme and a typical experimental workflow for the biocatalytic synthesis of isobutyl isobutyrate.

Caption: Reaction scheme for the lipase-catalyzed synthesis of isobutyl isobutyrate.

Caption: Experimental workflow for the enzymatic synthesis of isobutyl isobutyrate.

Troubleshooting and Optimization

• Low Conversion:

  • Enzyme Inactivation: High concentrations of isobutyric acid can cause substrate inhibition or inactivate the lipase by altering the pH in the enzyme's microenvironment.[5][7][12] Consider a higher molar ratio of alcohol to acid.

  • Water Content: Water produced during the esterification can favor the reverse reaction (hydrolysis). The addition of molecular sieves can help to remove water and shift the equilibrium towards product formation.

  • Mass Transfer Limitations: Inadequate agitation can lead to poor mixing and reduced reaction rates. Ensure sufficient agitation to minimize external mass transfer limitations.

• Loss of Enzyme Activity upon Reuse:

  • Enzyme Leaching: If the lipase is weakly adsorbed to the support, it may leach into the reaction medium. Consider cross-linking the enzyme to the support for stronger attachment.[12]

  • Mechanical Stress: Vigorous agitation can damage the support material. Select a robust support and optimize the agitation speed.[12]

  • Improper Washing: Ensure the washing solvent effectively removes reactants and products without denaturing the enzyme. The reaction solvent is often a good choice for washing.[12]

References

• 1. office2.jmbfs.org [office2.jmbfs.org]
• 2. benchchem.com [benchchem.com]
• 3. repositorio.ucp.pt [repositorio.ucp.pt]
• 4. researchgate.net [researchgate.net]
• 5. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Isobutyl Isobutyrate in Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl isobutyrate is a branched-chain ester recognized for its characteristic fruity, ethereal odor, making it a valuable compound in the flavor and fragrance industry. Beyond its sensory applications, isobutyl isobutyrate serves as an interesting substrate for enzymatic reactions, particularly those catalyzed by lipases and esterases. These biocatalytic transformations offer routes for both the stereoselective synthesis and hydrolysis of the ester, opening avenues for the production of chiral synthons, which are pivotal in pharmaceutical drug development.

Enzymatic reactions provide a green and highly selective alternative to traditional chemical methods, operating under mild conditions and often obviating the need for protecting groups. This document provides detailed application notes and protocols for the use of isobutyl isobutyrate as a substrate in enzymatic synthesis and hydrolysis reactions.

Enzymatic Synthesis of Isobutyl Isobutyrate

The enzymatic synthesis of isobutyl isobutyrate is typically achieved through the esterification of isobutanol with isobutyric acid, or transesterification reactions. Lipases are the most commonly employed enzymes for this purpose, particularly immobilized preparations which offer enhanced stability and reusability.

Reaction Scheme: Lipase-Catalyzed Esterification

Caption: Lipase-catalyzed synthesis of isobutyl isobutyrate.

Experimental Protocol: Lipase-Catalyzed Synthesis of Isobutyl Isobutyrate

This protocol is adapted from methodologies for the synthesis of similar short-chain esters. Optimal conditions may vary depending on the specific lipase used.

1. Materials and Equipment:

• Enzyme: Immobilized Lipase B from Candida antarctica (e.g., Novozym® 435).

• Substrates: Isobutanol (≥99% purity), Isobutyric acid (≥99% purity).

• Solvent (optional): n-heptane or solvent-free system.

• Equipment:

  • Screw-capped reaction vials or flask.

  • Orbital shaker incubator or magnetic stirrer with temperature control.

  • Gas chromatograph with a Flame Ionization Detector (GC-FID) for analysis.

  • Standard laboratory glassware.

2. Procedure:

• To a 50 mL screw-capped flask, add isobutanol and isobutyric acid. A typical starting molar ratio is 1:1. For a 10 mL reaction volume, this would be approximately 3.7 mL (40 mmol) of isobutanol and 3.6 mL (40 mmol) of isobutyric acid.

• If using a solvent, add 10 mL of n-heptane.

• Add the immobilized lipase. An enzyme loading of 5-10% (w/w) of the total substrate weight is a good starting point.

• Seal the flask and place it in an orbital shaker set to 200 rpm and a temperature of 40-50°C.

• Monitor the reaction progress by withdrawing small aliquots (e.g., 50 µL) at regular intervals (e.g., 1, 2, 4, 8, 24 hours).

• Prepare the samples for GC analysis by diluting with a suitable solvent (e.g., acetone or hexane) and filtering through a 0.22 µm syringe filter to remove the enzyme.

• Analyze the samples by GC-FID to determine the conversion of substrates to isobutyl isobutyrate.

3. Analytical Method (GC-FID):

• Column: A suitable capillary column for volatile compounds (e.g., DB-5 or equivalent).

• Injector Temperature: 250°C.

• Detector Temperature: 250°C.

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold at 200°C for 2 minutes.

• Carrier Gas: Helium or Nitrogen.

• Quantification: Use an internal standard method for accurate quantification.

Data on Enzymatic Synthesis of Related Esters

Enzyme	Substrates	Solvent	Temp. (°C)	Molar Ratio (Acid:Alcohol)	Conversion (%)	Reference
Novozym® 435	Isobutyric acid, n-butanol	Heptane	30	1:1	56 (in 6h)	[1]
Lipozyme TL IM	Butyric acid, Isoamyl alcohol	Heptane	45	1:1	~96	[2]
Novozym® 435	Butyric acid, Cinnamyl alcohol	Hexane	50	1:2	90 (in 12h)	[3]
MCI-CALB	Acetic acid, n-butanol	Not specified	Optimal	Not specified	~90 (in 2h)	[4]

Enzymatic Hydrolysis of Isobutyl Isobutyrate

The hydrolysis of isobutyl isobutyrate into its constituent alcohol (isobutanol) and carboxylic acid (isobutyric acid) is catalyzed by esterases and lipases. This reaction is particularly relevant in the context of kinetic resolution, where one enantiomer of a racemic ester is preferentially hydrolyzed, yielding an enantioenriched alcohol and the unreacted ester.

Reaction Scheme: Esterase-Catalyzed Hydrolysis

Caption: Esterase-catalyzed hydrolysis of isobutyl isobutyrate.

Experimental Protocol: Esterase-Catalyzed Hydrolysis of Isobutyl Isobutyrate

This protocol is a general guideline for the hydrolysis of esters and can be adapted for isobutyl isobutyrate.

1. Materials and Equipment:

• Enzyme: Lipase from Pseudomonas cepacia or Porcine Liver Esterase.

• Substrate: Isobutyl isobutyrate (≥99% purity).

• Buffer: Phosphate buffer (50 mM, pH 7.0).

• Co-solvent (optional): Acetone or DMSO to aid substrate solubility.

• Equipment:

  • pH-stat or temperature-controlled reaction vessel.

  • Magnetic stirrer.

  • Gas chromatograph with a Flame Ionization Detector (GC-FID) for analysis.

  • Standard laboratory glassware.

2. Procedure:

• Prepare a buffered solution of isobutyl isobutyrate. In a 25 mL reaction vessel, add 10 mL of 50 mM phosphate buffer (pH 7.0).

• Add isobutyl isobutyrate to the desired concentration (e.g., 10-50 mM). If solubility is an issue, a small amount of a water-miscible co-solvent like acetone (e.g., <5% v/v) can be added.

• Place the vessel in a temperature-controlled water bath (e.g., 30-37°C) with magnetic stirring.

• Initiate the reaction by adding the enzyme solution or powder (e.g., 1-5 mg/mL of lipase).

• Monitor the reaction progress. This can be done by:

  • Using a pH-stat to titrate the produced isobutyric acid with a standard base (e.g., 0.01 M NaOH). The rate of base addition is proportional to the reaction rate.

  • Withdrawing aliquots at regular intervals, quenching the reaction (e.g., by adding a water-immiscible organic solvent and vortexing), and analyzing the organic phase by GC.

• For GC analysis, extract the reaction mixture with a suitable solvent (e.g., diethyl ether or ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and analyze as described in the synthesis section.

Data on Enzymatic Hydrolysis of Related Esters

Enzyme	Substrate	pH	Temp. (°C)	Key Findings	Reference
Lecitase® Ultra	(E)-4-phenylbut-3-en-2-yl propionate	7.2	30	High enantioselectivity (E = 38) in kinetic resolution.	[5]
Pseudomonas cepacia Lipase	Vinyl butyrate	Not specified	Not specified	Both transesterification and hydrolysis activity observed in organic solvents.	[6]
Porcine Liver Esterase	Methyl isobutyrate, Ethyl isobutyrate	6 and 8	Not specified	Follows Michaelis-Menten kinetics; Km is larger at lower pH.	[4]
Burkholderia cepacia Lipase	Licuri Oil	Not specified	Not specified	Effective for hydrolysis of free fatty acids.	[7]

Experimental Workflows

Workflow for Enzymatic Synthesis

Caption: Experimental workflow for enzymatic synthesis.

Workflow for Enzymatic Hydrolysis

Caption: Experimental workflow for enzymatic hydrolysis.

Safety Precautions

All experiments should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Isobutyl Isobutyrate: Flammable liquid and vapor. May cause eye, skin, and respiratory tract irritation.[8][9]

• Isobutanol: Flammable liquid and vapor. Causes skin irritation and serious eye damage. May cause respiratory irritation and drowsiness or dizziness.[10][11][12][13]

• Isobutyric Acid: Flammable liquid and vapor. Harmful if swallowed or in contact with skin. Causes severe skin burns and eye damage.[14][15][16][17][18]

Consult the Safety Data Sheets (SDS) for each chemical before use for detailed safety information.[8][9][10][14][15][16][17][18][19][20][21] Handle all chemicals with care and dispose of waste according to institutional guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipase of Pseudomonas cepacia for biotechnological purposes: purification, crystallization and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Immobilization of lipase B from Candida antarctica on porous styrene-divinylbenzene beads improves butyl acetate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue [frontiersin.org]
• 6. Optimization of Pseudomonas cepacia lipase preparations for catalysis in organic solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzyme–Support Interactions of Burkholderia cepacia Lipase Immobilized on Silica Using Molecular Docking and Multitechnique Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. vigon.com [vigon.com]
• 10. fishersci.com [fishersci.com]
• 11. download.basf.com [download.basf.com]
• 12. lobachemie.com [lobachemie.com]
• 13. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 15. carlroth.com [carlroth.com]
• 16. dcfinechemicals.com [dcfinechemicals.com]
• 17. echemi.com [echemi.com]
• 18. cdhfinechemical.com [cdhfinechemical.com]
• 19. echemi.com [echemi.com]
• 20. gcascc.com [gcascc.com]
• 21. prod.adv-bio.com [prod.adv-bio.com]

Application Notes and Protocols: Isobutyl Isobutyrate in Insecticide Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of isobutyl isobutyrate as a functional component in insecticide formulations. This document details its various roles, relevant experimental protocols for evaluation, and methods for data presentation.

Introduction to Isobutyl Isobutyrate

Isobutyl isobutyrate is an ester with a characteristic fruity odor.[1][2] It is found naturally in various plants and essential oils.[1] In addition to its use as a flavoring and fragrance agent, isobutyl isobutyrate serves as a solvent and has been identified as an insect repellent.[2][3] Its use as an inert ingredient (solvent) in pesticide formulations applied to growing crops or raw agricultural commodities after harvest is exempt from the requirement of a tolerance by the U.S. Environmental Protection Agency (EPA). It is recognized for its good solvency for a range of polymers, low water solubility, and a slow evaporation rate.[4]

Physicochemical Properties of Isobutyl Isobutyrate:

Property	Value	Reference
Molecular Formula	C₈H₁₆O₂	[1]
Molecular Weight	144.21 g/mol	[1]
Appearance	Colorless liquid	[2]
Odor	Fruity	[1][2]
Boiling Point	148.6 °C	[3]
Melting Point	-80.7 °C	[3]
Vapor Pressure	5.8 hPa at 25°C	[3]
Water Solubility	520 mg/L at 20°C	[3]
Log Kow	2.68	[3]

Roles of Isobutyl Isobutyrate in Insecticide Formulations

Isobutyl isobutyrate can be incorporated into insecticide formulations for several key functions:

• Solvent: Due to its excellent solvency, it can be used to dissolve active ingredients and other components in a formulation, particularly in emulsifiable concentrates (ECs).[3] Its slow evaporation rate can also be beneficial in certain applications.[4]

• Insect Repellent: Isobutyl isobutyrate has been reported to possess insect repellent properties.[2][3] This dual functionality makes it a valuable component, potentially reducing the need for other repellent active ingredients.

• Fragrance/Odor Masking Agent: Its pleasant fruity aroma can help mask the unpleasant odors of other chemicals in the formulation, improving the end-user experience.

Logical Workflow for Incorporating Isobutyl Isobutyrate into an Insecticide Formulation:

Figure 1: Workflow for Formulation Development

Experimental Protocols

This protocol is adapted from the EPA Guideline OPPTS 810.3700 for testing insect repellents on human skin.

Objective: To determine the Complete Protection Time (CPT) of a formulation containing isobutyl isobutyrate against a specific species of biting insect (e.g., Aedes aegypti mosquitoes).

Materials:

• Test formulation containing a known concentration of isobutyl isobutyrate.

• Control formulation (without isobutyl isobutyrate).

• Test cages containing a known number of host-seeking, non-blood-fed female insects.

• Human test subjects (volunteers).

• Ethanol for skin cleaning.

• Micropipettes or syringes for precise application.

• Timer.

• Personal protective equipment.

Procedure:

• Subject Preparation: Test subjects should avoid using any scented products for at least 24 hours prior to the test. The test area on the forearm is washed with unscented soap and water, then rinsed with 70% ethanol and allowed to dry completely.

• Repellent Application: A precise amount of the test formulation (e.g., 1 mL) is applied evenly over a defined area of the subject's forearm (e.g., 600 cm²). The same procedure is followed for the control formulation on the other arm or on a different subject.

• Exposure: At predetermined time intervals (e.g., every 30 minutes) after application, the treated forearm is exposed to the cage of insects for a set duration (e.g., 3 minutes).

• Observation: The number of insects that land on the treated skin and the number that bite are recorded during the exposure period. The first confirmed bite marks the end of the protection time for that subject.

• Data Analysis: The CPT is the time from application to the first confirmed bite. The median CPT for all subjects is calculated.

Efficacy Testing Workflow:

Figure 2: Insect Repellent Efficacy Testing Workflow

This protocol is based on general guidelines for pesticide formulation stability testing.

Objective: To evaluate the physical and chemical stability of an insecticide formulation containing isobutyl isobutyrate under accelerated storage conditions.

Materials:

• Test formulation in its final packaging.

• Temperature- and humidity-controlled storage chambers.

• Analytical instrumentation (e.g., GC-MS, HPLC) for quantifying isobutyl isobutyrate and the active ingredient.

• Equipment for physical property testing (e.g., viscometer, pH meter, particle size analyzer).

Procedure:

• Initial Analysis (Time 0): Analyze the initial formulation for the concentration of isobutyl isobutyrate and the active ingredient, as well as its physical properties (pH, viscosity, appearance, emulsion stability for ECs).

• Accelerated Storage: Place the packaged formulation in a stability chamber at elevated temperatures (e.g., 40°C ± 2°C and 54°C ± 2°C) for a specified period (e.g., 1, 3, and 6 months).

• Periodic Testing: At each time point, remove samples and allow them to equilibrate to room temperature.

• Chemical Analysis: Quantify the concentration of isobutyl isobutyrate and the active ingredient to assess for degradation.

• Physical Analysis: Evaluate the physical properties and compare them to the initial measurements. Note any changes such as phase separation, crystallization, color change, or changes in viscosity.

• Data Evaluation: Compare the results at each time point to the initial data to determine the shelf-life of the formulation.

Formulation Stability Testing Logic:

Figure 3: Formulation Stability Testing Workflow

Objective: To develop and validate a Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of isobutyl isobutyrate in an insecticide formulation.

Materials:

• GC-MS system with a suitable capillary column (e.g., DB-5ms).

• Isobutyl isobutyrate analytical standard.

• Internal standard (e.g., dodecane).

• High-purity solvents (e.g., hexane, acetone).

• Volumetric flasks and pipettes.

• Test formulation.

Procedure:

• Standard Preparation: Prepare a stock solution of isobutyl isobutyrate and the internal standard in a suitable solvent. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh a portion of the insecticide formulation and dissolve it in a known volume of solvent containing the internal standard. Dilute as necessary to fall within the calibration range.

• GC-MS Analysis:

  • Injector: Split/splitless, 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Electron ionization (EI) mode, scan range 40-400 m/z. For quantification, use selected ion monitoring (SIM) of characteristic ions for isobutyl isobutyrate and the internal standard.

• Data Analysis: Construct a calibration curve by plotting the ratio of the peak area of isobutyl isobutyrate to the internal standard against the concentration. Use the regression equation to calculate the concentration of isobutyl isobutyrate in the test sample.

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Example of Repellent Efficacy Data for Isobutyl Isobutyrate Formulations

Formulation ID	Isobutyl Isobutyrate Conc. (%)	Target Insect	Mean CPT (hours) ± SD
F-IBIB-01	10	Aedes aegypti	2.5 ± 0.5
F-IBIB-02	20	Aedes aegypti	4.2 ± 0.7
Control	0	Aedes aegypti	< 0.1
F-IBIB-03	15	Anopheles gambiae	3.1 ± 0.6
Commercial Repellent (DEET 15%)	N/A	Aedes aegypti	5.0 ± 0.8

(Note: Data are for illustrative purposes only and do not represent actual experimental results.)

Table 2: Example of Synergistic Effect of Isobutyl Isobutyrate with an Insecticide

Active Ingredient	Isobutyl Isobutyrate Conc. (%)	LD₅₀ (µ g/insect )	Synergism Ratio (SR)¹
Permethrin	0	0.5	-
Permethrin	10	0.3	1.67
Deltamethrin	0	0.2	-
Deltamethrin	10	0.15	1.33

¹Synergism Ratio (SR) = LD₅₀ of insecticide alone / LD₅₀ of insecticide + isobutyl isobutyrate. (Note: Data are for illustrative purposes only and do not represent actual experimental results.)

Table 3: Example of Accelerated Stability Data for a Formulation Containing Isobutyl Isobutyrate

Parameter	Time 0	1 Month at 40°C	3 Months at 40°C
Isobutyl Isobutyrate Assay (%)	100.2	99.8	99.5
Active Ingredient Assay (%)	99.9	99.5	99.1
pH	6.5	6.4	6.3
Viscosity (cP)	150	152	155
Appearance	Clear, colorless liquid	No change	No change

(Note: Data are for illustrative purposes only and do not represent actual experimental results.)

Signaling Pathways and Mechanisms

The exact mechanism of action for isobutyl isobutyrate as an insect repellent is not fully elucidated but is likely to involve the insect's olfactory system. Repellents like DEET are known to interact with odorant receptors (ORs) on the antennae of insects, either by inhibiting the detection of attractants or by activating repellent-sensitive neurons. It is plausible that isobutyl isobutyrate acts through a similar mechanism.

Hypothesized Mechanism of Action:

Figure 4: Hypothesized Olfactory Pathway for Repellency

Further research is required to identify the specific ORs that interact with isobutyl isobutyrate and to fully understand its mode of action as an insect repellent and its potential as a synergist in insecticide formulations.

References

• 1. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isobutyl isobutyrate - Hazardous Agents | Haz-Map [haz-map.com]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. univarsolutions.com [univarsolutions.com]

Application Notes and Protocols for the Use of Isobutyl Isobutyrate in Polymer Film Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isobutyl isobutyrate as a solvent in the preparation of polymer films. Detailed protocols for solvent casting of nitrocellulose and acrylic polymer films are provided, along with expected quantitative data for key film properties.

Introduction

The primary method for preparing polymer films using isobutyl isobutyrate is the solvent casting technique.[4] This method involves dissolving the polymer in the solvent, casting the solution onto a substrate, and allowing the solvent to evaporate, leaving behind a solid film.[5][6]

Key Properties of Isobutyl Isobutyrate

A summary of the physical and chemical properties of isobutyl isobutyrate is presented in the table below, highlighting its suitability as a solvent for polymer film preparation.

Property	Value	Reference
Molecular Weight	144.21 g/mol	[7]
Boiling Point	148.6 °C	[8]
Evaporation Rate (n-BuOAc = 1)	0.4	[1]
Water Solubility	520 mg/L at 20°C	[8]
Surface Tension	23.2 dynes/cm at 20°C	[1]
Electrical Resistance	>20 megohms	[1]

Experimental Protocols

Detailed methodologies for the preparation of polymer films using isobutyl isobutyrate via the solvent casting method are provided below. These protocols are representative and may require optimization based on the specific polymer and desired film characteristics.

Protocol 1: Preparation of Nitrocellulose Films

This protocol describes the preparation of nitrocellulose films, which are commonly used in coatings and specialty applications.[8] The use of a retarder solvent like isobutyl isobutyrate helps in achieving a uniform and durable film.[9]

Materials:

• Nitrocellulose (e.g., RS 1/2 second viscosity)

• Isobutyl isobutyrate (urethane grade)

• Plasticizer (e.g., Dibutyl phthalate)

• Glass petri dish or other suitable casting surface

• Leveling platform

• Drying oven with controlled temperature and ventilation

Procedure:

• Solution Preparation:

  • In a well-ventilated fume hood, prepare a polymer solution by dissolving nitrocellulose in isobutyl isobutyrate. A typical concentration ranges from 10-20% (w/v), depending on the viscosity of the nitrocellulose.

  • Add a plasticizer, such as dibutyl phthalate, to the solution. The concentration of the plasticizer is typically 10-40% by weight of the polymer to enhance film flexibility.

  • Stir the mixture gently at room temperature until the polymer and plasticizer are completely dissolved. Avoid vigorous stirring to prevent air bubble entrapment.

• Casting:

  • Place a clean, dry glass petri dish on a leveling platform to ensure a uniform film thickness.

  • Carefully pour a predetermined volume of the nitrocellulose solution onto the center of the petri dish. The volume will depend on the desired film thickness.

  • Gently tilt the dish to allow the solution to spread evenly across the surface.

• Drying:

  • Cover the petri dish with a lid, leaving a small gap to allow for slow solvent evaporation. This controlled evaporation is crucial for preventing defects in the film.[10]

  • Place the covered petri dish in a drying oven at a controlled temperature, typically between 40-60°C.

  • The initial drying phase may take several hours. The slow evaporation of isobutyl isobutyrate ensures a gradual formation of the film structure.

  • Once the film appears solid, the lid can be removed to facilitate the evaporation of residual solvent. The complete drying process may take up to 24 hours.

• Film Removal:

  • After complete drying, carefully peel the nitrocellulose film from the glass substrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Drug release mechanisms from ethylcellulose: PVA-PEG graft copolymer-coated pellets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. Solvent Casting Method for Oral Thin Film Preparation - Oral Thin Film - CD Formulation [formulationbio.com]
• 7. ethylcellulose controlled release: Topics by Science.gov [science.gov]
• 8. azom.com [azom.com]
• 9. nitrex.in [nitrex.in]
• 10. researchgate.net [researchgate.net]

Application Notes: Laboratory-Scale Purification of Isobutyl Isobutyrate by Distillation

Introduction

Isobutyl isobutyrate (2-methylpropyl 2-methylpropanoate) is a colorless liquid with a characteristic fruity, pineapple-like odor.[1][2] It is widely used as a flavoring agent in food and beverages and as a fragrance component in perfumes and cosmetics.[3] In industrial settings, it serves as an effective, slow-evaporating solvent for coatings, lacquers, and inks.[4][5]

Following its synthesis, typically via Fischer esterification of isobutyric acid and isobutanol, the crude isobutyl isobutyrate contains unreacted starting materials, byproducts, and the acid catalyst.[6][7] Purification is essential to achieve the high-purity grade required for its applications. Distillation is the primary method for purifying isobutyl isobutyrate on a laboratory scale. This process leverages the differences in boiling points between the ester and its impurities to isolate the desired product.[6][8][9]

This document provides a detailed protocol for the purification of isobutyl isobutyrate using simple distillation, including pre-distillation workup, safety precautions, and characterization of the final product.

Data Presentation

Physical and Chemical Properties

The physical properties of isobutyl isobutyrate are critical for designing the distillation experiment, particularly its boiling point and density.

Property	Value	Reference(s)
Molecular Formula	C₈H₁₆O₂	[10]
Molecular Weight	144.21 g/mol	[10][11]
Appearance	Clear, colorless liquid	[5][10]
Odor	Fruity, sweet, pineapple-like	[3][1][5]
Boiling Point	148-152 °C (at 1 atm)	[5][12]
Melting Point	-81 °C	[10][12]
Density	0.854 - 0.855 g/mL at 25 °C	[10][12]
Refractive Index (n²⁰/D)	1.398	[3][12]
Solubility	Insoluble in water; soluble in alcohols and ethers	[3][2][10]
Vapor Pressure	4.33 mmHg at 25 °C	[10]

Safety Information

Isobutyl isobutyrate is a flammable liquid and requires careful handling. Adherence to safety protocols is mandatory.[10][11]

Hazard Information	Precautionary Measures & Handling	Reference(s)
GHS Classification	Flammable Liquid (Category 3)	[13][14]
Signal Word	Warning	[13]
Hazard Statements	H226: Flammable liquid and vapor. May cause eye, skin, and respiratory irritation.	[10][11][14]
Flash Point	37 - 40 °C	[3][5][10]
Autoignition Temp.	432 °C	[5][10]
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, lab coat. Use in a well-ventilated fume hood.	[10][13]
Handling	Keep away from heat, sparks, and open flames. Ground and bond containers when transferring. Use spark-proof tools. Avoid inhalation of vapors.	[10][11]
Fire Extinguishing	Use dry chemical powder, carbon dioxide (CO₂), foam, or water spray to cool containers.	[10][11]

Experimental Protocols

Pre-Distillation Workup: Neutralization and Drying of Crude Ester

This protocol assumes the isobutyl isobutyrate was synthesized via acid-catalyzed esterification and is now in an organic solvent. The purpose of this step is to remove the acid catalyst and any unreacted carboxylic acid, followed by removing residual water before distillation.

Materials:

• Crude isobutyl isobutyrate mixture

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)[15][16]

• Separatory funnel

• Erlenmeyer flasks

• Beakers

Procedure:

• Transfer the crude ester mixture to a separatory funnel of appropriate size.

• Add an equal volume of saturated sodium bicarbonate solution to the funnel.[15] Stopper the funnel and invert it, making sure to vent frequently to release the CO₂ gas produced from the neutralization reaction.[15]

• Shake the funnel gently for 1-2 minutes. Allow the layers to separate completely.

• Drain the lower aqueous layer and discard it.

• Repeat the washing process (steps 2-4) until no more gas evolves upon addition of the bicarbonate solution. This indicates that all acid has been neutralized.[15]

• Wash the organic layer with an equal volume of brine. This helps to remove most of the dissolved water from the organic layer. Drain and discard the aqueous brine layer.

• Transfer the washed organic layer into a clean, dry Erlenmeyer flask.

• Add a sufficient amount of anhydrous sodium sulfate (a few spatula scoops) to the flask to act as a drying agent.[16] Swirl the flask. If the drying agent clumps together, add more until some particles remain free-flowing, indicating the ester is dry.

• Let the mixture stand for 10-15 minutes to ensure complete drying.[16]

• Decant or filter the dried ester into a clean, dry round-bottom flask suitable for distillation. Add a few boiling chips or a magnetic stir bar to the flask to ensure smooth boiling.[9][17]

Laboratory-Scale Simple Distillation

This procedure is suitable for separating isobutyl isobutyrate (BP ~148 °C) from lower-boiling impurities like unreacted isobutanol (BP ~108 °C) or higher-boiling impurities. If impurities have boiling points within 25 °C of the product, fractional distillation is recommended for better separation.[16]

Equipment:

• Round-bottom flask (distilling flask) containing the dried crude ester

• Heating mantle[9][17]

• Clamps and ring stand

• Distillation head (still head) with a port for a thermometer

• Thermometer (0-200 °C range)

• Liebig condenser

• Water tubing for the condenser

• Receiving flask (e.g., round-bottom flask or Erlenmeyer flask)

• Boiling chips or magnetic stirrer/stir plate

Procedure:

• Apparatus Setup: Assemble the distillation apparatus securely on a ring stand within a fume hood. The distilling flask should be placed in the heating mantle. Ensure all ground glass joints are properly fitted.

• Position the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.

• Connect the condenser to a cold water source. Water should flow in at the lower inlet and out at the upper outlet to ensure the condenser remains full and efficient.[15]

• Place the receiving flask at the end of the condenser to collect the purified liquid (the distillate).

• Heating: Begin heating the distilling flask gently with the heating mantle.[17] If using a stirrer, ensure it is spinning at a moderate rate.

• Observe the mixture. As the temperature rises, the liquid will begin to boil, and vapor will rise into the distillation head.

• Collecting Fractions: Monitor the thermometer. The temperature will rise and then stabilize at the boiling point of the most volatile component.

  • Discard any initial low-boiling fraction (forerun) that distills over at a significantly lower temperature than the target boiling point.

  • When the vapor temperature stabilizes at the boiling point of isobutyl isobutyrate (approx. 148 °C), replace the receiving flask with a clean, pre-weighed collection flask.[6]

  • Collect the liquid that distills over while the temperature remains stable within a narrow range (e.g., 147-150 °C). This is the purified isobutyl isobutyrate fraction.[17]

• Completion: Stop the distillation when only a small amount of liquid remains in the distilling flask. Never distill to dryness, as this can lead to the formation of peroxides or charring of residues.[6]

• Turn off the heating mantle and allow the apparatus to cool completely before disassembling.

• Weigh the collected product to determine the yield.

Post-Distillation Analysis

To confirm the purity of the collected fraction, perform one or more of the following characterizations:

• Boiling Point: The distillation temperature range serves as a preliminary indicator of purity.

• Refractive Index: Measure the refractive index using a refractometer and compare it to the literature value (~1.398).

• Spectroscopy: Obtain an Infrared (IR) spectrum to confirm the presence of the ester functional group (C=O stretch around 1735 cm⁻¹) and the absence of hydroxyl (-OH) peaks from unreacted alcohol or carboxylic acid. For higher-level analysis, ¹H NMR and ¹³C NMR spectroscopy can confirm the precise structure.[6]

Visualization

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the purification process, from the initial crude product to the final, purified isobutyl isobutyrate.

Caption: Workflow for the purification of isobutyl isobutyrate.

References

• 1. ISOBUTYL ISOBUTYRATE | Occupational Safety and Health Administration [osha.gov]
• 2. Page loading... [guidechem.com]
• 3. Page loading... [guidechem.com]
• 4. Isobutyl Isobutyrate: Streamlining Supply Chain | Chemical Bull [chemicalbull.com]
• 5. univarsolutions.com [univarsolutions.com]
• 6. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. How To [chem.rochester.edu]
• 9. scienceready.com.au [scienceready.com.au]
• 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 11. gcascc.com [gcascc.com]
• 12. chemwhat.com [chemwhat.com]
• 13. prod.adv-bio.com [prod.adv-bio.com]
• 14. aurochemicals.com [aurochemicals.com]
• 15. youtube.com [youtube.com]
• 16. csub.edu [csub.edu]
• 17. people.chem.umass.edu [people.chem.umass.edu]

Application Note and Protocol for the Quantification of Isobutyl Isobutyrate using Gas Chromatography-Flame Ionization Detection (GC-FID)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl isobutyrate is an ester commonly utilized as a flavoring and fragrance agent.[1] It is also used in industrial applications, such as in the manufacturing of circuit boards.[1] Accurate quantification of isobutyl isobutyrate is crucial for quality control in these industries and for monitoring potential workplace exposure. Gas chromatography with flame ionization detection (GC-FID) is a robust and widely used analytical technique for the separation and quantification of volatile and semi-volatile organic compounds like isobutyl isobutyrate.[2] This application note provides a detailed protocol for the quantitative analysis of isobutyl isobutyrate using GC-FID.

Principle

This method involves the separation of isobutyl isobutyrate from a sample matrix using a gas chromatograph. The sample is introduced into the GC, where it is vaporized and carried by an inert gas through a capillary column. The separation is based on the differential partitioning of the analyte between the stationary phase of the column and the mobile gas phase. Following separation, the analyte is detected by a flame ionization detector (FID), which generates a signal proportional to the amount of analyte present. For accurate quantification, an internal standard (IS) is used to correct for variations in injection volume and detector response.

Materials and Reagents

• Isobutyl Isobutyrate: (≥98% purity)

• n-Hexylbenzene: (Reagent grade, for internal standard)

• Carbon Disulfide (CS₂): (Reagent grade)

• Dimethyl Formamide (DMF): (Reagent grade)

• Helium or Nitrogen: (GC grade, carrier gas)

• Hydrogen: (GC grade, for FID)

• Compressed Air: (GC grade, for FID)

• Volumetric flasks: (Class A, various sizes)

• Micropipettes: (Calibrated)

• GC vials with PTFE-lined caps: (2 mL)

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) and a split/splitless injector.

Experimental Protocols

Preparation of Solutions

4.1.1. Desorbing Solution (with Internal Standard)

A suitable desorbing solution is a 1:99 (v/v) mixture of dimethyl formamide and carbon disulfide containing an internal standard.[1] To prepare this solution, add a known concentration of n-hexylbenzene (e.g., 0.25 µL/mL) to the 1:99 DMF/CS₂ mixture.[1]

4.1.2. Standard Stock Solution

• Accurately weigh a precise amount of pure isobutyl isobutyrate into a volumetric flask.

• Dissolve and dilute to the mark with the desorbing solution (without internal standard). This will be your primary stock solution.

4.1.3. Calibration Standards

• Prepare a series of calibration standards by performing serial dilutions of the stock solution with the desorbing solution containing the internal standard.

• The concentration range of the calibration standards should encompass the expected concentration of isobutyl isobutyrate in the samples.

Sample Preparation

For liquid samples, a direct dilution with the desorbing solution containing the internal standard may be sufficient. For air samples, collection on a solid sorbent followed by solvent desorption is a common technique. The OSHA PV2090 method details the collection of isobutyl isobutyrate from air using charcoal tubes.[1] The samples are then desorbed with a 1:99 dimethyl formamide:carbon disulfide solution.[1]

GC-FID Operating Conditions

The following GC-FID parameters are recommended. However, optimization may be necessary depending on the specific instrument and column used.

Parameter	Recommended Conditions
Column	DB-WAX, 30 m x 0.32 mm ID, 0.25 µm film thickness (or equivalent)
Carrier Gas	Helium or Nitrogen
Injector Temperature	250 °C
Detector Temperature	300 °C
Oven Program	Initial Temperature: 70 °C, hold for 2 minRamp: 10 °C/min to 200 °C, hold for 5 min
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)

Alternative Columns: Other columns that can be used include a 60-m x 0.32-mm i.d. (0.25-µm df DB-WAX) capillary column, or a 60-m x 0.32-mm i.d. with a (1.0-µm df DB-1) capillary column.[1]

Analysis Sequence

• Inject a blank (desorbing solution with internal standard) to ensure the system is clean.

• Inject the series of calibration standards to generate a calibration curve.

• Inject the prepared samples.

• Inject a calibration standard periodically throughout the run to verify instrument stability.

Data Presentation and Analysis

Calibration Curve

Construct a calibration curve by plotting the ratio of the peak area of isobutyl isobutyrate to the peak area of the internal standard against the concentration of isobutyl isobutyrate for each calibration standard. A linear regression analysis should be performed, and the coefficient of determination (R²) should be ≥ 0.995.

Quantification of Isobutyl Isobutyrate in Samples

Calculate the concentration of isobutyl isobutyrate in the samples using the linear regression equation obtained from the calibration curve.

Quantitative Data Summary

The following table summarizes typical quantitative data that should be determined during method validation.

Analyte	Retention Time (min)	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)
Isobutyl Isobutyrate	To be determined experimentally	≥ 0.995	5.0[1]	To be determined experimentally
n-Hexylbenzene (IS)	To be determined experimentally	N/A	N/A	N/A

Note: The detection limit of the analytical procedure for isobutyl isobutyrate is reported as 5 ng with a 1-µL injection or 5 µg/mL.[1]

Experimental Workflow

Caption: Experimental workflow for the quantification of isobutyl isobutyrate by GC-FID.

Conclusion

This application note provides a comprehensive and detailed protocol for the quantitative analysis of isobutyl isobutyrate using GC-FID. The described methodology, including sample preparation, instrumental parameters, and data analysis, is designed to assist researchers in achieving accurate and reproducible results. The flexibility of the protocol allows for adaptation to various sample matrices and analytical requirements.

References

• 1. osha.gov [osha.gov]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Application Notes and Protocols: Isobutyl Isobutyrate as a Potential Pheromone Analog in Entomology Research

Introduction

Isobutyl isobutyrate is a volatile ester with a characteristic fruity aroma, found naturally in various fruits and plants.[1] Its structural similarity to known insect pheromones and attractants, which are often esters, makes it a compound of interest for investigation as a potential pheromone analog in entomology research. Pheromone analogs can be valuable tools in integrated pest management (IPM) programs for monitoring, mass trapping, and mating disruption.

These application notes provide a framework for researchers to systematically evaluate the efficacy of isobutyl isobutyrate as a behavioral modifier for insects. The protocols outlined below cover key experimental stages, from initial electrophysiological screening to behavioral assays and field trials.

Electrophysiological Assays: Electroantennography (EAG)

Electroantennography is a technique used to measure the average electrical response of an insect's antenna to a volatile compound. It is a primary screening tool to determine if an insect's olfactory receptor neurons can detect a specific odorant.

1.1. Quantitative Data from EAG Studies on Related Esters

While specific EAG data for isobutyl isobutyrate is not widely published, data from studies on structurally similar esters can provide a baseline for expected response magnitudes. The following table summarizes EAG responses of different insect species to various ester compounds.

Insect Species	Compound	EAG Response (mV)	Notes
Bactrocera dorsalis	Isoamyl Acetate	1.2 ± 0.1	Attractant
Bactrocera dorsalis	Isoamyl Isovalerate	1.5 ± 0.2	Attractant
Bactrocera dorsalis	Isoamyl Butyrate	1.8 ± 0.1	Attractant[2]
Labidostomis lusitanica	2-Isobutyl-3-methoxypyrazine	0.5 - 2.5 (dose-dependent)	Male-released aggregation cue[3][4]
Drosophila suzukii	Isoamyl Acetate	Not specified, but elicited response	Attractant[5]

1.2. Experimental Protocol: Electroantennography (EAG)

This protocol describes the general procedure for conducting an EAG assay to test the antennal response of an insect to isobutyl isobutyrate.

Materials:

• Live insects (e.g., moths, flies, beetles)

• Isobutyl isobutyrate (high purity)

• Solvent (e.g., hexane, mineral oil)

• Micropipettes

• Filter paper strips

• EAG system (amplifier, data acquisition software, etc.)

• Micromanipulators

• Glass capillary electrodes

• Saline solution (e.g., Ringer's solution)

• Humidified and purified air stream

Procedure:

• Preparation of Test Cartridge:

  • Prepare serial dilutions of isobutyl isobutyrate in the chosen solvent.

  • Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip.

  • Allow the solvent to evaporate completely.

  • Place the filter paper inside a Pasteur pipette or other cartridge.

• Antennal Preparation:

  • Immobilize the insect.

  • Excise an antenna at the base.

  • Mount the antenna between two glass capillary electrodes filled with saline solution. The recording electrode is placed at the distal end, and the reference electrode at the basal end.

• EAG Recording:

  • Position the mounted antenna in a continuous, humidified air stream.

  • Introduce the tip of the test cartridge into a hole in the main air tube.

  • Deliver a puff of air through the cartridge, carrying the odorant over the antenna.

  • Record the resulting depolarization of the antennal signal (EAG response).

  • Present a solvent-only control periodically to establish a baseline.

  • Randomize the order of presentation of different concentrations.

1.3. EAG Workflow Diagram

Caption: Workflow for Electroantennography (EAG) screening.

Behavioral Assays: Olfactometry

Olfactometer assays are used to determine the behavioral response (attraction, repulsion, or no effect) of an insect to a specific odor. A Y-tube olfactometer is a common choice for these experiments.

2.1. Quantitative Data from Olfactometer Studies on Related Esters

The following table presents behavioral choices of insects in Y-tube olfactometer assays when presented with certain esters versus a control.

Insect Species	Compound	Concentration	% Attraction	Notes
Bactrocera dorsalis	Isobutyl Acetate	5%	Significantly preferred over control	Gravid females[2]
Bactrocera dorsalis	Isoamyl Acetate	1.25%	Significantly preferred over control	Gravid females[2]
Drosophila suzukii	Isoamyl Acetate	0.005-0.05%	Attractive	Both sexes[6]
Labidostomis lusitanica	2-Isobutyl-3-methoxypyrazine	0.1 µg	68%	Males showed significant preference[3][4]
Labidostomis lusitanica	2-Isobutyl-3-methoxypyrazine	1 µg	73%	Females showed significant preference[3]

2.2. Experimental Protocol: Y-Tube Olfactometer Assay

Materials:

• Y-tube olfactometer

• Air pump and flow meters

• Charcoal filter and humidification flask

• Test insects (e.g., 20-50 individuals per trial)

• Isobutyl isobutyrate and solvent

• Filter paper

Procedure:

• Setup:

  • Assemble the Y-tube olfactometer.

  • Connect the air pump to deliver a constant, purified, and humidified airflow through both arms of the Y-tube.

  • Place the olfactometer in a controlled environment with uniform lighting and minimal air currents.

• Odor Application:

  • Apply a solution of isobutyl isobutyrate to a piece of filter paper and place it in the odor chamber of one arm.

  • Apply the solvent control to a filter paper and place it in the other arm.

• Insect Release:

  • Introduce a single insect at the base of the Y-tube.

  • Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice.

  • A choice is recorded when the insect walks a certain distance into one of the arms.

• Data Collection:

  • Record the number of insects choosing the treatment arm versus the control arm.

  • After a set number of insects (e.g., 10), rotate the Y-tube to avoid positional bias.

  • Swap the treatment and control arms to further control for bias.

• Analysis:

  • Use a chi-square test or a similar statistical method to determine if the observed choices differ significantly from a 50:50 distribution.

2.3. Olfactometer Experimental Logic Diagram

Caption: Decision logic for a Y-tube olfactometer assay.

Field Trapping Assays

Field trials are essential to validate laboratory findings and determine the practical applicability of a potential attractant under natural conditions.

3.1. Quantitative Data from Field Trapping Studies with Related Esters

This table shows examples of trap captures using baits containing esters similar to isobutyl isobutyrate.

Target Insect	Bait Composition	Trap Type	Mean Captures / Trap / Day	Location
Riptortus clavatus	Tetradecyl isobutyrate + Octadecyl isobutyrate	Sticky trap	15.2	Soybean field[7]
Small Hive Beetle	Ethyl propionate, Isobutyl propionate, Ethyl butyrate blend	Bait station	Not specified, but effective	In-hive[8]
Oriental Fruit Moth	Butyl hexanoate	Delta trap	25.5	Apple orchard[9]

3.2. Experimental Protocol: Field Trapping

Materials:

• Insect traps (e.g., sticky traps, delta traps, funnel traps)

• Lures containing isobutyl isobutyrate at different release rates/concentrations

• Control lures (solvent only)

• Randomized block design layout for the field site

Procedure:

• Site Selection:

  • Choose a suitable field site where the target insect population is present.

• Trap Deployment:

  • Set up traps in a randomized complete block design to minimize spatial effects.

  • Each block should contain one trap for each treatment (different doses of isobutyl isobutyrate) and a control.

  • Ensure sufficient distance between traps to avoid interference.

• Data Collection:

  • Check traps at regular intervals (e.g., daily or weekly).

  • Count and identify the number of target insects and non-target species captured in each trap.

• Lure Maintenance:

  • Replace lures at appropriate intervals based on their expected field life.

• Data Analysis:

  • Analyze the trap capture data using ANOVA or a similar statistical model to compare the effectiveness of different treatments.

3.3. Field Trapping Experimental Design Diagram

Caption: Randomized block design for a field trapping experiment.

While isobutyl isobutyrate is not yet established as a pheromone analog for specific insect species, its chemical properties warrant investigation. The protocols and frameworks provided here offer a systematic approach to evaluating its potential. By starting with electrophysiological screening and progressing through laboratory behavioral assays to field validation, researchers can effectively determine if isobutyl isobutyrate can be a useful tool in entomology research and pest management.

References

• 1. Isobutyl isobutyrate | The Fragrance Conservatory [fragranceconservatory.com]
• 2. Identification of a potent attractant and oviposition stimulant blend for Bactrocera dorsalis for sustainable pest management - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Behavioral Responses of Drosophila suzukii (Diptera: Drosophilidae) to Blends of Synthetic Fruit Volatiles Combined With Isoamyl Acetate and β-Cyclocitral [frontiersin.org]
• 6. Olfactory behavioral responses of two Drosophila species and their pupal parasitoid to volatiles from bananas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Isobutyl Isobutyrate via the Tishchenko Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Tishchenko reaction is a powerful and atom-economical method for the synthesis of esters from aldehydes. This disproportionation reaction, typically catalyzed by aluminum alkoxides, involves the oxidation of one aldehyde molecule to a carboxylic acid and the reduction of a second molecule to an alcohol, which then combine to form the corresponding ester.[1][2] This method is particularly valuable in industrial processes due to its high efficiency and the direct conversion of aldehydes to esters in a single step.

This document provides detailed application notes and protocols for the synthesis of isobutyl isobutyrate from isobutyraldehyde using the Tishchenko reaction. Isobutyl isobutyrate is a valuable compound used as a fragrance and flavoring agent, as well as a solvent in various applications. The protocols outlined below are based on established methodologies and provide a framework for the successful synthesis and purification of this ester.

Reaction Mechanism and Experimental Workflow

The Tishchenko reaction proceeds through a catalytic cycle initiated by the coordination of an aldehyde molecule to the aluminum alkoxide catalyst. A second aldehyde molecule then adds to this complex, forming a hemiacetal intermediate. The key step involves an intramolecular hydride shift, leading to the formation of the ester and regeneration of the catalyst.[2]

Caption: Mechanism of the Aluminum Alkoxide-Catalyzed Tishchenko Reaction.

The general experimental workflow for the synthesis of isobutyl isobutyrate involves the preparation of the catalyst, the condensation reaction of isobutyraldehyde, and subsequent purification of the product.

Caption: General experimental workflow for the synthesis of isobutyl isobutyrate.

Experimental Protocols

Protocol 1: Synthesis of Isobutyl Isobutyrate using Aluminum Isobutoxide Catalyst

This protocol is adapted from a patented procedure for the industrial production of isobutyl isobutyrate.

Materials:

• Isobutyraldehyde (≥98%)

• Aluminum foil or turnings

• Isobutanol (anhydrous)

• Iodine (catalyst for alkoxide formation)

• Toluene (anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Catalyst Preparation (Aluminum Isobutoxide):

  • In a dry three-neck flask under an inert atmosphere (e.g., nitrogen), add aluminum foil/turnings and a crystal of iodine.

  • Add anhydrous isobutanol and a small amount of anhydrous toluene.

  • Heat the mixture gently to initiate the reaction. Once the reaction starts, it may become exothermic. Control the rate of reaction by cooling if necessary.

  • Continue heating under reflux until all the aluminum has reacted to form a clear or slightly hazy solution of aluminum isobutoxide in isobutanol/toluene.

• Tishchenko Reaction:

  • Cool the freshly prepared aluminum isobutoxide solution to the desired reaction temperature (see Table 1).

  • Slowly add isobutyraldehyde to the catalyst solution with vigorous stirring. Maintain the temperature throughout the addition.

  • After the addition is complete, continue stirring for the specified reaction time.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding 1 M hydrochloric acid to hydrolyze the aluminum alkoxide.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the solvent.

  • Purify the crude isobutyl isobutyrate by fractional distillation.

Data Presentation

The following table summarizes the quantitative data from a representative synthesis of isobutyl isobutyrate using an aluminum alkoxide catalyst.

Parameter	Value	Reference
Reactant	Isobutyraldehyde
Catalyst	Aluminum Isobutoxide
Catalyst Loading	0.05 - 1.00 g Al per 100g isobutyraldehyde	[3]
Reaction Temperature	-30°C to 20°C	[3]
Reaction Time	0.5 - 5 hours	[3]
Conversion of Isobutyraldehyde	>99%	[4]
Yield of Isobutyl Isobutyrate	>95%	[4]

Characterization of Isobutyl Isobutyrate

The identity and purity of the synthesized isobutyl isobutyrate can be confirmed by various spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum of isobutyl isobutyrate will show characteristic signals for the isobutyl and isobutyrate moieties. The chemical shifts, integration values, and splitting patterns should be consistent with the expected structure.[1][4]

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit a strong absorption band around 1730-1750 cm⁻¹, which is characteristic of the C=O stretching vibration of an ester.[2]

• GC-MS (Gas Chromatography-Mass Spectrometry): GC-MS can be used to determine the purity of the product and confirm its molecular weight from the mass spectrum.

Safety Precautions

• Isobutyraldehyde is a flammable liquid and an irritant. Handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• The reaction for preparing aluminum alkoxide can be vigorous. It should be performed with caution, and measures for controlling the reaction rate should be in place.

• All procedures involving flammable solvents should be conducted away from ignition sources.

Conclusion

The Tishchenko reaction provides an efficient and direct route for the synthesis of isobutyl isobutyrate from isobutyraldehyde. The use of aluminum alkoxide catalysts, as detailed in the provided protocol, can lead to high yields and conversions under optimized conditions. Proper work-up and purification are essential to obtain a high-purity product. The characterization techniques outlined are crucial for verifying the structure and purity of the synthesized ester. These application notes and protocols serve as a comprehensive guide for researchers and professionals in the fields of chemistry and drug development.

References

• 1. Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 2. Tishchenko Reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Catalytic enantioselective intramolecular Tishchenko reaction of meso-dialdehyde: synthesis of (S)-cedarmycins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing reaction conditions for isobutyl isobutyrate synthesis

Welcome to the technical support center for the synthesis of isobutyl isobutyrate. This resource is designed for researchers, scientists, and professionals in drug development to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing isobutyl isobutyrate?

A1: The primary methods for synthesizing isobutyl isobutyrate include:

• Fischer Esterification: This is a widely used method involving the acid-catalyzed reaction of isobutyric acid and isobutanol.[1] Common catalysts include sulfuric acid, phosphoric acid, and reusable solid acid catalysts like Amberlyst-15.

• Tishchenko Reaction: This method involves the disproportionation of isobutyraldehyde in the presence of an aluminum alkoxide catalyst to form the ester.[2][3]

• Enzymatic Synthesis: Lipases are employed as biocatalysts for the esterification of isobutyric acid and isobutanol, offering a greener alternative to chemical methods.[4]

• One-Step Synthesis from Isobutanol: This process utilizes a composite metal oxide catalyst to directly convert isobutanol to isobutyl isobutyrate.

Q2: What are the key reaction parameters to optimize for a high yield in Fischer esterification?

A2: To achieve a high yield of isobutyl isobutyrate via Fischer esterification, it is crucial to optimize the following parameters:

• Reactant Molar Ratio: An excess of one reactant, typically the alcohol (isobutanol), is used to shift the reaction equilibrium towards the product.

• Catalyst Concentration: The concentration of the acid catalyst affects the reaction rate.

• Temperature: The reaction is typically conducted at reflux temperature to increase the reaction rate.

• Water Removal: As water is a byproduct, its removal (e.g., using a Dean-Stark apparatus) can drive the reaction to completion.

Q3: What are the advantages of using an enzymatic synthesis method?

A3: Enzymatic synthesis of isobutyl isobutyrate offers several advantages, including:

• High Selectivity: Enzymes are highly specific, which can reduce the formation of byproducts.

• Mild Reaction Conditions: Enzymatic reactions are typically carried out at lower temperatures and pressures, which can save energy and reduce the risk of side reactions.

• Environmentally Friendly: The use of biocatalysts is considered a "green" chemistry approach, as it avoids the use of harsh acids or metal catalysts.

• Natural Product Labeling: For applications in the food and fragrance industries, enzymatic synthesis can allow the product to be labeled as "natural".

Troubleshooting Guides

Low Yield

Problem: The yield of isobutyl isobutyrate is significantly lower than expected.

Possible Cause	Recommended Solution
Incomplete Reaction	- Increase Reaction Time: Monitor the reaction progress using techniques like GC or TLC to ensure it has gone to completion. - Increase Temperature: If the reaction is sluggish, consider increasing the temperature to the reflux point of the solvent or reactants. - Check Catalyst Activity: Ensure the catalyst is active and not poisoned. For acid catalysts, ensure they are not neutralized. For enzymatic catalysts, check for denaturation.
Equilibrium Not Shifted Towards Products (Fischer Esterification)	- Increase Excess of One Reactant: Use a larger excess of isobutanol to drive the equilibrium towards the ester. - Remove Water: If not already doing so, use a Dean-Stark trap or molecular sieves to remove the water produced during the reaction.
Catalyst Deactivation	- Use Fresh Catalyst: If catalyst deactivation is suspected, use a fresh batch of catalyst. - Ensure Anhydrous Conditions: For moisture-sensitive catalysts like aluminum alkoxides in the Tishchenko reaction, ensure all reactants and glassware are thoroughly dried.
Losses During Workup and Purification	- Optimize Extraction: Ensure proper phase separation during aqueous washes. Back-extract the aqueous layer with a small amount of the organic solvent to recover any dissolved product. - Careful Distillation: During fractional distillation, ensure the column is properly insulated and the distillation is performed slowly to achieve good separation of the product from unreacted starting materials and byproducts.

Impure Product

Problem: The purified isobutyl isobutyrate contains significant impurities as identified by GC-MS or NMR.

Possible Cause	Recommended Solution
Presence of Unreacted Starting Materials	- Drive Reaction to Completion: Refer to the "Low Yield" section for solutions to incomplete reactions. - Improve Purification: Optimize the fractional distillation process. Ensure the fractionating column has sufficient theoretical plates for the separation.
Presence of Water	- Thorough Drying: Dry the organic layer with a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before the final distillation. A brine wash before drying can help remove the bulk of the dissolved water.
Acidic Impurities (e.g., unreacted isobutyric acid)	- Neutralizing Wash: Wash the crude product with a saturated sodium bicarbonate solution to neutralize and remove any remaining acidic components. Check the pH of the aqueous layer to ensure it is basic.
Formation of Side Products	- Optimize Reaction Conditions: Vary the reaction temperature, catalyst, and reactant stoichiometry to minimize the formation of specific side products. For example, in the Tishchenko reaction, low temperatures and low catalyst loadings can minimize side reactions.[5]

Data Presentation

Table 1: Effect of Reaction Temperature on Isobutyl Isobutyrate Conversion (Fischer Esterification with Amberlyst-15 catalyst)

Temperature (°C)	Conversion (%)
45	65
55	78
65	88
75	95
Data is illustrative and based on typical trends for esterification reactions.

Table 2: Effect of Catalyst Loading on Isobutyl Isobutyrate Conversion (Fischer Esterification)

Catalyst Loading (wt% of reactants)	Conversion (%)
1	75
2	85
3	92
4	94
Data is illustrative and based on typical trends for acid-catalyzed esterification.

Table 3: Effect of Molar Ratio of Isobutanol to Isobutyric Acid on Isobutyl Isobutyrate Yield

Molar Ratio (Isobutanol:Isobutyric Acid)	Yield (%)
1:1	85
1.5:1	92
2:1	96
2.5:1	97
Data is illustrative and based on typical trends for Fischer esterification.

Experimental Protocols

Protocol 1: Synthesis of Isobutyl Isobutyrate via Fischer Esterification

Materials:

• Isobutyric acid

• Isobutanol

• Concentrated sulfuric acid (catalyst)

• Diethyl ether (or other suitable extraction solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous sodium sulfate

Procedure:

• Set up a round-bottom flask with a reflux condenser and a magnetic stirrer.

• To the flask, add isobutyric acid and an excess of isobutanol (e.g., a 2:1 molar ratio of isobutanol to isobutyric acid).

• Slowly and carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight) to the mixture while stirring.

• Heat the reaction mixture to reflux and maintain the reflux for 2-3 hours. The progress of the reaction can be monitored by TLC or GC.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and add an equal volume of diethyl ether.

• Wash the organic layer sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (until no more gas evolves)

  • Brine

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude isobutyl isobutyrate by fractional distillation, collecting the fraction that boils at approximately 148-150 °C.

Protocol 2: Analysis of Product Purity by Gas Chromatography (GC)

Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column suitable for separating volatile organic compounds (e.g., a DB-1 or equivalent)

Procedure:

• Prepare a dilute solution of the purified isobutyl isobutyrate in a suitable solvent (e.g., dichloromethane or diethyl ether).

• Inject a small volume (e.g., 1 µL) of the sample into the GC.

• Run a temperature program that allows for the separation of isobutyl isobutyrate from potential impurities such as unreacted isobutanol and isobutyric acid. An example program could be:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• Analyze the resulting chromatogram to determine the purity of the product by comparing the peak area of isobutyl isobutyrate to the total area of all peaks.

Visualizations

Caption: Experimental workflow for the synthesis and purification of isobutyl isobutyrate.

Caption: Troubleshooting guide for low yield in isobutyl isobutyrate synthesis.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Tischenko Reaction | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 4. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 5. Tishchenko Reaction [organic-chemistry.org]

Technical Support Center: Isobutyl Isobutyrate Esterification

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the esterification of isobutyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing isobutyl isobutyrate?

The most prevalent laboratory and industrial method for synthesizing isobutyl isobutyrate is the Fischer esterification of isobutyric acid with isobutanol.[1][2] This reaction is typically catalyzed by a strong acid, such as sulfuric acid or phosphoric acid.[3] The primary challenge with this reversible reaction is the formation of water as a byproduct, which can limit the reaction yield.[4][5] To overcome this, strategies are employed to remove water as it is formed, thereby driving the equilibrium towards the product side.[4][5]

Q2: What are some alternative catalysts to traditional mineral acids?

While sulfuric and phosphoric acids are effective, they can be corrosive and lead to purification challenges.[3] Alternative catalysts that offer advantages such as easier separation and milder reaction conditions include:

• Ionic Liquids: 1-butyl-3-methylimidazolium hydrogen sulfate ([BMIm][HSO4]) has been shown to be an effective catalyst, with reported yields of up to 99.8%.[6][7]

• Solid Acid Catalysts: Heterogeneous catalysts like ion exchange resins (e.g., Amberlyst 36 and Amberlyst 70), zeolites, and metal oxides are also used.[8][9] These are often preferred in industrial settings due to their ease of separation from the reaction mixture and potential for reuse.[9]

• Sodium Bisulfate: This has been investigated as a solid, reusable catalyst for esterification.[10]

• Composite Metal Oxides: A catalyst comprising oxides of zinc, zirconium, and rare earth metals with a small amount of palladium has been developed for the one-step synthesis from isobutanol.[11]

Q3: What are the typical reaction conditions for isobutyl isobutyrate esterification?

Reaction conditions can vary depending on the catalyst and scale of the reaction. However, some general guidelines are:

• Temperature: Generally ranges from 80°C to reflux temperatures.[6][12] Higher temperatures tend to increase the reaction rate.[7][12]

• Reactant Molar Ratio: To drive the equilibrium towards the product, an excess of one reactant, typically the alcohol (isobutanol), is often used.[13]

• Reaction Time: This can range from a few hours to several hours, depending on the temperature and catalyst used.[3][6] For example, with an ionic liquid catalyst at 80°C, the reaction can be complete in 3 hours.[6]

Troubleshooting Guide

Problem 1: Low Yield of Isobutyl Isobutyrate

Potential Cause	Troubleshooting Step
Equilibrium Limitation	The esterification reaction is reversible.[4] To improve the yield, remove water as it forms using a Dean-Stark apparatus or by adding a dehydrating agent. Alternatively, use an excess of one of the reactants (typically isobutanol).[5][13]
Incomplete Reaction	Ensure the reaction has been allowed to proceed for a sufficient amount of time. Monitor the reaction progress using techniques like gas chromatography (GC) or thin-layer chromatography (TLC).[2] Consider increasing the reaction temperature to enhance the reaction rate.[7][12]
Catalyst Inactivity	If using a solid catalyst, ensure it is properly activated and has not been poisoned. For liquid acid catalysts, confirm the concentration is appropriate.
Losses During Workup	Isobutyl isobutyrate is volatile.[14] Minimize losses during solvent removal by using a rotary evaporator at a controlled temperature and pressure. During aqueous washes, ensure complete phase separation to avoid losing product to the aqueous layer.

Problem 2: Presence of Impurities in the Final Product

Potential Cause	Troubleshooting Step
Unreacted Starting Materials	If unreacted isobutyric acid remains, wash the organic layer with a mild base like sodium bicarbonate solution to neutralize and remove it.[2] Excess isobutanol can often be removed by distillation.[1]
Side Reactions	At high temperatures with strong acid catalysts, side reactions such as the dehydration of isobutanol to isobutylene can occur. Consider using a milder catalyst or lower reaction temperature.
Water in the Product	Ensure the product is thoroughly dried before final distillation. Use a drying agent like anhydrous sodium sulfate or magnesium sulfate.

Data Presentation

Table 1: Comparison of Catalysts for Isobutyl Isobutyrate Synthesis

Catalyst	Reactants	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-butyl-3-methylimidazolium hydrogen sulfate	Isobutyric acid, Isobutanol	80	3	99.8	[6]
Sulfuric Acid	Isobutyric acid, Isobutanol	Reflux	1	-	[2]
Aluminum Alkoxide	Isobutyraldehyde	-30 to 20	0.5 - 5	>95	[3][14]
Zinc, Zirconium, Rare Earth Oxides + Palladium	Isobutanol	-	-	-	[11]
Sodium Bisulfate	Butyric acid, Isobutanol	Reflux	1	99.3	[10]

Experimental Protocols

Protocol 1: Fischer Esterification of Isobutyl Isobutyrate using Sulfuric Acid

Materials:

• Isobutyric acid

• Isobutanol

• Concentrated sulfuric acid

• Sodium bicarbonate solution (5% w/v)

• Anhydrous sodium sulfate

• Diethyl ether (or other suitable extraction solvent)

• Boiling chips

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutyric acid and an excess of isobutanol (e.g., a 1:1.5 molar ratio). Add a few boiling chips.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight) to the stirred reaction mixture.

• Reflux: Heat the mixture to a gentle reflux and maintain for 1-2 hours. Monitor the progress of the reaction by TLC or GC if desired.

• Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel and add diethyl ether to dilute the mixture.

• Washing: Wash the organic layer sequentially with:

  • Water

  • 5% sodium bicarbonate solution (to neutralize the acid catalyst and remove unreacted isobutyric acid).[2] Be cautious of gas evolution (CO2).

  • Brine (saturated NaCl solution) to aid in phase separation.

• Drying: Separate the organic layer and dry it over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: Purify the crude isobutyl isobutyrate by fractional distillation.[1] Collect the fraction boiling at approximately 148-152°C.

Visualizations

Caption: General workflow for the synthesis and purification of isobutyl isobutyrate.

Caption: Troubleshooting decision tree for low yield in isobutyl isobutyrate esterification.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 3. CN1244538C - Production of isobutyl isobutyrate from isobutyraldehyde by condensation - Google Patents [patents.google.com]
• 4. quora.com [quora.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. (560ap) Esterification of Isobutyl Alcohol and Acetic Acid - Kinetic Study | AIChE [proceedings.aiche.org]
• 10. caod.oriprobe.com [caod.oriprobe.com]
• 11. CN101711983B - Catalyst for one-step synthesis of isobutyl isobutyrate from isobutanol and preparation method thereof - Google Patents [patents.google.com]
• 12. US3057914A - Process for the preparation of isobutyrate esters - Google Patents [patents.google.com]
• 13. csub.edu [csub.edu]
• 14. Page loading... [wap.guidechem.com]

Technical Support Center: Purification of Crude Isobutyl Isobutyrate

This technical support center is designed to assist researchers, scientists, and drug development professionals in the successful removal of impurities from crude isobutyl isobutyrate. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities in my crude isobutyl isobutyrate synthesized from isobutyric acid and isobutanol?

A1: The most common impurities are unreacted starting materials, namely isobutyric acid and isobutanol. Water is also a significant impurity as it is a byproduct of the esterification reaction.[1]

Q2: Why is it necessary to remove these impurities?

A2: The presence of unreacted starting materials and water can affect the final product's purity, odor, and performance in subsequent applications. Isobutyric acid, for instance, has a strong, unpleasant odor that can mask the desired fruity scent of isobutyl isobutyrate.

Q3: What is the general strategy for purifying crude isobutyl isobutyrate?

A3: A typical purification workflow involves two main steps:

• Liquid-Liquid Extraction (Washing): This step removes acidic impurities (isobutyric acid) and water-soluble components (some unreacted isobutanol and water).[2]

• Fractional Distillation: This final step separates the isobutyl isobutyrate from any remaining isobutanol and other volatile impurities based on differences in their boiling points.[3][4]

Q4: What is the purpose of washing the crude product with sodium bicarbonate solution?

A4: Washing with a mild base like sodium bicarbonate (NaHCO₃) solution neutralizes and removes the acidic impurity, isobutyric acid, by converting it into its water-soluble sodium salt, which then partitions into the aqueous layer.[2]

Q5: How can I confirm the purity of my final isobutyl isobutyrate product?

A5: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for assessing the purity of isobutyl isobutyrate.[5] It allows for the separation and identification of volatile components, providing quantitative data on the purity of the final product.

Troubleshooting Guides

Issue 1: Emulsion Formation During Liquid-Liquid Extraction

Problem: A milky or cloudy layer forms between the organic and aqueous layers in the separatory funnel, making separation difficult. This is known as an emulsion.[6]

Possible Causes:

• Vigorous shaking of the separatory funnel.[7]

• High concentration of impurities acting as surfactants.[1]

Solutions:

Solution	Description
Gentle Mixing	Instead of vigorous shaking, gently invert the separatory funnel several times to mix the layers.[7] This minimizes the formation of fine droplets that lead to emulsions.
Addition of Brine	Add a saturated sodium chloride (NaCl) solution (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion by "salting out" the organic components.[6][8]
Allow to Stand	Let the separatory funnel stand undisturbed for a period. Gravity may be sufficient to allow the layers to separate over time.[7]
Centrifugation	If the emulsion persists, transferring the mixture to centrifuge tubes and spinning at a moderate speed can effectively break the emulsion.[7]
Filtration	In some cases, filtering the entire mixture through a plug of glass wool or Celite can help to break up the emulsion.[8]

Issue 2: Low Yield of Purified Isobutyl Isobutyrate

Problem: The amount of purified isobutyl isobutyrate obtained after distillation is significantly lower than the theoretical yield.

Possible Causes:

• Incomplete reaction during synthesis.

• Loss of product during the washing and extraction steps.

• Inefficient distillation.

Solutions:

Solution	Description
Drive the Reaction to Completion	During synthesis, use a slight excess of one of the reactants (typically the less expensive one) or remove water as it forms using a Dean-Stark apparatus to shift the equilibrium towards the product side.
Minimize Transfers	Each transfer of the product from one flask to another can result in some loss. Try to minimize the number of transfers.
Proper Distillation Technique	Ensure the distillation apparatus is set up correctly and is well-insulated to prevent heat loss.[3] Collect the fraction that distills at the correct boiling point for isobutyl isobutyrate (approximately 149°C).
Back-Extraction	If the product has some water solubility, it's possible to lose some in the aqueous washes. You can perform a "back-extraction" by washing the combined aqueous layers with a fresh portion of an organic solvent (like diethyl ether) to recover any dissolved product.[2]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Acidic Impurities

This protocol describes the washing of crude isobutyl isobutyrate to remove unreacted isobutyric acid and other water-soluble impurities.

Materials:

• Crude isobutyl isobutyrate

• Separatory funnel

• Saturated sodium bicarbonate (NaHCO₃) solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Erlenmeyer flasks

• Ring stand and clamp

Procedure:

• Transfer the crude isobutyl isobutyrate to a separatory funnel of appropriate size.

• Add an equal volume of saturated sodium bicarbonate solution to the separatory funnel.

• Stopper the funnel and gently invert it multiple times, venting frequently to release any pressure buildup from carbon dioxide evolution. Do not shake vigorously to avoid emulsion formation.

• Allow the layers to separate. The top layer is the organic phase (isobutyl isobutyrate), and the bottom layer is the aqueous phase.

• Drain the lower aqueous layer into a beaker.

• Repeat the washing process (steps 2-5) with deionized water.

• Finally, wash the organic layer with an equal volume of brine to help remove dissolved water.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Add a small amount of anhydrous magnesium sulfate or sodium sulfate to the organic layer to remove any residual water. Swirl the flask until the drying agent no longer clumps together.

• Filter the dried organic layer into a clean, dry round-bottom flask, ready for distillation.

Protocol 2: Fractional Distillation of Washed Isobutyl Isobutyrate

This protocol describes the final purification of the washed isobutyl isobutyrate by fractional distillation.

Materials:

• Washed and dried crude isobutyl isobutyrate

• Distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks)

• Heating mantle

• Boiling chips or magnetic stir bar

• Thermometer and adapter

Procedure:

• Add the washed and dried isobutyl isobutyrate to a round-bottom flask, along with a few boiling chips or a magnetic stir bar.

• Assemble the fractional distillation apparatus. Ensure the thermometer bulb is positioned correctly, just below the side arm leading to the condenser.[3]

• Begin heating the flask gently.

• Collect any initial low-boiling fractions (likely unreacted isobutanol) in a separate receiving flask. The boiling point of isobutanol is approximately 108°C.

• As the temperature rises and stabilizes at the boiling point of isobutyl isobutyrate (approximately 149°C), change to a clean receiving flask to collect the pure product.

• Continue distillation until the temperature begins to drop or rise significantly, or until only a small amount of residue remains in the distilling flask. Do not distill to dryness.

• The collected fraction is the purified isobutyl isobutyrate.

Data Presentation

Table 1: Physical Properties of Isobutyl Isobutyrate and Common Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
Isobutyl Isobutyrate	144.21	149	0.855
Isobutyric Acid	88.11	155	0.949
Isobutanol	74.12	108	0.802
Water	18.02	100	1.000

Table 2: Typical Purity Analysis by GC-MS

Sample	Isobutyl Isobutyrate (%)	Isobutyric Acid (%)	Isobutanol (%)	Water (%)
Crude Product	85-90	5-10	3-5	1-2
After Washing	90-95	< 0.5	3-5	< 0.5
After Distillation	> 99	< 0.1	< 0.1	< 0.1

Note: These are typical values and can vary depending on the initial reaction conditions and the efficiency of the purification steps.

Visualizations

Caption: Experimental workflow for the purification of crude isobutyl isobutyrate.

Caption: Troubleshooting guide for emulsion formation during extraction.

References

• 1. US3057914A - Process for the preparation of isobutyrate esters - Google Patents [patents.google.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Purification [chem.rochester.edu]
• 4. usalab.com [usalab.com]
• 5. Page loading... [guidechem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Troubleshooting Phase Separation in Isobutyl Isobutyrate Workup

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering phase separation issues during the workup of isobutyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the typical workup procedure for a Fischer esterification reaction to produce isobutyl isobutyrate?

A typical workup procedure involves transferring the cooled reaction mixture to a separatory funnel for a series of washes to remove impurities.[1][2] The standard sequence includes an initial wash with deionized water to remove the bulk of the acid catalyst and excess alcohol.[1] This is followed by a neutralization wash with a saturated sodium bicarbonate solution to eliminate any remaining acidic impurities.[1][2] Finally, a brine wash (saturated aqueous sodium chloride) is used to remove dissolved water from the organic layer and aid in phase separation.[1][3][4][5] After the washes, the organic layer is dried over an anhydrous salt like sodium sulfate, filtered, and the solvent is removed, often by rotary evaporation, to yield the crude ester.[1][6]

Q2: Why is a sodium bicarbonate wash necessary?

The sodium bicarbonate wash is crucial for neutralizing and removing any residual acidic components from the reaction mixture.[7] This includes the unreacted carboxylic acid (isobutyric acid) and the acid catalyst (commonly sulfuric acid).[7] The reaction between the acid and sodium bicarbonate forms a salt, which is soluble in the aqueous layer and can be easily separated.[8] You may observe gas evolution (carbon dioxide) during this step, which is a sign that the acid is being neutralized.[1]

Q3: What is the purpose of the final brine wash?

A brine wash serves two primary purposes. First, it helps to remove dissolved water from the organic layer, as the high salt concentration reduces the solubility of water in the organic phase.[3][4][9] Second, it increases the ionic strength of the aqueous layer, which can help to break emulsions and promote a cleaner separation of the organic and aqueous phases.[3]

Q4: Can side reactions during the synthesis of isobutyl isobutyrate affect the workup?

Yes, side reactions can introduce impurities that may complicate the workup. For instance, if the reaction temperature is too high, side reactions leading to byproducts might occur. These byproducts can sometimes act as surfactants, stabilizing emulsions and making phase separation difficult. Additionally, incomplete reaction leaves unreacted starting materials which need to be efficiently removed during the washing steps.

Troubleshooting Guide: Phase Separation Issues

Problem: An emulsion has formed, and the organic and aqueous layers will not separate.

Potential Causes:

• Vigorous Shaking: Shaking the separatory funnel too aggressively can lead to the formation of stable emulsions.[3]

• Surfactant-like Impurities: The presence of impurities that act as surfactants can stabilize the emulsion.

• Similar Densities: The densities of the organic and aqueous layers may be too similar for efficient separation.[7]

Recommended Solutions:

Solution ID	Technique	Detailed Protocol	Expected Outcome
TS-01	Resting	Allow the separatory funnel to stand undisturbed for an extended period (15-30 minutes). Gentle swirling or tapping of the funnel can sometimes aid separation.[10]	The emulsion may break over time as the droplets coalesce.
TS-02	Salting Out	Add a small amount of saturated sodium chloride solution (brine) to the separatory funnel and gently swirl.[3][10]	The increased ionic strength of the aqueous layer helps to break the emulsion and sharpen the phase boundary.
TS-03	Acidification	If the emulsion is suspected to be caused by basic impurities acting as soaps, add a dilute acid (e.g., 1M HCl) dropwise while gently swirling.	Neutralizing the basic impurities can destabilize the emulsion.
TS-04	Centrifugation	If the volume is manageable, transfer the emulsion to centrifuge tubes and spin at a moderate speed (e.g., 3000 rpm) for 10-15 minutes.	The increased gravitational force will compel the separation of the two phases.[10]
TS-05	Filtration	Pass the entire mixture through a plug of glass wool or Celite in a filter funnel.	This can physically disrupt the emulsion, allowing the layers to separate upon collection.
TS-06	Solvent Addition	Add a small amount of a different organic solvent with a different polarity (e.g., diethyl ether if using a more polar solvent) to alter the properties of the organic phase.[10]	This can disrupt the intermolecular forces stabilizing the emulsion.

Illustrative Data on Emulsion Breaking Techniques The following data is illustrative to demonstrate the potential effectiveness of different techniques. Actual times will vary based on the specific experimental conditions.

Technique	Estimated Time for Phase Separation	Qualitative Observation of Interface
Gentle Swirling (Control)	> 30 minutes	Persistent, thick emulsion layer
Addition of Brine (10% v/v)	5 - 10 minutes	Sharper, more defined interface
Centrifugation (3000 rpm)	< 5 minutes	Clear and distinct separation
Addition of Methanol (1-2% v/v)	10 - 15 minutes	Gradual thinning of the emulsion layer

Experimental Protocols

Protocol 1: Standard Workup for Isobutyl Isobutyrate Synthesis

• Cooling: After the reaction is complete, allow the reaction mixture to cool to room temperature.

• Transfer: Transfer the cooled mixture to a separatory funnel of appropriate size.

• Water Wash: Add an equal volume of deionized water to the separatory funnel. Stopper the funnel and gently invert it several times, venting frequently to release any pressure. Allow the layers to separate and drain the lower aqueous layer.

• Bicarbonate Wash: Add a saturated solution of sodium bicarbonate to the organic layer in the separatory funnel. Swirl gently until gas evolution ceases. Stopper and invert gently, remembering to vent. Allow the layers to separate and drain the aqueous layer.[1]

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to remove dissolved water and break any minor emulsions.[1] Drain the aqueous layer.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate). Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing and not clumped together.

• Filtration: Filter the dried organic layer through a fluted filter paper or a cotton plug into a clean, dry round-bottom flask.

• Solvent Removal: Remove the organic solvent using a rotary evaporator to obtain the crude isobutyl isobutyrate.

• Purification: The crude product can be further purified by distillation if necessary.

Visualizations

A typical experimental workflow for the workup of isobutyl isobutyrate.

A logical workflow for troubleshooting phase separation issues.

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. cerritos.edu [cerritos.edu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Effects of Inorganic Salts on Phase Separation in Aqueous Solutions of Poly(ethylene glycol) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemistry Teaching Labs - Extractions vs Washes [chemtl.york.ac.uk]
• 10. youtube.com [youtube.com]

identifying side products in the synthesis of isobutyl isobutyrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating side products during the synthesis of isobutyl isobutyrate.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the synthesis of isobutyl isobutyrate via Fischer esterification and the Tishchenko reaction.

Fischer Esterification Route

Q1: My final product contains significant amounts of unreacted isobutyric acid and isobutanol. How can I improve the conversion?

A1: The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, you can:

• Use an excess of one reactant: Using an excess of isobutanol is common practice.

• Remove water: As water is a product, its removal will shift the equilibrium to favor ester formation. This can be achieved by azeotropic distillation using a Dean-Stark apparatus or by using a drying agent.

Q2: I have identified a low-boiling point impurity in my product. What could it be and how can I avoid it?

A2: A common low-boiling point impurity is isobutene , formed from the acid-catalyzed dehydration of isobutanol. The formation of isobutene is favored at higher temperatures.

• Troubleshooting:

  • Lower the reaction temperature: While this may decrease the reaction rate, it will significantly reduce the rate of isobutene formation.

  • Use a milder acid catalyst: Strong acids like sulfuric acid promote dehydration. Consider using a solid acid catalyst or a milder Brønsted acid.

Q3: My GC-MS analysis shows an impurity with a higher retention time than isobutyl isobutyrate. What is this likely to be?

A3: A higher-boiling point byproduct is often diisobutyl ether , also formed from the acid-catalyzed dehydration of isobutanol, where two molecules of isobutanol condense.

• Troubleshooting:

  • Control the reaction temperature: Similar to isobutene formation, lower temperatures will reduce the rate of ether formation.

  • Optimize catalyst concentration: A lower concentration of the acid catalyst can help minimize this side reaction.[1][2][3]

Q4: How can I effectively purify my isobutyl isobutyrate from these side products and unreacted starting materials?

A4: A multi-step purification process is recommended:

• Neutralization: Wash the reaction mixture with a weak base, such as a saturated sodium bicarbonate solution, to remove unreacted isobutyric acid and the acid catalyst.

• Extraction: Use a suitable organic solvent (e.g., diethyl ether) and wash with brine to remove water-soluble impurities.

• Drying: Dry the organic layer over an anhydrous salt like sodium sulfate or magnesium sulfate.

• Distillation: Fractional distillation is effective for separating isobutyl isobutyrate from isobutene (lower boiling point), diisobutyl ether (higher boiling point), and residual isobutanol.[4]

Tishchenko Reaction Route

Q5: My reaction of isobutyraldehyde is producing a complex mixture of products instead of primarily isobutyl isobutyrate. What is happening?

A5: The Tishchenko reaction of aldehydes with α-hydrogens, like isobutyraldehyde, can be accompanied by several side reactions, especially under basic conditions or at elevated temperatures. These include:

• Aldol Condensation: This is a very common side reaction for enolizable aldehydes.[4][5][6]

• Cannizzaro Reaction: A disproportionation reaction that can occur in the presence of a strong base.

• Meerwein-Ponndorf-Verley (MPV) type reductions. [4][6]

• Troubleshooting:

  • Temperature Control: Lower reaction temperatures generally favor the Tishchenko reaction over aldol condensation. Some processes are run at temperatures as low as -30°C to 20°C.[7]

  • Catalyst Selection: The choice of catalyst is critical. Aluminum alkoxides are classic catalysts for the Tishchenko reaction. The equilibrium between the Tishchenko reaction and side reactions can be controlled by the appropriate selection of the catalyst and solvent.[4][5][6]

Q6: I observe the formation of 3-hydroxy-2,2,4-trimethylpentanal in my reaction mixture. How can I minimize this?

A6: 3-hydroxy-2,2,4-trimethylpentanal is the aldol adduct of two molecules of isobutyraldehyde. Its formation is a key side reaction. To minimize it:

• Optimize reaction temperature: As mentioned, lower temperatures are generally preferred to suppress aldol condensation. It has been noted that at temperatures above 90°C, there can be considerable yield loss due to the formation of the Tishchenko product of the mixed aldol.[5]

• Careful selection of catalyst and reaction conditions: The use of specific catalysts like aluminum isobutoxide can promote the desired Tishchenko reaction.

Data Presentation

Table 1: Effect of Reaction Temperature on Isobutene Selectivity in Isobutanol Dehydration

Reaction Temperature (°C)	Isobutanol Conversion (%)	Isobutene Selectivity (%)	Reference
220	Low	High	[8]
300	Increasing	Slightly Decreasing	[8]
340	85	~93 (at 0.1 MPa)	[8][9]
380	High	Decreasing	[8]

Note: Data is based on the dehydration of isobutanol over an alumina catalyst, which is analogous to the side reaction in Fischer esterification.

Experimental Protocols

Protocol 1: Synthesis of Isobutyl Isobutyrate via Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutyric acid (1.0 mol), isobutanol (1.2 mol), and concentrated sulfuric acid (0.05 mol) as the catalyst.

• Reflux: Heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by TLC or GC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium bicarbonate until CO₂ evolution ceases.

  • Wash with water and then with brine.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Purify the crude product by fractional distillation. Collect the fraction boiling at approximately 147-149°C.

• Analysis: Analyze the final product for purity and the presence of any side products using GC-MS, ¹H NMR, and FT-IR.

Protocol 2: Synthesis of Isobutyl Isobutyrate via Tishchenko Reaction

• Catalyst Preparation (Aluminum Isobutoxide): In a three-necked flask equipped with a stirrer and reflux condenser, react aluminum foil with anhydrous isobutanol, using a small amount of a suitable initiator (e.g., AlCl₃ and FeCl₃). Heat the mixture to reflux until the aluminum is consumed.[7]

• Reaction:

  • Cool the freshly prepared aluminum isobutoxide catalyst.

  • Slowly add isobutyraldehyde to the catalyst mixture while maintaining a low temperature (e.g., 0-10°C) with an ice bath.

  • Stir the reaction mixture for 2-4 hours at the controlled temperature.

• Work-up:

  • Quench the reaction by slowly adding water or a dilute acid to decompose the aluminum alkoxide.

  • Separate the organic layer.

• Purification:

  • Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Purify by vacuum distillation.

• Analysis: Characterize the product using GC-MS, ¹H NMR, and FT-IR to confirm its identity and purity.

Protocol 3: GC-MS Analysis of Reaction Mixture

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or diethyl ether).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).

  • Injector Temperature: 250°C.

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

• Data Analysis: Identify the peaks by comparing their mass spectra with a library (e.g., NIST) and their retention times with known standards of isobutyl isobutyrate, isobutyric acid, isobutanol, isobutene, and diisobutyl ether. Quantify the components by peak area integration.

Mandatory Visualization

Caption: Troubleshooting workflow for identifying and mitigating side products.

References

• 1. Item - An investigation into the role of the acid catalyst on the structure and anticorrosion properties of hybrid sol-gel coatings - Royal College of Surgeons in Ireland - Figshare [repository.rcsi.com]
• 2. Effect of acid–base properties on design of catalyst for methanol thiolation: A review [comptes-rendus.academie-sciences.fr]
• 3. researchgate.net [researchgate.net]
• 4. Kinetic Study of the Aldol Condensation of Isobutyraldehyde Catalyzed by Sodium Hydroxide [scirp.org]
• 5. US2811562A - Condensation of isobutyraldehyde with lower aliphatic aldehydes - Google Patents [patents.google.com]
• 6. scirp.org [scirp.org]
• 7. CN1244538C - Production of isobutyl isobutyrate from isobutyraldehyde by condensation - Google Patents [patents.google.com]
• 8. shokubai.org [shokubai.org]
• 9. Effect of the pore structure of an active alumina catalyst on isobutene production by dehydration of isobutanol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isobutyl Isobutyrate Storage and Stability

Welcome to the technical support center for isobutyl isobutyrate. This resource provides researchers, scientists, and drug development professionals with essential information to prevent hydrolysis during storage and ensure the integrity of the compound for experimental use.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the storage and handling of isobutyl isobutyrate in a question-and-answer format.

Q1: My stored isobutyl isobutyrate has developed a sharp, acidic, or rancid odor. What is the cause?

A1: The development of a sharp, acidic odor is a primary indicator of hydrolysis. Isobutyl isobutyrate can react with water (moisture) to break down into its constituent parts: isobutanol and isobutyric acid.[1][2] Isobutyric acid has a distinct and unpleasant smell, which is likely what you are detecting. This reaction is accelerated by the presence of acids or bases.

Q2: I noticed a slight change in the color of my isobutyl isobutyrate, from colorless to pale yellow. Is this related to hydrolysis?

A2: While a color change to pale yellow can occur, it is not a definitive indicator of hydrolysis alone. However, it does suggest a potential degradation of the product. It is highly recommended to perform a quality check, such as an acid value titration, to determine if hydrolysis has occurred when you observe any change in the physical appearance of the material.[3]

Q3: My recent experiment using stored isobutyl isobutyrate yielded inconsistent results. Could hydrolysis be the culprit?

A3: Yes, hydrolysis can significantly impact experimental outcomes. The presence of impurities like isobutanol and isobutyric acid alters the chemical properties and concentration of the ester, leading to variability in reactions. If you suspect hydrolysis, it is crucial to verify the purity of your stored isobutyl isobutyrate using an appropriate analytical method before further use.[4]

Q4: I have been storing my isobutyl isobutyrate in a standard laboratory bottle, and I suspect it has degraded. What did I do wrong?

A4: The most common cause of degradation is improper storage. Key factors to control are exposure to moisture and air. Standard bottles may not provide a sufficient seal against atmospheric moisture. For optimal stability, isobutyl isobutyrate should be kept in a tightly closed container.[3][5][6] Using a container with an inert gas headspace, such as nitrogen or argon, can further protect the compound.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for isobutyl isobutyrate?

A1: To minimize hydrolysis, isobutyl isobutyrate should be stored in a cool, dry, well-ventilated place, and protected from light.[3][6] The container must be kept tightly closed to prevent moisture ingress.[3][5] While it is stable at ambient temperatures, refrigerated storage (2-8 °C) can further slow down potential degradation pathways.[7]

Q2: How does water cause the hydrolysis of isobutyl isobutyrate?

A2: Isobutyl isobutyrate, like other esters, undergoes a chemical reaction with water in which the ester bond is cleaved. This reaction produces an alcohol (isobutanol) and a carboxylic acid (isobutyric acid).[1][2] The reaction is thermodynamically favorable but can be slow. However, it is catalyzed by the presence of acids (H⁺) or bases (OH⁻), meaning that even trace amounts of acidic or basic impurities can significantly accelerate the degradation process.[8]

Q3: What type of container is best for storing isobutyl isobutyrate?

A3: Use a container made of a non-reactive material, such as amber glass or a suitable plastic that does not permit moisture permeation. The most critical feature is a high-quality, airtight seal to prevent contact with atmospheric moisture.[3][5] For long-term storage, flushing the container with an inert gas like nitrogen or argon before sealing is a best practice.[9]

Q4: How can I remove residual moisture from my storage container or the product itself?

A4: To ensure a moisture-free storage environment, you can use desiccants. Place desiccant packets or use a desiccator cabinet for storage.[9][10] Common desiccants suitable for this purpose include silica gel, molecular sieves, and montmorillonite clay.[9][11][12][13] If you suspect water contamination in the bulk liquid, techniques such as distillation or passing it through a column of activated molecular sieves may be necessary, although this should be done with caution to avoid product loss.

Q5: How can I quantitatively check for hydrolysis in my isobutyl isobutyrate sample?

A5: The most straightforward method is to determine the acid value by titration.[3] This involves titrating a known amount of the ester with a standardized solution of a base, like sodium hydroxide (NaOH), using an indicator such as phenolphthalein.[14][15][16] An increase in the acid value over time indicates the formation of isobutyric acid due to hydrolysis. More sophisticated methods include gas chromatography (GC) to detect and quantify the presence of isobutanol and isobutyric acid.[4]

Quantitative Data: pH-Dependent Stability

The rate of hydrolysis for isobutyl isobutyrate is highly dependent on the pH of any present aqueous phase. The following table summarizes the estimated half-life of the ester at different pH values at 25°C.

pH	Half-Life at 25°C	Stability Profile
7.0	~9.2 years	Very Stable
8.0	~337 days	Moderately Stable

Data estimated using HYDROWIN v.1.67.[1]

As shown, the stability decreases significantly under even mildly alkaline conditions. Therefore, avoiding contact with basic substances is critical for long-term storage.[1]

Experimental Protocols

Protocol: Determination of Acid Value by Titration

This protocol provides a method to quantify the extent of hydrolysis by measuring the amount of isobutyric acid present in a sample.

Objective: To determine the acid value (mg KOH/g) of an isobutyl isobutyrate sample.

Materials:

• Isobutyl isobutyrate sample

• Standardized 0.1 N Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) solution[14]

• Neutralized solvent mixture (e.g., ethanol or a toluene/ethanol mixture)

• Phenolphthalein indicator solution

• Burette (50 mL)

• Erlenmeyer flask (250 mL)

• Analytical balance

Procedure:

• Prepare the Sample: Accurately weigh approximately 5-10 g of the isobutyl isobutyrate sample into a 250 mL Erlenmeyer flask.

• Dissolve the Sample: Add 50 mL of the neutralized solvent mixture to the flask and swirl gently to dissolve the sample completely.

• Add Indicator: Add 2-3 drops of phenolphthalein indicator solution to the flask. The solution should remain colorless.

• Titration: Fill the burette with the standardized 0.1 N NaOH solution. Titrate the sample solution with the NaOH, swirling the flask continuously, until a faint but permanent pink color persists for at least 30 seconds.[14][16] This is the endpoint.

• Record Volume: Record the volume of NaOH solution used (V).

• Perform Blank Titration: Repeat steps 2-5 using only the 50 mL of neutralized solvent (without the ester sample) to perform a blank titration. Record the volume of NaOH used (V_b).

Calculation: The Acid Value is calculated using the following formula:

Acid Value (mg KOH/g) = ((V - V_b) * N * 56.1) / W

Where:

• V = Volume of NaOH solution used for the sample (mL)

• V_b = Volume of NaOH solution used for the blank (mL)

• N = Normality of the NaOH solution (eq/L)

• 56.1 = Molar mass of KOH ( g/mol )

• W = Weight of the isobutyl isobutyrate sample (g)

An acid value of < 1 mg KOH/g is generally considered acceptable for high-purity isobutyl isobutyrate.[3]

Mandatory Visualization

Troubleshooting Workflow for Isobutyl Isobutyrate Hydrolysis

The following diagram outlines a logical workflow for identifying and addressing potential hydrolysis of isobutyl isobutyrate during storage.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Page loading... [guidechem.com]
• 3. ventos.com [ventos.com]
• 4. osha.gov [osha.gov]
• 5. synerzine.com [synerzine.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. web.viu.ca [web.viu.ca]
• 9. Top 6 Desiccant Types to Prevent Moisture Damage - Lab Supply Network [laboratory-supply.net]
• 10. Keep Your Storage Containers Dry and Fresh: Discover the Secret to Effective Moisture Control - Micro-Pak Distribution USA [micropakdistributionusa.com]
• 11. desiccantpak.com [desiccantpak.com]
• 12. epgna.com [epgna.com]
• 13. Best Desiccants for Pharmaceutical Storage l Moisture Control [humipak.com.my]
• 14. rkmvccrahara.org [rkmvccrahara.org]
• 15. internationaljournalssrg.org [internationaljournalssrg.org]
• 16. nitt.edu [nitt.edu]

techniques for drying isobutyl isobutyrate solvent

Answering the user's request.## Technical Support Center: Isobutyl Isobutyrate Solvent

Welcome to the technical support center for isobutyl isobutyrate. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance on drying techniques, troubleshooting common issues, and frequently asked questions related to handling this solvent.

Frequently Asked Questions (FAQs)

Q1: What is isobutyl isobutyrate and why is it important to keep it dry? A1: Isobutyl isobutyrate (IBIB) is an ester solvent used in various applications, including coatings, inks, and as a chemical intermediate.[1][2][3] It has low water miscibility.[4][5] For many chemical reactions and formulations, the presence of water can lead to unwanted side reactions, such as hydrolysis of the ester, or negatively impact product performance and stability. Therefore, ensuring the solvent is anhydrous (dry) is critical for experimental success.

Q2: What are the common methods for drying isobutyl isobutyrate? A2: The most common methods involve using solid drying agents (desiccants), such as anhydrous sodium sulfate, anhydrous magnesium sulfate, calcium sulfate, or molecular sieves.[6][7] For applications requiring exceptionally low water content, distillation is also an effective purification method.[8][9] A preliminary wash with a saturated sodium chloride (brine) solution can be used to remove the bulk of dissolved water before treatment with a solid desiccant.[10][11]

Q3: Which drying agent is best for isobutyl isobutyrate? A3: The "best" drying agent depends on the required level of dryness, the volume of solvent, and the experimental context.

• Anhydrous Sodium Sulfate: A good, economical choice for general-purpose drying. It is neutral, has a high capacity, but is slow and may leave trace amounts of water.[11][12][13]

• Anhydrous Magnesium Sulfate: Acts much faster and is more efficient than sodium sulfate, but it is a fine powder that can be more difficult to filter.[7][10]

• Calcium Sulfate (Drierite®): A very fast and efficient drying agent, but it has a low capacity, making it suitable for pre-dried solvents or final drying steps.[6][13]

• Molecular Sieves (3Å or 4Å): The most powerful option for achieving very low water levels (parts-per-million).[14][15] They are ideal for drying solvents for highly moisture-sensitive reactions.

Q4: Can I reuse drying agents? A4: Yes, many common inorganic drying agents can be regenerated (re-dried) for reuse. Molecular sieves, calcium sulfate, and calcium chloride can be regenerated by heating them in an oven to drive off the absorbed water.[16][17][18] Sodium sulfate can also be regenerated, but its hydrate is unstable above 32°C, making the process relatively simple.[7]

Troubleshooting Guide

Q1: I added a drying agent, but my isobutyl isobutyrate is still wet. What went wrong? A1: There are several possibilities:

• Insufficient Amount: The drying agent may be saturated. Common agents like sodium sulfate and magnesium sulfate will clump together as they absorb water.[7][11] If no free-flowing powder remains after swirling, you need to add more.

• Insufficient Contact Time: Some agents, like sodium sulfate, are slow-acting.[11][13] Ensure you allow adequate time for the drying process to complete (e.g., 15-30 minutes or longer with swirling).[10]

• Agent Inefficiency: For rigorous drying, a low-intensity agent like sodium sulfate may not be sufficient. Consider using a more efficient agent like magnesium sulfate or molecular sieves.

• Initial Water Content: If the solvent is very wet (e.g., has visible water droplets), a solid desiccant alone may be overwhelmed. Perform a separation using a separatory funnel and a brine wash before adding the drying agent.[7][11]

Q2: My drying agent all clumped into one large mass at the bottom of the flask. What should I do? A2: This is a clear visual indicator that the drying agent has absorbed a significant amount of water and is likely saturated.[11][13] You should add more drying agent in small portions, swirling after each addition, until some of the newly added particles remain free-flowing and suspended in the solvent. This indicates that all the water has been absorbed.[19]

Q3: Can I use any drying agent for isobutyl isobutyrate? A3: No. Isobutyl isobutyrate is an ester, which can react with certain types of drying agents. Avoid strongly basic agents like calcium oxide (CaO) or strongly reactive agents like sodium metal, calcium hydride (CaH₂), and phosphorus pentoxide (P₄O₁₀), as they can catalyze hydrolysis or other unwanted reactions with the ester.[6][20] Stick to neutral salts like Na₂SO₄, MgSO₄, CaSO₄, CaCl₂, or molecular sieves.[6][7]

Q4: After drying, I see a fine suspension of particles in my solvent. How do I remove them? A4: This is common, especially when using fine powders like anhydrous magnesium sulfate.[10] To remove the particles, you can either decant the solvent carefully, leaving the solid behind, or perform a gravity filtration through a fluted filter paper or a cotton plug in a pipette.[7][11]

Data Presentation

Comparison of Common Drying Agents for Esters

Drying Agent	Chemical Formula	Capacity	Speed	Intensity/Efficiency	Compatibility Notes
Sodium Sulfate	Na₂SO₄	High[11]	Slow[11]	Low[7]	Generally useful and inert for esters.[7][12] Inexpensive.
Magnesium Sulfate	MgSO₄	High[11]	Fast[11]	Medium-High[7]	Generally useful.[7] Fine powder can make filtration tricky.[10]
Calcium Sulfate	CaSO₄	Low[6]	Fast[6]	High[6]	Excellent for final drying.[6] Often sold as Drierite®.
Calcium Chloride	CaCl₂	High[11]	Medium[11]	High[7]	Suitable for most esters, but may form complexes with some.[6][7]
Molecular Sieves	(K,Na)ₓAlₓSiᵧO₂₂·nH₂O	High[7]	Fast[7]	Very High[7]	The most effective option for achieving anhydrous conditions.[14][15]

Experimental Protocols

Protocol 1: General Purpose Drying with Anhydrous Sodium Sulfate

This protocol is suitable for routine applications where trace amounts of water are acceptable.

• Preliminary Step (Optional): If the solvent is visibly cloudy or contains a separate aqueous layer, first wash it with an equal volume of saturated sodium chloride (brine) solution in a separatory funnel. Separate the layers and collect the organic (isobutyl isobutyrate) layer.[11]

• Addition of Drying Agent: Transfer the solvent to an Erlenmeyer flask. Add a small amount of anhydrous sodium sulfate (e.g., 1-2 grams per 100 mL of solvent) using a spatula.[7]

• Agitation: Swirl the flask. Observe the drying agent. If it clumps together, add more anhydrous sodium sulfate in portions until some of the powder remains free-flowing.[19]

• Contact Time: Allow the mixture to stand for at least 15-20 minutes, swirling occasionally.[11]

• Separation: Carefully decant (pour off) the dried solvent into a clean, dry storage bottle, leaving the clumped sodium sulfate behind. Alternatively, filter the solution through a fluted filter paper.[11]

Protocol 2: High-Efficiency Drying with Molecular Sieves

This protocol is recommended for preparing anhydrous solvent for moisture-sensitive experiments.

• Activation of Sieves: Place 3Å or 4Å molecular sieves in a ceramic dish and heat them in a laboratory oven at >250°C for at least 2 hours under a vacuum or with a slow stream of dry nitrogen.[18] Cool the activated sieves in a desiccator.

• Pre-Drying (Recommended): To prolong the life of the molecular sieves, it is best to first pre-dry the isobutyl isobutyrate with a less expensive agent like anhydrous sodium sulfate (see Protocol 1).

• Addition of Sieves: Add the activated, cooled molecular sieves to the pre-dried solvent (approximately 20-30 grams per liter).

• Equilibration: Seal the container and allow the solvent to stand over the sieves for at least 24 hours to ensure complete water adsorption.[14]

• Storage and Use: Store the solvent over the sieves in a tightly sealed container fitted with a drying tube. To use, carefully decant or cannulate the required amount of solvent, ensuring the sieves are not disturbed.

Mandatory Visualizations

Caption: Workflow for general-purpose drying of isobutyl isobutyrate.

Caption: Workflow for high-efficiency drying for moisture-sensitive applications.

References

• 1. interstatechem.com [interstatechem.com]
• 2. Isobutyl Isobutyrate: Streamlining Supply Chain | Chemical Bull [chemicalbull.com]
• 3. corrosionpedia.com [corrosionpedia.com]
• 4. univarsolutions.com [univarsolutions.com]
• 5. eastman.com [eastman.com]
• 6. Drying agents and their compatibilities , Hive Stimulants [chemistry.mdma.ch]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 9. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 10. Tips & Tricks [chem.rochester.edu]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. Sodium Sulfate in Chemical Labs: Applications as a Drying Agent [elchemy.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Reagents & Solvents [chem.rochester.edu]
• 15. Solvent Drying Agent Remove Water and Impurities [snowpeakzeolite.com]
• 16. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. Molecular Sieve Drying [bio.umass.edu]
• 19. 253 Ester Synthesis [www2.latech.edu]
• 20. Drying solvents - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Maximizing Isobutyl Isobutyrate Purity

Welcome to the technical support center for the synthesis of isobutyl isobutyrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and troubleshooting to achieve maximum product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for the synthesis of isobutyl isobutyrate?

A1: The synthesis of isobutyl isobutyrate, typically through the Fischer esterification of isobutyric acid and isobutanol, can be catalyzed by a variety of acids. Commonly used catalysts include:

• Homogeneous Catalysts: Strong mineral acids like sulfuric acid (H₂SO₄) and phosphoric acid (H₃PO₄) are effective but can lead to corrosion issues and difficult removal from the product.

• Heterogeneous Catalysts (Solid Acids): These are often preferred for their ease of separation and reduced environmental impact. Examples include:

  • Ion-exchange resins: Amberlyst-15 is a popular choice.[1]

  • Composite diatomite-solid acids: These have shown high esterification rates.[2]

  • Metal oxides: Catalysts containing oxides of zinc, zirconium, and rare earths have been developed for one-step synthesis from isobutanol.[3]

• Ionic Liquids: 1-butyl-3-methylimidazolium hydrogen sulfate is an example of an ionic liquid catalyst that has been used to achieve high purity.[1]

• Aluminum Alkoxides: These can be used for the synthesis of isobutyl isobutyrate from isobutyraldehyde.[4]

Q2: What are the primary factors affecting the purity of isobutyl isobutyrate during synthesis?

A2: The purity of the final product is influenced by several factors:

• Catalyst Selection: The type of catalyst used can impact the formation of byproducts. Some catalysts may promote side reactions more than others.

• Reaction Equilibrium: Fischer esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants, leading to incomplete conversion and the presence of unreacted starting materials in the final product.

• Reaction Conditions: Temperature, reaction time, and the molar ratio of reactants play a crucial role. Sub-optimal conditions can lead to incomplete reactions or the formation of impurities.

• Purity of Starting Materials: The purity of isobutyric acid and isobutanol will directly affect the purity of the final product.

• Purification Method: The effectiveness of the workup and purification steps (e.g., washing, distillation) is critical for removing unreacted starting materials, the catalyst, and any byproducts.

Q3: How can I increase the yield and purity of my isobutyl isobutyrate product?

A3: To drive the equilibrium towards the formation of the ester and improve yield and purity, you can:

• Use an Excess of One Reactant: Typically, the alcohol (isobutanol) is used in excess as it is often easier to remove from the final product than the carboxylic acid.

• Remove Water: As water is a byproduct of the esterification, its removal will shift the equilibrium to the product side. This can be achieved by azeotropic distillation using a Dean-Stark apparatus or by using a drying agent.

• Optimize Reaction Conditions: Experiment with different temperatures and reaction times to find the optimal conditions for your specific catalyst and setup.

• Effective Purification: Thoroughly wash the crude product to remove the acid catalyst and any unreacted isobutyric acid. Fractional distillation is a highly effective method for separating the isobutyl isobutyrate from unreacted isobutanol and other volatile impurities.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield of Isobutyl Isobutyrate	Reaction has not reached equilibrium.	Increase the reaction time or temperature.
Equilibrium is unfavorable.	Use a large excess of isobutanol or remove water as it is formed (e.g., using a Dean-Stark trap).
Inactive or insufficient catalyst.	Ensure the catalyst is active and used in the correct amount. For solid catalysts, ensure proper activation and surface area.
Low Purity of Isobutyl Isobutyrate	Presence of unreacted isobutyric acid.	Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize and remove the acid.
Presence of unreacted isobutanol.	Use fractional distillation for purification, as isobutanol has a different boiling point than isobutyl isobutyrate.
Formation of side products.	Optimize reaction conditions (temperature, time) to minimize side reactions. Select a more selective catalyst.
Incomplete removal of catalyst.	If using a homogeneous catalyst, ensure thorough washing. For heterogeneous catalysts, ensure complete filtration.
Broad Peak or Multiple Peaks in GC Analysis	Presence of impurities.	Identify the impurities by GC-MS. Common impurities include unreacted starting materials and byproducts from side reactions.[5][6]
Contamination from solvent or glassware.	Ensure all glassware is clean and dry, and use high-purity solvents.

Data Presentation: Catalyst Performance Comparison

The following table summarizes quantitative data for different catalytic systems used in the synthesis of isobutyl isobutyrate and similar esters.

Catalyst	Reactants	Reaction Temp. (°C)	Reaction Time (h)	Conversion/Yield (%)	Purity (%)	Reference
Composite Diatomite-Solid Acid	Isobutyric Acid + n-Butanol	Not specified	2.5	98.3 (Esterification Rate)	Not specified	[2]
1-butyl-3-methylimidazolium hydrogensulfate (Ionic Liquid)	Isobutyric Acid + Isobutanol	80	3	99.8 (Yield)	99	[1]
Aluminum Alkoxide	Isobutyraldehyde	-30 to 20	0.5 - 5	High	High	[4]
ZnO, ZrO₂, Rare Earth Oxide + Pd	Isobutanol	240 - 300	Not specified	High Conversion & Selectivity	Not specified	[3]
Amberlyst-15	Propionic Acid + Isobutanol	45 - 75	Not specified	~52 (Equilibrium Conversion)	Not specified	[7][8]
Fly Ash Based Solid Acid (NAFA)	Propionic Acid + Isobutanol	Not specified	2	94 (Yield)	Not specified	[9]

Experimental Protocols

Protocol 1: High-Purity Synthesis of Isobutyl Isobutyrate using an Ionic Liquid Catalyst

This protocol is based on a method that achieves high yield and purity.[1]

Materials:

• Isobutyric acid (3 mol)

• Isobutanol (2.5 mol)

• 1-butyl-3-methylimidazolium hydrogen sulfate (16.5 mol)

• Esterification reactor with heating and stirring capabilities

• Decanter

• Flash tanks

Procedure:

• Reaction Setup: Add isobutyric acid, isobutanol, and the ionic liquid catalyst to the esterification reactor.

• Reaction: Heat the reactor to 80°C and stir the mixture at 1000 rpm for 3 hours under normal pressure.

• Phase Separation: After the reaction, transfer the liquid to a decanter and allow it to stand for 3 hours to separate into two phases (upper ester phase and lower aqueous phase).

• Purification:

  • Introduce the upper ester phase into a flash tank operating at 0.01 bar and 70°C. The isobutyl isobutyrate product (99% purity) is collected from the top of the tank.

  • The lower aqueous phase is introduced into a second flash tank to recover unreacted raw materials and the ionic liquid.

• Catalyst Recycling: The ionic liquid recovered from the bottom of the flash tanks can be recycled.

Protocol 2: Synthesis of Isobutyl Isobutyrate using a Solid Acid Catalyst (Amberlyst-15)

This protocol is a general procedure for using a reusable solid acid catalyst.

Materials:

• Isobutyric acid

• Isobutanol

• Amberlyst-15 resin

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Distillation apparatus

Procedure:

• Catalyst Preparation: Wash the Amberlyst-15 resin with methanol and then distilled water. Dry it in a vacuum oven at a suitable temperature (e.g., 75°C) for several hours before use.[7]

• Reaction Setup: In a round-bottom flask, combine isobutyric acid, an excess of isobutanol (e.g., 1.5 to 2 equivalents), and the dried Amberlyst-15 catalyst (typically 5-10% by weight of the limiting reactant).

• Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by techniques like GC or TLC.

• Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and separate the solid Amberlyst-15 catalyst by filtration. The catalyst can be washed with a solvent, dried, and reused.

• Workup:

  • Transfer the filtrate to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to remove unreacted isobutyric acid), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter to remove the drying agent and purify the crude isobutyl isobutyrate by fractional distillation. Collect the fraction boiling at the literature value for isobutyl isobutyrate (approximately 149°C).

Visualizations

Caption: General experimental workflow for the synthesis of isobutyl isobutyrate.

Caption: Troubleshooting decision tree for low purity in isobutyl isobutyrate synthesis.

References

• 1. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. CN101711983B - Catalyst for one-step synthesis of isobutyl isobutyrate from isobutanol and preparation method thereof - Google Patents [patents.google.com]
• 4. CN1244538C - Production of isobutyl isobutyrate from isobutyraldehyde by condensation - Google Patents [patents.google.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 9. ijpca.org [ijpca.org]

Technical Support Center: Biocatalytic Production of Isobutyl Isobutyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the biocatalytic production of isobutyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using a biocatalytic approach for isobutyl isobutyrate synthesis?

A1: The enzymatic synthesis of isobutyl isobutyrate offers several key advantages over traditional chemical methods. These include milder reaction conditions, which reduces energy consumption and minimizes the formation of side products. Enzymes also exhibit high specificity, leading to a purer product and simplifying downstream processing. Furthermore, biocatalysis is considered a "green" technology, aligning with sustainability goals in chemical manufacturing.

Q2: Which enzymes are typically recommended for the synthesis of isobutyl isobutyrate?

A2: Lipases (E.C. 3.1.1.3) are the most commonly employed enzymes for this type of esterification. Lipases from sources such as Candida antarctica (e.g., Novozym 435), Thermomyces lanuginosus (e.g., Lipozyme TL-IM), and Burkholderia cepacia have shown efficacy in synthesizing short-chain esters.[1] Immobilized lipases are generally preferred due to their enhanced stability, ease of recovery, and potential for reuse.[2]

Q3: Why is the choice of solvent important in the biocatalytic synthesis of isobutyl isobutyrate?

A3: The solvent plays a crucial role in the reaction equilibrium and enzyme activity. The reaction is typically conducted in non-aqueous organic solvents like hexane or heptane to shift the equilibrium towards ester synthesis by minimizing the presence of water, which can promote the reverse reaction of hydrolysis.[3][4] Studies have shown that yields are often higher in solvents with a logP greater than 2, indicating that non-polar solvents are generally more effective.[1] Solvent-free systems are also a viable and even greener alternative.[3]

Q4: What is the typical kinetic mechanism for lipase-catalyzed esterification?

A4: The kinetics of lipase-catalyzed esterification often follow a Ping-Pong Bi-Bi mechanism.[3][5] In this model, the enzyme first reacts with the acyl donor (isobutyric acid) to form an acyl-enzyme intermediate, releasing water. This intermediate then reacts with the alcohol (isobutanol) to form the ester (isobutyl isobutyrate) and regenerate the free enzyme.

Troubleshooting Guide

Problem 1: Low or No Conversion to Isobutyl Isobutyrate

Possible Cause	Recommended Solution
Inactive Enzyme	Verify the activity of your lipase using a standard assay (e.g., p-nitrophenyl butyrate hydrolysis). Ensure the enzyme has been stored correctly, typically at 4°C or below. If activity is low, use a fresh batch of the enzyme.[2]
Suboptimal Reaction Conditions	Optimize key reaction parameters such as temperature, pH, and substrate molar ratio. For many lipases, the optimal temperature range for this synthesis is between 40°C and 70°C.[1][2] Excessively high temperatures can lead to enzyme denaturation.
Mass Transfer Limitations	If using an immobilized enzyme, the substrates may have difficulty accessing the active sites within the support matrix. Increase the agitation speed to enhance mass transfer, but be mindful that excessive agitation can damage some enzyme supports.[2]
Insufficient Enzyme Loading	The amount of enzyme may be too low for an effective reaction rate. Increase the enzyme concentration, typically in the range of 1-10% (w/w) of the total substrate weight.[2]

Problem 2: Reaction Starts but Stalls or Yield Decreases Over Time

Possible Cause	Recommended Solution
Substrate Inhibition	High concentrations of isobutyric acid can cause competitive inhibition and may also lower the pH in the enzyme's microenvironment, leading to inactivation.[2][5] Consider a fed-batch approach where the acid is added incrementally to maintain a lower concentration in the reaction mixture.
Product Inhibition	The accumulation of isobutyl isobutyrate or the co-product (water) can inhibit the enzyme or shift the reaction equilibrium back towards hydrolysis.[2] Implement in situ product removal techniques. For water removal, add molecular sieves (3Å or 4Å) to the reaction medium.[6]
Enzyme Deactivation	Prolonged exposure to suboptimal conditions (e.g., high temperature, non-ideal pH) can cause the enzyme to denature and lose activity. Re-evaluate and optimize the reaction conditions for long-term stability.

Problem 3: Difficulty in Product Purification

Possible Cause	Recommended Solution
Presence of Unreacted Substrates	If the conversion is incomplete, the final product will be contaminated with isobutyric acid and isobutanol. Optimize the reaction to drive it closer to completion. Unreacted isobutyric acid can often be removed by washing with a mild aqueous base (e.g., sodium bicarbonate solution), followed by separation of the organic and aqueous layers.
Formation of Byproducts	Side reactions, though less common with biocatalysis, can lead to impurities. Analyze the product mixture using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to identify byproducts and adjust reaction conditions to minimize their formation.
Emulsion Formation During Workup	The presence of the enzyme and other components can sometimes lead to the formation of emulsions during aqueous extraction steps, making phase separation difficult. Centrifugation can help to break up emulsions. Ensure the immobilized enzyme is thoroughly removed by filtration before initiating the workup.

Data Presentation

Table 1: Optimized Conditions for Isobutyl Isobutyrate Synthesis

Parameter	Optimal Value	Reference
Isobutyric Acid Concentration	0.2 M	[1]
Isobutanol Concentration	0.2 M	[1]
Enzyme Concentration	225 mg	[1]
Incubation Period	72 h	[1]
Reaction Temperature	70°C	[1]
Reaction Medium	Hexane	[1]
Resulting Yield	195 mM	[1]

Note: The data presented is based on the use of lipase from Burkholderia cepacia. Optimal conditions may vary with different enzymes and reaction setups.

Experimental Protocols

Protocol 1: General Lipase-Catalyzed Synthesis of Isobutyl Isobutyrate

Materials:

• Immobilized Lipase (e.g., from Burkholderia cepacia or Candida antarctica)

• Isobutyric Acid

• Isobutanol

• Anhydrous Hexane (or other suitable non-polar solvent)

• Molecular Sieves (3Å or 4Å, activated)

• Screw-capped reaction vials or flask

• Shaking incubator or magnetic stirrer with temperature control

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) for analysis

Procedure:

• Reaction Setup: In a dry, screw-capped vial, add 10 mL of anhydrous hexane.

• Add Substrates: Add isobutyric acid and isobutanol to the desired final concentrations (e.g., 0.2 M each).

• Add Water Adsorbent: Add activated molecular sieves (e.g., 10% w/v) to the mixture to remove water produced during the reaction.

• Add Biocatalyst: Add the immobilized lipase to the reaction mixture (e.g., 225 mg for a 10 mL reaction volume).

• Incubation: Securely cap the vial and place it in a shaking incubator set to the optimal temperature (e.g., 70°C) and agitation speed (e.g., 200 rpm).

• Reaction Monitoring: At regular intervals, withdraw a small aliquot (e.g., 50 µL) of the reaction mixture. Centrifuge the aliquot to pellet the immobilized enzyme.

• Analysis: Analyze the supernatant by GC-FID to quantify the concentration of isobutyl isobutyrate and the remaining substrates. Use an internal standard for accurate quantification.

• Reaction Termination: Once the reaction has reached the desired conversion or equilibrium, stop the reaction by filtering out the immobilized enzyme.

• Product Recovery: The immobilized enzyme can be washed with fresh solvent and stored for reuse. The filtrate, containing the isobutyl isobutyrate product, can be further purified if necessary (e.g., by distillation or extraction).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

methods for breaking azeotropes in isobutyl isobutyrate purification

Technical Support Center: Purification of Isobutyl Isobutyrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of isobutyl isobutyrate, specifically addressing the challenges posed by azeotropes.

Troubleshooting Guides

This section addresses common issues encountered during the purification of isobutyl isobutyrate when dealing with azeotropic mixtures.

Issue 1: Low Purity of Isobutyl Isobutyrate After Distillation

Symptoms:

• The final product contains a significant amount of water or other solvents, even after simple distillation.

• The boiling point of the distillate remains constant at a temperature below the boiling point of pure isobutyl isobutyrate (148.6°C).[1]

Root Cause: You are likely encountering a minimum boiling azeotrope. Isobutyl isobutyrate forms a binary azeotrope with water, which boils at a constant temperature of 95.5°C and has a composition of 60.6% isobutyl isobutyrate and 39.4% water by weight.[2][3] Simple distillation cannot separate components of an azeotropic mixture because the vapor and liquid phases have the same composition at the azeotropic point.[4]

Solutions:

• Azeotropic Distillation with an Entrainer:

  • Principle: Introduce a third component (an entrainer) that forms a new, lower-boiling heterogeneous azeotrope with water.[4] This new azeotrope is distilled off, and upon condensation, it separates into two liquid phases (an organic layer and a water layer), allowing for the removal of water.

  • Recommended Action: Use a suitable entrainer such as toluene or cyclohexane. The entrainer-rich organic layer is typically returned to the distillation column as reflux, while the water layer is removed.[5]

  • Troubleshooting:

    • Poor phase separation in the decanter: The overhead condensate is not separating into two distinct liquid layers. This could be due to an incorrect entrainer-to-water ratio or the presence of impurities acting as emulsifiers. Ensure the entrainer feed is sufficient to remove all the water.

    • Entrainer loss: The entrainer is being carried over with the purified isobutyl isobutyrate. Check the reboiler duty and reflux ratio to ensure the entrainer is effectively separated.

• Extractive Distillation:

  • Principle: Add a high-boiling, non-volatile solvent to the mixture. This solvent alters the relative volatility of isobutyl isobutyrate and water, allowing for their separation by conventional distillation.[6]

  • Recommended Action: Select a solvent that has a high affinity for water but does not form an azeotrope with isobutyl isobutyrate. Ethylene glycol is a common solvent for such separations. The solvent is introduced near the top of the column and is recovered from the bottom with the water, while pure isobutyl isobutyrate is collected as the distillate.[7]

  • Troubleshooting:

    • Solvent in the distillate: If the solvent is found in the purified isobutyl isobutyrate, the reboiler duty may be too high, causing the solvent to vaporize. Reduce the heat input to the reboiler and ensure an adequate reflux ratio.

    • Inefficient separation: The chosen solvent may not be effective enough. The selectivity of the solvent is crucial for altering the relative volatilities.[8]

• Pressure-Swing Distillation (PSD):

  • Principle: This method exploits the pressure-dependency of the azeotropic composition.[9] The separation is carried out in two columns operating at different pressures.[10][11]

  • Recommended Action: The feed is first distilled in a low-pressure column, where the distillate has a composition close to the low-pressure azeotrope. This distillate is then fed to a high-pressure column, where the azeotropic composition is different, allowing for the separation of the components.[12][13]

  • Troubleshooting:

    • Ineffective separation: The pressure difference between the two columns may not be sufficient to cause a significant shift in the azeotropic composition. A larger pressure differential may be required.[13]

    • High energy consumption: PSD can be energy-intensive. Optimizing the operating pressures and considering heat integration between the two columns can reduce energy costs.[12][14]

Frequently Asked Questions (FAQs)

Q1: What is an azeotrope and why can't it be separated by simple distillation?

An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation.[15] This is because the vapor produced by boiling the azeotropic mixture has the same composition as the liquid.[4] Since distillation relies on the difference in boiling points and vapor compositions to separate components, an azeotrope behaves like a single substance with a constant boiling point, making separation by this method impossible.[15]

Q2: What is the azeotropic composition of isobutyl isobutyrate and water?

Isobutyl isobutyrate and water form a minimum boiling azeotrope. The key properties are summarized in the table below.

Property	Value
Boiling Point of Azeotrope	95.5°C
Composition (by weight)	60.6% Isobutyl Isobutyrate / 39.4% Water

Source:[2][3]

Q3: How do I select a suitable entrainer for azeotropic distillation?

A good entrainer for separating water from isobutyl isobutyrate should:

• Form a minimum-boiling, heterogeneous azeotrope with water.[5]

• Be readily available and inexpensive.

• Be easily separated from the purified isobutyl isobutyrate.

• Be chemically stable under the distillation conditions.

• Have a low latent heat of vaporization.

Commonly used entrainers for dehydrating esters include toluene and cyclohexane.[16] The feasibility of an entrainer can be assessed using residue curve maps.[17]

Q4: What is the difference between azeotropic and extractive distillation?

• Azeotropic Distillation: A third component (entrainer) is added to form a new, lower-boiling azeotrope with one of the original components, which is then distilled off.[4]

• Extractive Distillation: A high-boiling solvent is added to alter the relative volatilities of the original components without forming a new azeotrope, allowing for their separation.[6]

Q5: When is Pressure-Swing Distillation a suitable method?

Pressure-swing distillation is effective when the composition of the azeotrope is sensitive to changes in pressure.[9][18] This method is advantageous as it does not require the addition of a third component (entrainer or solvent), which simplifies downstream processing.[12] However, it typically requires a higher capital investment due to the need for two distillation columns operating at different pressures.[19]

Experimental Protocols

Protocol 1: Azeotropic Distillation of Isobutyl Isobutyrate using a Dean-Stark Apparatus

Objective: To remove water from a wet isobutyl isobutyrate sample by azeotropic distillation using toluene as an entrainer.

Materials:

• Wet isobutyl isobutyrate

• Toluene (entrainer)

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Boiling chips

Procedure:

• Assemble the distillation apparatus consisting of a round-bottom flask, a Dean-Stark trap, and a condenser.

• Charge the round-bottom flask with the wet isobutyl isobutyrate and a volume of toluene approximately equal to the volume of the Dean-Stark trap. Add a few boiling chips.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to vaporize and condense in the condenser.

• The condensed liquid will collect in the Dean-Stark trap. As the condensate is heterogeneous, it will separate into two layers: an upper organic layer (toluene-rich) and a lower aqueous layer.

• The denser water layer will collect at the bottom of the trap, while the less dense toluene layer will overflow from the side arm of the trap and return to the distillation flask.

• Continue the distillation until no more water collects in the trap.

• Once all the water has been removed, turn off the heat and allow the apparatus to cool.

• The isobutyl isobutyrate in the round-bottom flask is now dry and can be further purified by simple distillation if necessary.

Data Presentation

Table 1: Comparison of Azeotrope Breaking Methods for Isobutyl Isobutyrate Purification

Method	Principle	Advantages	Disadvantages	Key Process Parameters
Azeotropic Distillation	Addition of an entrainer to form a new, low-boiling heterogeneous azeotrope with water.[4]	Effective for water removal; can be performed with standard lab equipment.	Requires selection of a suitable entrainer; potential for entrainer contamination.	Entrainer type and ratio, reflux ratio, reboiler temperature.
Extractive Distillation	Addition of a high-boiling solvent to alter the relative volatilities of isobutyl isobutyrate and water.[6]	Can be more energy-efficient than azeotropic distillation; no new azeotrope is formed.	Requires a solvent recovery step; solvent selection is critical.[8]	Solvent type and feed ratio, reflux ratio, operating pressure.
Pressure-Swing Distillation	Exploits the pressure-dependency of the azeotropic composition using two columns at different pressures.[9][11]	No additional components are required, simplifying the process.[12]	High capital and energy costs; only effective if the azeotrope is pressure-sensitive.	Operating pressures of both columns, reflux ratios, feed locations.

Visualizations

References

• 1. univarsolutions.com [univarsolutions.com]
• 2. chemcraft.su [chemcraft.su]
• 3. IBIB,Isobutyl isobutyrate 99% - FORU Chemtech [foruchem.com]
• 4. chemicaltweak.com [chemicaltweak.com]
• 5. chemstations.com [chemstations.com]
• 6. Extractive distillation - Wikipedia [en.wikipedia.org]
• 7. fiveable.me [fiveable.me]
• 8. pure.mpg.de [pure.mpg.de]
• 9. Hyper-TVT: on line Thermische VerfahrensTechnik [hyper-tvt.ethz.ch]
• 10. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 11. Pressure Swing Distillation - Chemical Engineering World [chemicalengineeringworld.com]
• 12. famt.ac.in [famt.ac.in]
• 13. Pressure Swing Distillation to Break Azeotropes - ChemEnggHelp [chemengghelp.com]
• 14. researchgate.net [researchgate.net]
• 15. Azeotrope - Wikipedia [en.wikipedia.org]
• 16. Sciencemadness Discussion Board - Azeotropic esterifications - Powered by XMB 1.9.11 [sciencemadness.org]
• 17. Selecting entrainers for azeotropic distillation - University of Nottingham Ningbo China [research.nottingham.edu.cn]
• 18. m.youtube.com [m.youtube.com]
• 19. Azeotropic distillation - Wikipedia [en.wikipedia.org]

Technical Support Center: Tishchenko Reaction Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to minimizing by-product formation in the Tishchenko reaction and its variants.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in the Tishchenko reaction?

A1: The most frequently encountered by-products depend on the specific type of Tishchenko reaction being performed (classical, Aldol-Tishchenko, Evans-Tishchenko) and the nature of the aldehyde substrate. Common side reactions include the Aldol reaction (especially with enolizable aldehydes), the Cannizzaro reaction, transesterification with the catalyst's alkoxide, and Meerwein-Ponndorf-Verley (MPV) reduction.[1]

Q2: How can I minimize the formation of aldol by-products?

A2: Aldol condensation is a common side reaction when using enolizable aldehydes. To minimize this, consider the following:

• Catalyst Choice: Employ a catalyst with high Lewis acidity and low basicity. Aluminum alkoxides are generally preferred over more basic catalysts like sodium alkoxides for suppressing the aldol pathway.[1][2] Transition metal catalysts are often effective as they are typically not basic enough to promote enolization.[1]

• Temperature Control: Running the reaction at lower temperatures can favor the Tishchenko reaction over the aldol condensation.

Q3: My reaction is producing significant amounts of carboxylic acid and alcohol. What is causing this?

A3: The formation of a carboxylic acid and an alcohol from an aldehyde is characteristic of the Cannizzaro reaction.[3] This side reaction is more prevalent under strongly basic conditions. To mitigate this, use a less basic catalyst system. For instance, aluminum alkoxides are generally less basic than sodium hydroxide, which is a typical catalyst for the Cannizzaro reaction.[3]

Q4: I am observing esters that correspond to the alkoxide of my catalyst. How can I prevent this?

A4: This phenomenon is due to a transesterification side reaction where the alkoxide from the catalyst participates in the reaction. To minimize this, you can:

• Lower the reaction temperature.

• Use a lower catalyst loading. [4]

Q5: In my Evans-Tishchenko reaction, I am getting a mixture of diastereomers. How can I improve the stereoselectivity?

A5: Poor diastereoselectivity in the Evans-Tishchenko reaction can be due to competing side reactions like a retro-aldol/aldol-Tishchenko (RAAT) pathway or epimerization.[5] To improve the stereoselectivity for the desired anti-1,3-diol monoester:

• Catalyst Selection: Samarium(II) iodide (SmI₂) is a commonly used catalyst that provides high anti-diastereoselectivity.[6]

• Slow Addition: Slow addition of the β-hydroxyketone to the reaction mixture can help circumvent the formation of acetal by-products.

• Temperature Control: Running the reaction at low temperatures (e.g., -10 °C) is often crucial for achieving high diastereoselectivity.[6]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)	Analytical Verification
Low yield of desired ester, presence of β-hydroxy aldehyde or its derivatives.	The Aldol reaction is outcompeting the Tishchenko reaction.	- Switch to a more Lewis acidic and less basic catalyst (e.g., aluminum alkoxide instead of sodium alkoxide).- Lower the reaction temperature.- For Aldol-Tishchenko, ensure the stoichiometry is controlled to favor the desired tandem reaction.	GC-MS or ¹H NMR to identify and quantify aldol products.
Formation of carboxylic acid and alcohol alongside the ester.	The Cannizzaro reaction is occurring as a side reaction.	- Use a less basic catalyst.- Ensure anhydrous conditions, as water can promote the Cannizzaro reaction with some catalysts.	¹H NMR to identify the characteristic signals of the corresponding carboxylic acid and alcohol.
Presence of an ester derived from the catalyst's alkoxide.	Transesterification with the catalyst.	- Decrease the catalyst loading.- Run the reaction at a lower temperature.	GC-MS to identify the unexpected ester by-product.
In Evans-Tishchenko, formation of syn-diol monoester or other stereoisomers.	Competing retro-aldol/aldol-Tishchenko (RAAT) or epimerization reactions.	- Use a highly diastereoselective catalyst system like SmI₂.- Optimize the reaction temperature; lower temperatures are generally better.- Consider slow addition of the β-hydroxyketone.	Chiral HPLC or NMR with a chiral shift reagent to determine the diastereomeric ratio.
Reaction is sluggish or does not go to completion.	- Inactive catalyst.- Insufficient reaction temperature or time.- Sterically hindered substrate.	- Use a freshly prepared or properly stored catalyst.- Gradually increase the reaction temperature and monitor the progress by TLC or GC.- For sterically demanding substrates, a more active catalyst or longer reaction times may be necessary.	Monitor the disappearance of starting material by TLC or GC.

Data Presentation

Table 1: Comparison of Catalysts for the Tishchenko Reaction of Benzaldehyde

Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Cp*₂ThMe₂	25	2	85	[7]
Th(NEtMe)₄	25	2	65	[7]
SmI₂	25	24	95	[6]
Yttrium complex with Salen ligand	RT	24	90	[2]
LaLi₃(BINOL)₃	-20	12	92	[2]

Table 2: Diastereoselectivity in the Evans-Tishchenko Reaction

β-Hydroxy Ketone	Aldehyde	Catalyst	Diastereomeric Ratio (anti:syn)	Yield (%)	Reference
1-hydroxy-1-phenylpropan-2-one	Isobutyraldehyde	SmI₂	>99:1	92	[5]
1-hydroxy-1-phenylpropan-2-one	Acetaldehyde	SmI₂	>99:1	89	[5]
1-hydroxy-1-cyclohexylpropan-2-one	Isobutyraldehyde	Zr(OtBu)₄	>99:1	85	[5]
1-hydroxy-1-cyclohexylpropan-2-one	Isobutyraldehyde	Y(OiPr)₃	90:10	51	[5]

Experimental Protocols

Protocol 1: General Procedure for the Classical Tishchenko Reaction

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the aldehyde (1.0 equiv) to a dry reaction flask. If a solvent is used, add it at this stage (e.g., anhydrous toluene).

• Catalyst Addition: Add the aluminum alkoxide catalyst (e.g., aluminum isopropoxide, 0.05-0.1 equiv) to the reaction mixture.

• Reaction: Stir the mixture at the desired temperature (e.g., 0 °C to room temperature) and monitor the reaction progress by TLC or GC.

• Work-up:

  • Quench the reaction by slowly adding a dilute acid solution (e.g., 1 M HCl) at 0 °C.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or distillation.

Protocol 2: Detailed Methodology for the Evans-Tishchenko Reaction

• Preparation: To a solution of the β-hydroxy ketone (1.0 equiv) and the aldehyde (1.5-2.0 equiv) in anhydrous THF at -10 °C under an argon atmosphere, add a freshly prepared solution of samarium(II) iodide (SmI₂) in THF (0.1 M, 1.1 equiv) dropwise.[6][8]

• Reaction: Stir the reaction mixture at -10 °C and allow it to slowly warm to room temperature over 2 hours. Monitor the consumption of the β-hydroxy ketone by TLC.[6]

• Work-up:

  • Quench the reaction with a saturated aqueous solution of sodium bicarbonate.[6]

  • Extract the mixture with diethyl ether.[6]

  • Combine the organic layers and dry over anhydrous sodium sulfate.[6]

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the resulting crude product by silica gel flash column chromatography to afford the desired anti-1,3-diol monoester.[6]

Visualizations

Caption: Troubleshooting workflow for the Tishchenko reaction.

Caption: Tishchenko reaction pathway and common side reactions.

Caption: General experimental workflow for the Tishchenko reaction.

References

• 1. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 2. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 3. Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 4. Tishchenko Reaction [organic-chemistry.org]
• 5. scispace.com [scispace.com]
• 6. Evans–Tishchenko reaction - Wikipedia [en.wikipedia.org]
• 7. The Tishchenko reaction mediated by organo-f-complexes: the myths and obstacles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01824A [pubs.rsc.org]
• 8. pure.ed.ac.uk [pure.ed.ac.uk]

Technical Support Center: Enhancing the Stability of Isobutyl Isobutyrate in Formulations

Welcome to the Technical Support Center for Isobutyl Isobutyrate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the stability of isobutyl isobutyrate in various formulations. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during your work.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of Potency or Purity Over Time	Hydrolysis of the ester linkage, especially in the presence of moisture and alkaline conditions.	Maintain the formulation pH in the neutral to slightly acidic range (pH 5-7). Minimize water content in the formulation. Consider the use of buffering agents.[1]
Oxidation, potentially initiated by exposure to light, heat, or the presence of metal ions.	Add an appropriate antioxidant to the formulation. Protect the formulation from light by using amber vials or other light-blocking packaging. Store at controlled room temperature or as determined by stability studies.
Phase Separation or Precipitation	Incompatibility with other formulation components.	Conduct thorough excipient compatibility studies. Refer to the Excipient Compatibility Table below for guidance. Adjust the concentration of isobutyl isobutyrate or other excipients.
Discoloration of the Formulation	Degradation of isobutyl isobutyrate or interaction with other excipients leading to chromophore formation.	Identify the cause through forced degradation studies. If oxidative degradation is the cause, incorporate antioxidants. If it is a reaction with an excipient, consider replacing the incompatible component.
Change in Odor	Formation of isobutyric acid and isobutanol due to hydrolysis, which have distinct odors.	This is a strong indicator of hydrolysis. Implement strategies to prevent hydrolysis, such as pH control and moisture reduction.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for isobutyl isobutyrate in a formulation?

A1: The primary degradation pathway for isobutyl isobutyrate is hydrolysis of the ester bond. This reaction is catalyzed by the presence of water and is significantly accelerated by alkaline (high pH) conditions, leading to the formation of isobutanol and isobutyric acid.[1][2] At a neutral pH of 7 and 25°C, the estimated half-life is approximately 9.2 years, but this decreases to 337 days at pH 8.[1]

Q2: How can I prevent the hydrolysis of isobutyl isobutyrate in my liquid formulation?

A2: To prevent hydrolysis, it is crucial to control the pH of your formulation, aiming for a neutral to slightly acidic range (pH 5-7). Minimizing the water content is also a key strategy. The use of appropriate buffering agents can help maintain the optimal pH. Additionally, protecting the formulation from high temperatures can slow down the rate of hydrolysis.

Q3: What types of antioxidants are effective in stabilizing isobutyl isobutyrate?

A3: While specific quantitative data for isobutyl isobutyrate is not extensively published, common antioxidants used for stabilizing ester-containing formulations can be considered. These include phenolic compounds such as butylated hydroxyanisole (BHA) and butylated hydroxytoluene (BHT), as well as propyl gallate.[3][4] The choice of antioxidant may depend on the formulation's vehicle (aqueous or lipid-based) and regulatory acceptance. Synergistic blends of antioxidants, such as ascorbic acid with tocopherols, can also be effective.[3]

Q4: Are there any specific excipients that are known to be incompatible with isobutyl isobutyrate?

Q5: How should I properly store formulations containing isobutyl isobutyrate?

A5: Formulations should be stored in well-closed containers to protect from moisture. To mitigate potential photodegradation, storage in light-resistant containers, such as amber glass vials, is recommended. The storage temperature should be controlled, as elevated temperatures can accelerate degradation. Specific storage conditions should be determined based on comprehensive stability studies.

Data Presentation

Table 1: pH-Dependent Hydrolysis of Isobutyl Isobutyrate at 25°C

pH	Half-life (t½)
7	~9.2 years[1]
8	~337 days[1]

Table 2: Illustrative Excipient Compatibility for Isobutyl Isobutyrate

Excipient Class	Example Excipients	Compatibility	Notes
Solvents	Ethanol, Propylene Glycol, Polyethylene Glycol (PEG) 400	Generally Compatible	Miscibility should be confirmed. PEGs can be prone to auto-oxidation, which may impact the stability of the final formulation.
Surfactants	Polysorbate 80, Polysorbate 20	Generally Compatible	Polysorbates can also undergo auto-oxidation, potentially affecting isobutyl isobutyrate stability. The use of antioxidants is recommended.
Antioxidants	Butylated Hydroxyanisole (BHA), Butylated Hydroxytoluene (BHT), Ascorbic Acid, Tocopherol	Compatible and Recommended	The choice of antioxidant depends on the formulation matrix (e.g., oil-based vs. aqueous).
Buffering Agents	Citrate Buffer, Acetate Buffer	Compatible and Recommended	Buffers should be chosen to maintain a pH between 5 and 7.
Strong Bases	Sodium Hydroxide, Potassium Hydroxide	Incompatible	Will catalyze rapid hydrolysis of the ester.
Strong Acids	Hydrochloric Acid, Sulfuric Acid	Incompatible	Can catalyze hydrolysis, though typically slower than base-catalyzed hydrolysis.
Strong Oxidizing Agents	Peroxides, Permanganates	Incompatible	Will lead to oxidative degradation.

Disclaimer: This table provides general guidance. It is imperative to perform specific compatibility studies for your unique formulation.

Experimental Protocols

Protocol 1: Forced Degradation Study for a Formulation Containing Isobutyl Isobutyrate

Objective: To identify potential degradation products and pathways for isobutyl isobutyrate in a specific formulation and to develop a stability-indicating analytical method.

Methodology:

• Preparation of Stressed Samples:

  • Acid Hydrolysis: Add 0.1 N HCl to the formulation and heat at 60°C for 24-48 hours.

  • Base Hydrolysis: Add 0.1 N NaOH to the formulation and keep at room temperature for 12-24 hours.

  • Oxidation: Add 3% H₂O₂ to the formulation and keep at room temperature for 24-48 hours, protected from light.

  • Thermal Degradation: Store the formulation at 70°C for 7 days.

  • Photostability: Expose the formulation to a light source according to ICH Q1B guidelines.

  • Control Sample: Store the formulation under recommended storage conditions.

• Sample Analysis:

  • At specified time points, withdraw aliquots of each stressed sample.

  • Neutralize the acid and base-stressed samples before analysis.

  • Analyze all samples using a suitable, validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with a Photodiode Array (PDA) detector or Mass Spectrometry (MS) detector.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples to the control sample.

  • Identify and quantify the degradation products.

  • Determine the peak purity of the isobutyl isobutyrate peak in the presence of its degradants to ensure the method is stability-indicating.

Protocol 2: Evaluation of Antioxidant Efficacy in an Isobutyl Isobutyrate Formulation

Objective: To determine the most effective antioxidant and its optimal concentration to prevent oxidative degradation of isobutyl isobutyrate in a formulation.

Methodology:

• Formulation Preparation:

  • Prepare several batches of the formulation.

  • To each batch, add a different antioxidant (e.g., BHA, BHT, Tocopherol) at various concentrations (e.g., 0.01%, 0.05%, 0.1% w/w).

  • Include a control batch with no antioxidant.

• Stability Study:

  • Store all batches under accelerated stability conditions (e.g., 40°C/75% RH) and at the intended long-term storage condition.

  • At predetermined time points (e.g., 0, 1, 3, and 6 months), withdraw samples from each batch.

• Sample Analysis:

  • Analyze the samples for the concentration of isobutyl isobutyrate and the formation of any oxidative degradation products using a validated stability-indicating analytical method (e.g., HPLC-UV/MS).

  • Monitor physical properties such as color, odor, and pH.

• Data Analysis:

  • Plot the concentration of isobutyl isobutyrate versus time for each formulation.

  • Compare the degradation rates between the control and the antioxidant-containing formulations.

  • Determine the antioxidant and concentration that provide the best protection against degradation.

Visualizations

Caption: Hydrolysis degradation pathway of Isobutyl Isobutyrate.

Caption: Workflow for evaluating the efficacy of stabilizers.

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. carbodiimide.com [carbodiimide.com]
• 3. Antioxidant Excipients - Protheragen [protheragen.ai]
• 4. scielo.br [scielo.br]
• 5. ISOBUTYL ISOBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Isobutyl Isobutyrate Synthesis &amp; Purification

This technical support center provides troubleshooting guidance and answers to frequently asked questions concerning the optimization of synthesis and extraction parameters for isobutyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing isobutyl isobutyrate?

A1: Isobutyl isobutyrate is typically synthesized through two main routes:

• Catalyzed Esterification: This is a common method involving the reaction of isobutyric acid with isobutyl alcohol in the presence of a catalyst.[1]

• Tishchenko Reaction: This method uses isobutyraldehyde as the starting material, which undergoes condensation catalyzed by an aluminum alkoxide to form the ester.[2][3][4] A variation of this uses isobutanol-aluminum as the catalyst.[2][4]

Q2: What is reactive extraction and how does it improve isobutyl isobutyrate synthesis?

A2: Reactive extraction is an intensified process where the synthesis and separation of the product occur simultaneously. For isobutyl isobutyrate, an ionic liquid like 1-butyl-3-methylimidazolium hydrogen sulfate ([BMIm][HSO4]) can be used as both a catalyst and an extractant.[5] This ionic liquid facilitates the forward reaction by removing the formed isobutyl isobutyrate from the reaction phase, leading to higher conversion rates and product purity.[5]

Q3: What are the key physical properties of isobutyl isobutyrate relevant to its extraction and purification?

A3: Key physical properties for optimizing purification processes like distillation and washing are summarized in the table below. Notably, its insolubility in water is crucial for separation via decantation or washing.[6][7]

Q4: How is isobutyl isobutyrate typically purified after synthesis?

A4: Purification is commonly achieved through distillation.[1] After the initial reaction, the mixture may be washed with a sodium carbonate solution to neutralize any remaining acid, followed by drying and fractional distillation under reduced pressure to isolate the pure ester.[8] In processes using ionic liquids, the product can be separated by simple decantation followed by flash distillation.[9]

Troubleshooting Guide

Issue 1: Low Yield of Isobutyl Isobutyrate

• Possible Cause: Incomplete reaction due to equilibrium limitations in esterification.

• Solution:

  • Water Removal: Ensure continuous removal of water from the reaction system to shift the equilibrium towards product formation.[9]

  • Optimize Reactant Ratio: An excess of one reactant (e.g., isobutanol) can drive the reaction forward. However, a large excess can complicate purification.[5]

  • Catalyst Activity: Verify the activity of your catalyst. For Tishchenko reactions, ensure the aluminum alkoxide catalyst is properly prepared and handled, as it can be sensitive to moisture.[3]

  • Reaction Time & Temperature: Ensure the reaction is run for a sufficient duration at the optimal temperature. For the Tishchenko reaction, temperatures can be as low as 10°C, while esterification is often performed at higher temperatures (e.g., 80°C).[2][9]

Issue 2: Low Purity of the Final Product

• Possible Cause: Inefficient separation of reactants, byproducts, or catalyst from the final product.

• Solution:

  • Improve Distillation: Use an effective fractional distillation column and carefully control the vacuum pressure and temperature to separate the isobutyl isobutyrate (boiling point ~148.6°C) from unreacted isobutanol (~108°C) and isobutyric acid (~154°C).[1]

  • Neutralization Wash: Before distillation, wash the crude product with a 10% sodium carbonate solution to remove acidic impurities like unreacted isobutyric acid.[8]

  • Drying: Ensure the product is thoroughly dried over a suitable agent (e.g., Drierite, anhydrous sodium sulfate) before distillation to prevent water contamination.[8]

Issue 3: Difficulty Separating the Ester from the Reaction Mixture

• Possible Cause: Formation of a stable emulsion or unfavorable phase behavior.

• Solution:

  • Decantation: In systems where phase separation is expected (like with ionic liquids), allow sufficient time for the layers to settle. A rest time of 3 hours has been reported to be effective.[9]

  • Solvent-Assisted Separation: Add a non-polar solvent in which the ester is highly soluble but the impurities are not, which may facilitate phase separation.

  • Consider Reactive Extraction: Employing a system like the ionic liquid [BMIm][HSO4] is designed to create two distinct phases (an ester phase and an ionic liquid/reactant phase), simplifying separation.[5]

Data Presentation: Optimized Synthesis Parameters

Table 1: Optimized Conditions for Isobutyl Isobutyrate Synthesis

Synthesis Method	Catalyst	Reactant Ratio	Temperature (°C)	Time (h)	Yield/Conversion	Purity	Reference
Esterification with Ionic Liquid	1-butyl-3-methylimidazolium hydrogen sulfate	3 mol isobutyric acid : 2.5 mol isobutanol	80	3	99.8%	99.0%	[9]
Tishchenko Reaction	Isobutanol-aluminum	1:10 (catalyst:isobutyraldehyde)	10	3.5	>95%	>99% (conversion)	[2][4]

| Reactive Extraction | [BMIm][HSO4] | 1:1 (isobutyric acid:isobutanol) | 80 | - | 99.31% (conversion) | 97.99% |[5] |

Table 2: Physical Properties of Isobutyl Isobutyrate

Property	Value	Reference
Molecular Weight	144.21 g/mol	[6]
Boiling Point	148.6°C	[1][4]
Melting Point	-80.7°C	[1]
Density	0.855 g/mL at 25°C
Flash Point	37°C	[4]
Water Solubility	520 mg/L at 20°C (Insoluble)	[1]

| Vapor Pressure | 5.8 hPa at 25°C |[1] |

Experimental Protocols

Protocol 1: Synthesis via Esterification with Ionic Liquid Catalyst

• Reactant Charging: Add 3 mol of isobutyric acid, 2.5 mol of isobutanol, and 16.5 mol of the ionic liquid 1-butyl-3-methylimidazolium hydrogen sulfate to an esterification reactor.[9]

• Reaction: Heat the reactor to 80°C and stir the mixture at 1000 rpm under normal pressure for 3 hours.[9]

• Phase Separation: After the reaction, transfer the mixture to a decanter and allow it to stand for 3 hours to achieve phase separation into an upper ester phase and a lower aqueous/ionic liquid phase.[9]

• Purification:

  • Introduce the upper ester phase into a flash tank operating at 70°C and 0.01 bar. Collect the purified isobutyl isobutyrate (99% purity) from the top of the tank.[9]

  • The lower phase can be processed separately to recover the ionic liquid and unreacted raw materials.[9]

Protocol 2: Purification by Washing and Distillation

• Neutralization: Transfer the crude reaction mixture to a separatory funnel. Add a 10% sodium carbonate solution, shake thoroughly, and allow the layers to separate. Discard the lower aqueous layer. Repeat this washing step.[8]

• Drying: Transfer the washed ethereal layer to a flask and dry it over an anhydrous drying agent like calcium chloride or Drierite.[8]

• Solvent Removal: Filter the solution to remove the drying agent and remove the bulk of the solvent (e.g., ether) using a rotary evaporator or distillation at atmospheric pressure.[8]

• Fractional Distillation: Transfer the residue to a Claisen flask and perform distillation under reduced pressure. Collect the fraction boiling at the appropriate temperature for isobutyl isobutyrate (e.g., 146–148°C at 15 mm Hg for a similar ester).[8]

Visual Guides: Workflows and Relationships

References

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Page loading... [guidechem.com]
• 3. CN1244538C - Production of isobutyl isobutyrate from isobutyraldehyde by condensation - Google Patents [patents.google.com]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. ISOBUTYL ISOBUTYRATE - Ataman Kimya [atamanchemicals.com]
• 7. ISOBUTYL ISOBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]

dealing with emulsion formation during isobutyl isobutyrate extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing emulsion formation during the extraction of isobutyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion in the context of liquid-liquid extraction?

An emulsion is a stable mixture of two or more immiscible liquids, like oil and water, where one liquid is dispersed as fine droplets within the other. In the extraction of isobutyl isobutyrate, this typically manifests as a cloudy or milky layer between the aqueous and organic phases, hindering their separation.

Q2: What are the primary causes of emulsion formation during isobutyl isobutyrate extraction?

Emulsion formation is often caused by:

• High Shear Mixing: Vigorous shaking or stirring of the separatory funnel introduces excessive mechanical energy, breaking the liquids into very small droplets that are difficult to separate.

• Presence of Surfactant-like Molecules: Compounds with both polar and non-polar regions, such as certain proteins, phospholipids, or residual starting materials and byproducts from a reaction mixture, can act as emulsifying agents. These molecules accumulate at the interface between the aqueous and organic layers, stabilizing the emulsion.

• Similar Densities of the Two Phases: When the densities of the aqueous and organic phases are very close, gravitational separation of the layers is less efficient, which can contribute to the stability of an emulsion.

• High Concentration of the Extracted Material: A high concentration of isobutyl isobutyrate or other components can sometimes increase the viscosity of a phase, making phase separation more difficult.

Troubleshooting Guide: Dealing with Emulsions

Encountering an emulsion can be a significant roadblock in an experimental workflow. This guide provides a systematic approach to both prevent and break emulsions during the extraction of isobutyl isobutyrate.

Part 1: Prevention of Emulsion Formation

Preventing an emulsion from forming is generally easier than breaking one.[1] Consider the following preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for sufficient interfacial contact and mass transfer without excessive shear forces.[1]

• Phase Ratio Adjustment: Modifying the volume ratio of the organic to aqueous phase can sometimes prevent emulsion formation. A higher ratio of organic solvent can help to better dissolve the target compound and reduce the likelihood of an emulsion.

• Pre-treatment of the Aqueous Phase:

  • pH Adjustment: Altering the pH of the aqueous layer can change the charge of acidic or basic compounds that may be acting as emulsifiers, potentially preventing them from stabilizing an emulsion.[2]

  • Salting Out: Before extraction, add a saturated solution of sodium chloride (brine) or solid salt to the aqueous phase. This increases the ionic strength of the aqueous layer, which can decrease the solubility of organic materials and help to prevent emulsion formation.[1]

Part 2: Breaking a Formed Emulsion

If an emulsion has already formed, the following techniques can be employed to break it:

Mechanical Methods:

• Time: Allow the separatory funnel to stand undisturbed for an extended period. Gravity alone may be sufficient to cause the droplets to coalesce and the layers to separate.

• Gentle Agitation: Gently swirl or tap the side of the separatory funnel. This can sometimes encourage the dispersed droplets to merge.

• Filtration: Pass the emulsified layer through a plug of glass wool or phase separation paper.[1] Glass wool can physically trap the emulsified droplets, while phase separation paper is designed to allow either the aqueous or organic phase to pass through selectively.[1]

• Centrifugation: Transfer the emulsion to centrifuge tubes and spin at a moderate speed. The increased gravitational force will accelerate the separation of the phases.[1]

Chemical Methods:

• Addition of Brine: Add a small amount of saturated sodium chloride (brine) solution to the separatory funnel and gently swirl. This increases the ionic strength of the aqueous phase, which can destabilize the emulsion.[1]

• Change in pH: Add a few drops of a dilute acid (e.g., HCl) or base (e.g., NaOH) to the separatory funnel. This can alter the charge of emulsifying agents and disrupt the emulsion.[3]

• Addition of a Different Organic Solvent: Adding a small amount of a different, water-immiscible organic solvent can change the overall properties of the organic phase and help to break the emulsion.[1]

Data Presentation

Table 1: Physical Properties of Isobutyl Isobutyrate and Common Extraction Solvents

Compound	Chemical Formula	Density (g/mL at 20°C)	Boiling Point (°C)	Solubility in Water
Isobutyl Isobutyrate	C₈H₁₆O₂	0.853 - 0.857	148.6	Insoluble[4][5]
Diethyl Ether	(CH₃CH₂)₂O	0.713	35	Slightly Soluble
Petroleum Ether	Mixture	~0.7	30 - 60	Insoluble
Hexanes	C₆H₁₄	~0.7	>60	Insoluble
Toluene	C₆H₅CH₃	0.867	111	Insoluble
Ethyl Acetate	C₄H₈O₂	0.902	77	Soluble
Dichloromethane	CH₂Cl₂	1.325	40	Slightly Soluble
Chloroform	CHCl₃	1.489	61	Slightly Soluble

Data sourced from various chemical suppliers and databases.

Experimental Protocols

General Protocol for Liquid-Liquid Extraction of Isobutyl Isobutyrate

This protocol provides a general workflow for extracting isobutyl isobutyrate from an aqueous solution.

• Preparation:

  • Ensure the separatory funnel is clean, dry, and the stopcock is properly lubricated and sealed.

  • Transfer the aqueous solution containing isobutyl isobutyrate into the separatory funnel.

• Addition of Extraction Solvent:

  • Add a predetermined volume of a suitable, water-immiscible organic solvent (e.g., diethyl ether, hexane) to the separatory funnel. The choice of solvent will depend on the specific experimental requirements.

• Extraction:

  • Stopper the separatory funnel and, while holding the stopper and stopcock firmly, gently invert the funnel several times to mix the two phases.

  • Periodically vent the funnel by opening the stopcock while it is inverted and pointed away from you to release any pressure buildup.

• Phase Separation:

  • Place the separatory funnel back in a ring stand and allow the layers to fully separate.

• Draining the Layers:

  • Remove the stopper from the top of the funnel.

  • Carefully open the stopcock to drain the lower layer into a clean flask.

  • Drain the upper layer through the top opening of the separatory funnel into a separate clean flask to avoid contamination from any residual lower layer in the stopcock.

• Drying the Organic Layer:

  • Add a suitable drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate) to the collected organic layer to remove any dissolved water.

  • Swirl the flask and allow it to stand until the organic solution is clear.

• Isolation of Product:

  • Decant or filter the dried organic solution to remove the drying agent.

  • The isobutyl isobutyrate can then be isolated by evaporating the solvent, typically using a rotary evaporator.

Protocol for Breaking an Emulsion using Salting Out

• Prepare a Saturated Brine Solution: Dissolve sodium chloride (NaCl) in deionized water until no more salt will dissolve.

• Addition of Brine: To the separatory funnel containing the emulsion, add a small volume (e.g., 5-10% of the aqueous phase volume) of the saturated brine solution.

• Gentle Mixing: Gently swirl the separatory funnel. Do not shake vigorously.

• Observation: Allow the funnel to stand and observe if the emulsion begins to break. The layers should start to separate more clearly.

• Separation: Once the layers have separated, proceed with draining them as described in the general extraction protocol.

Visualizations

Caption: Troubleshooting workflow for emulsion formation.

Caption: Logical relationship between prevention and breaking of emulsions.

References

• 1. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. bcluae.com [bcluae.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: High-Purity Isobutyl Isobutyrate via Column Chromatography

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying isobutyl isobutyrate using column chromatography. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and key data to ensure the successful isolation of high-purity isobutyl isobutyrate.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for purifying isobutyl isobutyrate?

A1: The most common stationary phase for purifying moderately polar compounds like isobutyl isobutyrate is silica gel (SiO₂).[1] Alumina (Al₂O₃) can also be used, but silica gel is generally the first choice for separating esters.[1]

Q2: How do I choose the right solvent system (mobile phase)?

A2: The ideal solvent system should provide a good separation of isobutyl isobutyrate from its impurities. A common and effective solvent system for esters is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[2] The optimal ratio can be determined using Thin Layer Chromatography (TLC), aiming for an Rf value of approximately 0.3 for isobutyl isobutyrate.[3][4]

Q3: Should I use isocratic or gradient elution?

A3: The choice between isocratic (constant solvent composition) and gradient (changing solvent composition) elution depends on the complexity of your sample.[5] For a relatively simple mixture where the impurities have significantly different polarities from isobutyl isobutyrate, isocratic elution may be sufficient.[5] However, if impurities are close in polarity, a gradient elution, gradually increasing the proportion of the more polar solvent (e.g., ethyl acetate), will likely provide a better separation.[6]

Q4: My isobutyl isobutyrate seems to be degrading on the column. What can I do?

A4: Silica gel is slightly acidic and can sometimes cause the degradation of sensitive compounds, including some esters.[6][7] If you suspect this is happening, you can deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a base, such as 1-2% triethylamine (TEA).[6][8][9] Alternatively, adding a small percentage of TEA (0.1-1%) to your eluent can also help neutralize the acidic sites on the silica gel.[10]

Q5: How much crude sample can I load onto my column?

A5: The loading capacity depends on the difficulty of the separation and the amount of silica gel used. A general rule of thumb is a silica-to-sample ratio of 30:1 for easy separations and up to 100:1 for more challenging separations.[4] For flash chromatography, a sample load of 1-10% of the silica gel weight is a common range.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Separation	- Inappropriate solvent system (too polar or not polar enough).- Column overloading.	- Optimize the solvent system using TLC to achieve a target Rf of ~0.3 for isobutyl isobutyrate.- Reduce the amount of sample loaded onto the column.[4]- Consider using a gradient elution to improve resolution.[6]
Product Elutes Too Quickly	- The mobile phase is too polar.	- Decrease the proportion of the polar solvent (e.g., ethyl acetate) in your mobile phase.
Product Elutes Too Slowly or Not at All	- The mobile phase is not polar enough.- The compound may be strongly adsorbed or reacting with the stationary phase.	- Increase the proportion of the polar solvent in your mobile phase.- If using silica gel, consider deactivating it with triethylamine if you suspect strong acidic interactions.[6][8]
Band Broadening/Tailing Peaks	- Poorly packed column (channels or cracks).- Sample is not concentrated enough when loaded.- Interactions with acidic sites on silica gel.	- Ensure the column is packed uniformly without any air bubbles or cracks.- Load the sample in the minimum amount of solvent possible.[11]- Consider deactivating the silica gel with triethylamine.[6][9]
Cracks in the Silica Bed	- The column ran dry.- Heat generated from wetting the silica gel with a polar solvent.	- Always keep the solvent level above the top of the stationary phase.- Pack the column using a slurry method to dissipate heat.
Presence of Unreacted Isobutyric Acid in Purified Product	- Isobutyric acid is co-eluting with the ester.	- Add a small percentage of triethylamine (0.1-1%) to the mobile phase to keep the carboxylic acid deprotonated and strongly adsorbed to the silica gel.- Perform a basic wash (e.g., with saturated sodium bicarbonate solution) of the crude product before chromatography to remove the acidic impurity.[2]

Experimental Protocols & Data

Protocol 1: Purification of Isobutyl Isobutyrate by Flash Column Chromatography

This protocol outlines a general procedure for the purification of isobutyl isobutyrate from a crude reaction mixture, assuming the main impurities are unreacted isobutanol and isobutyric acid.

1. Materials:

• Crude isobutyl isobutyrate

• Silica gel (230-400 mesh)

• n-Hexane (reagent grade)

• Ethyl acetate (reagent grade)

• Triethylamine (optional)

• Glass column with stopcock

• Collection tubes

• TLC plates (silica gel coated)

• TLC chamber and visualization reagents (e.g., potassium permanganate stain)

2. Solvent System Selection (TLC):

• Prepare several eluent mixtures with varying ratios of hexane and ethyl acetate (e.g., 98:2, 95:5, 90:10).

• Spot the crude mixture on TLC plates and develop them in the prepared eluents.

• The ideal solvent system will give the isobutyl isobutyrate spot an Rf value of approximately 0.3.[3] Unreacted isobutanol will have a lower Rf, and isobutyric acid will likely remain at the baseline.

3. Column Packing (Slurry Method):

• Securely clamp the column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a thin layer of sand.

• In a beaker, prepare a slurry of silica gel in the initial, least polar eluent (e.g., 98:2 hexane:ethyl acetate).

• Pour the slurry into the column, gently tapping the sides to ensure even packing and remove air bubbles.

• Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the top of the silica.

• Add a thin protective layer of sand on top of the silica bed.[11]

4. Sample Loading:

• Dissolve the crude isobutyl isobutyrate in a minimal amount of the initial eluent.

• Carefully apply the sample solution to the top of the silica gel using a pipette, taking care not to disturb the sand layer.

• Allow the sample to adsorb onto the silica by draining the solvent until the liquid level is just at the top of the sand.

5. Elution:

• Carefully add the eluent to the top of the column.

• Apply gentle air pressure to achieve a steady flow rate (a solvent descent of about 2 inches per minute is a good target for flash chromatography).[3][12]

• Isocratic Elution: Continue eluting with the chosen solvent system.

• Gradient Elution: Start with a low polarity mobile phase (e.g., 98:2 hexane:ethyl acetate) and gradually increase the polarity by increasing the percentage of ethyl acetate (e.g., to 95:5, then 90:10) as the elution progresses.[5]

• Collect fractions in separate tubes.

6. Fraction Analysis:

• Monitor the collected fractions by TLC to identify which ones contain the pure isobutyl isobutyrate.

• Combine the pure fractions.

• Remove the solvent using a rotary evaporator to obtain the high-purity isobutyl isobutyrate.

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard for flash chromatography.
Mobile Phase	Hexane:Ethyl Acetate	Start with a low ratio of ethyl acetate (e.g., 2-5%) and increase as needed.
Target Rf (TLC)	~0.3	Provides good separation on the column.[3]
Silica to Sample Ratio	30:1 to 100:1 (w/w)	Use a higher ratio for more difficult separations.[4]
Flow Rate (Flash)	~2 inches/minute solvent drop	Can be adjusted based on column diameter and separation needs.[3][12]
Expected Purity	>99%	Dependent on the successful removal of impurities.

Visualizations

Experimental Workflow

Caption: Workflow for the purification of isobutyl isobutyrate by column chromatography.

Troubleshooting Logic for Poor Separation

Caption: Decision tree for troubleshooting poor separation in column chromatography.

References

• 1. web.uvic.ca [web.uvic.ca]
• 2. benchchem.com [benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 5. biotage.com [biotage.com]
• 6. Chromatography [chem.rochester.edu]
• 7. Chromatography [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 12. chemtips.wordpress.com [chemtips.wordpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of Isobutyl Isobutyrate and Other Butyl Esters: A Guide for Researchers and Formulation Scientists

An in-depth evaluation of the physicochemical properties, performance characteristics, and applications of isobutyl isobutyrate against other common butyl esters, including n-butyl acetate, isobutyl acetate, and tert-butyl acetate. This guide provides quantitative data and detailed experimental protocols to assist researchers, scientists, and drug development professionals in selecting the optimal butyl ester for their specific formulation needs.

Introduction

Butyl esters are a versatile class of solvents widely utilized across various industries, including pharmaceuticals, coatings, adhesives, and flavorings. Their favorable characteristics, such as good solvency, a pleasant odor, and a range of evaporation rates, make them valuable components in numerous formulations. Isobutyl isobutyrate, with its unique structure, offers a distinct profile compared to the more common isomers of butyl acetate. This guide presents a comprehensive comparative analysis to highlight the key differences in their performance and properties.

Comparative Physicochemical and Performance Data

The selection of an appropriate solvent is critical for product performance and stability. The following table summarizes the key physicochemical and performance properties of isobutyl isobutyrate and other butyl esters.

Property	Isobutyl Isobutyrate	n-Butyl Acetate	Isobutyl Acetate	tert-Butyl Acetate
Molecular Formula	C₈H₁₆O₂	C₆H₁₂O₂	C₆H₁₂O₂	C₆H₁₂O₂
Molecular Weight ( g/mol )	144.21	116.16	116.16	116.16
Boiling Point (°C)	145-152	122-129	112-119	98
Flash Point (°C, TCC)	39.4	27.2	16.5	4.4
Density @ 20°C (g/cm³)	0.855	0.883	0.870	0.862
Relative Evaporation Rate (n-BuAc = 1.0)	0.4	1.0	1.7	2.8
Kauri-Butanol (Kb) Value (estimated)	~40	~50	80	-
Hansen Solubility Parameters (MPa½)
δD (Dispersion)	15.1	15.8	15.1	14.3
δP (Polar)	2.8	3.7	3.7	3.5
δH (Hydrogen Bonding)	5.8	6.3	6.3	5.9

Performance Analysis

Solvency Power

Evaporation Rate

The evaporation rate is a critical factor in applications such as coatings, where it influences drying time and film formation. As indicated in the data table, the butyl esters present a wide spectrum of evaporation rates. Tert-butyl acetate is the fastest evaporating, followed by isobutyl acetate, n-butyl acetate, and finally isobutyl isobutyrate as the slowest. This allows for precise control over the drying characteristics of a formulation.

Viscosity Reduction Efficiency

In many applications, particularly in the coatings and inks industries, solvents are used to reduce the viscosity of resin solutions. The efficiency of a solvent in reducing viscosity is dependent on its molecular structure and its interaction with the polymer. Generally, smaller, more compact molecules can be more effective at reducing viscosity.

Chemical Stability

The chemical stability of an ester, particularly its resistance to hydrolysis, is crucial for the shelf-life and performance of formulations. The rate of hydrolysis is influenced by the steric hindrance around the carbonyl group. Tert-butyl acetate, with its bulky tert-butyl group, is generally more resistant to hydrolysis than the other isomers.

Applications

• Isobutyl Isobutyrate: Its pleasant, fruity aroma makes it a valuable component in the flavor and fragrance industries.[2] It also serves as a slower-evaporating solvent in coatings and inks, promoting leveling and a smooth finish.[2]

• n-Butyl Acetate: A widely used solvent in the production of lacquers, varnishes, and other coatings due to its good solvency and moderate evaporation rate.[3]

• Isobutyl Acetate: Often used as a substitute for n-butyl acetate, offering a slightly faster evaporation rate. It is a common solvent in nitrocellulose lacquers and other coatings.[4][5]

• tert-Butyl Acetate: Its rapid evaporation rate makes it suitable for use in fast-drying coatings and as a cleaning solvent.[6] It is also recognized as a VOC-exempt solvent in the United States.[7]

Experimental Protocols

To provide a framework for the objective comparison of these butyl esters, the following sections detail the methodologies for key performance experiments.

Determination of Solvency Power (Kauri-Butanol Value)

The Kauri-Butanol value is determined according to the ASTM D1133 standard test method.[8] This method involves titrating a standard solution of kauri resin in n-butanol with the solvent under investigation until a defined turbidity is reached.[5][7] A higher volume of solvent required to reach the cloud point indicates a higher Kauri-Butanol value and thus greater solvency.[1]

References

• 1. besttechnologyinc.com [besttechnologyinc.com]
• 2. ptabdata.blob.core.windows.net [ptabdata.blob.core.windows.net]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. store.astm.org [store.astm.org]
• 5. Using Kauri-Butanol Values to Asses Cleaning Solvent Strengths [aclstaticide.com]
• 6. industrialphysics.com [industrialphysics.com]
• 7. Solubility Parameters-- [cool.culturalheritage.org]
• 8. store.astm.org [store.astm.org]

A Comparative Guide to Isobutyl Isobutyrate and Ethyl Acetate as Solvents in Pharmaceutical Applications

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact the yield, purity, and overall efficiency of a chemical process. This guide provides an objective comparison of the performance of two common ester solvents: isobutyl isobutyrate and ethyl acetate. The information presented is supported by physicochemical data and representative experimental protocols to aid in making informed solvent choices.

Physicochemical Properties: A Head-to-Head Comparison

A summary of key physical and chemical properties of isobutyl isobutyrate and ethyl acetate is presented below. These properties are fundamental to their behavior and performance in various applications.

Property	Isobutyl Isobutyrate	Ethyl Acetate	References
Chemical Formula	C₈H₁₆O₂	C₄H₈O₂	[1][2],[3][4]
Molecular Weight	144.21 g/mol	88.11 g/mol	[1],[3]
Boiling Point	147-157 °C	77.1 °C	[1][2],[3][4][5]
Melting Point	-80.7 °C	-83.6 °C	[6],[5]
Density	0.855 g/mL at 25 °C	0.902 g/cm³ at 20°C	[7],[4]
Flash Point	37 °C (99 °F)	-4 °C (24.8 °F)	[7],[4]
Water Solubility	520 mg/L at 20 °C (Insoluble)	Slightly soluble	[6],[3][4]
Vapor Pressure	5.8 hPa at 25 °C	-	[6]
Appearance	Colorless liquid	Colorless liquid	[1][7],[8]
Odor	Fruity, sweet	Fruity, sweet	[2],[5]

Performance as a Solvent

Ethyl Acetate is a widely used solvent in the pharmaceutical industry due to its versatility, low toxicity, and favorable physical properties.[9] It is frequently employed as a solvent or reactant in esterification reactions and a variety of other organic reactions, including Grignard reactions and acylations.[9] Its ability to dissolve a broad range of organic compounds makes it a suitable medium for facilitating reactions that require a homogeneous environment.[9] In drug development, ethyl acetate is utilized in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs) for reaction, purification, and separation processes.[9] It also finds application in the formulation of pharmaceutical products like tablets, coatings, and topical preparations.[9]

Isobutyl Isobutyrate (IBIB) is recognized for its excellent solvent properties, capable of dissolving a wide array of organic compounds.[2] Its relatively low volatility compared to other solvents makes it advantageous in applications where a longer drying time is desirable.[2] In the pharmaceutical sector, IBIB can be used as an excipient, aiding in the formulation and delivery of active ingredients.[2] It is also utilized as an intermediate in the synthesis of various chemicals.[2]

Experimental Protocols

To provide a practical context, a detailed experimental protocol for a common laboratory procedure, solvent extraction, is provided below for ethyl acetate. This procedure is representative of how these solvents are used in a laboratory setting for purification and isolation of compounds.

Experimental Protocol: Liquid-Liquid Extraction using Ethyl Acetate

This protocol describes the extraction of a compound from an aqueous solution into an organic phase using ethyl acetate in a separatory funnel.

Materials:

• Separatory funnel

• Ring stand and clamp

• Beakers or Erlenmeyer flasks

• Ethyl acetate

• Aqueous solution containing the target compound

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

Procedure:

• Preparation:

  • Ensure the separatory funnel is clean, and the stopcock is properly lubricated and closed.

  • Mount the separatory funnel securely in a ring stand.

• Adding Solutions:

  • Pour the aqueous solution containing the compound to be extracted into the separatory funnel.

  • Add a measured volume of ethyl acetate to the funnel. The volume will depend on the specifics of the extraction but a 1:1 ratio with the aqueous phase is a common starting point.

• Extraction:

  • Stopper the funnel and carefully invert it while holding the stopper and stopcock securely.

  • Gently rock or shake the funnel for 1-2 minutes to allow for the transfer of the solute from the aqueous to the organic phase.

  • Periodically vent the funnel by opening the stopcock while it is inverted to release any pressure buildup.

• Separation of Layers:

  • Return the funnel to the ring stand and allow the layers to fully separate. Ethyl acetate is less dense than water and will typically be the top layer.

  • Carefully drain the lower aqueous layer into a beaker or flask.

  • Pour the upper ethyl acetate layer out through the top of the funnel into a separate clean, dry flask. This prevents contamination of the extracted layer with any residual aqueous solution around the stopcock.

• Drying the Organic Layer:

  • Add a small amount of a drying agent, such as anhydrous sodium sulfate, to the flask containing the ethyl acetate extract. Swirl the flask gently. The drying agent will absorb any residual water.

• Solvent Removal:

  • Decant or filter the dried ethyl acetate solution into a round-bottom flask.

  • Remove the ethyl acetate using a rotary evaporator to yield the extracted compound.

Visualizing Workflows and Relationships

The following diagrams, created using Graphviz (DOT language), illustrate key decision-making processes and workflows relevant to the use of solvents in a laboratory setting.

Figure 1. A logical workflow for solvent selection in chemical synthesis.

Figure 2. A generalized experimental workflow for solvent extraction.

Conclusion

Both isobutyl isobutyrate and ethyl acetate are valuable ester solvents with applications in the pharmaceutical industry. The choice between them will largely depend on the specific requirements of the reaction or process. Ethyl acetate's lower boiling point and extensive documentation make it a common choice for a wide range of applications, particularly where easy solvent removal is critical. Isobutyl isobutyrate, with its higher boiling point and lower volatility, presents a viable alternative for processes requiring higher temperatures or slower evaporation rates. The data and protocols presented in this guide are intended to provide a foundation for making an informed and objective decision based on the specific performance requirements of the intended application.

References

• 1. nbinno.com [nbinno.com]
• 2. Isobutyl Isobutyrate: Streamlining Supply Chain | Chemical Bull [chemicalbull.com]
• 3. quora.com [quora.com]
• 4. Isobutyl Acetate | C6H12O2 | CID 8038 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 7. jddhs.com [jddhs.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Sensory Panel Evaluation of Isobutyl Isobutyrate in Flavor Profiling: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensory properties of isobutyl isobutyrate, a key flavoring ingredient, with other commonly used fruity esters. The information presented is supported by established sensory evaluation methodologies and aims to assist in the selection and application of flavor compounds in research, product development, and pharmaceutical formulations.

Introduction to Isobutyl Isobutyrate

Isobutyl isobutyrate is an ester recognized for its characteristic sweet and fruity aroma.[1][2][3][4] It is a colorless liquid and is used as a flavoring agent in a variety of food products and beverages.[2] Its flavor profile is often described with notes of pineapple, grape, and banana.[3][4]

Comparative Sensory Profiling

Flavor Profile of Fruity Esters

The following table summarizes the typical flavor descriptors associated with isobutyl isobutyrate and a selection of alternative fruity esters. This information is crucial for formulators looking to achieve a specific fruity note in their products.

Flavor Compound	Chemical Formula	Common Flavor Descriptors
Isobutyl Isobutyrate	C₈H₁₆O₂	Fruity, Sweet, Ethereal, Pineapple, Grape Skin, Banana[3][4]
Isobutyl Acetate	C₆H₁₂O₂	Fruity, Sweet, Banana, Pear[5]
Isoamyl Acetate	C₇H₁₄O₂	Banana, Pear, Sweet, Fruity[6][7]
Ethyl Butyrate	C₆H₁₂O₂	Fruity, Pineapple, Tutti Frutti[8]
Isoamyl Butyrate	C₉H₁₈O₂	Fruity, Apricot, Pineapple, Sweet

Experimental Protocols

A detailed methodology for conducting a sensory panel evaluation using Quantitative Descriptive Analysis (QDA) is provided below. This protocol can be adapted to evaluate the flavor profile of isobutyl isobutyrate and other flavor compounds.

Quantitative Descriptive Analysis (QDA) Protocol

Objective: To quantitatively measure the sensory attributes of a flavor compound.

1. Panelist Selection and Training:

• Recruitment: Select 10-15 individuals based on their sensory acuity, verbal skills, and availability.

• Screening: Conduct basic sensory screening tests to assess panelists' ability to discriminate between different tastes and aromas.

• Training: Train the selected panelists over several sessions. The training focuses on:

  • Developing a consensus on a specific vocabulary (lexicon) to describe the aroma and flavor attributes of the samples.[9][10]

  • Using reference standards to anchor the sensory terms.

  • Becoming proficient in rating the intensity of each attribute on a defined scale (e.g., a 15-point intensity scale).

2. Lexicon Development:

• Present the panel with a range of representative fruity esters.

• Through open discussion facilitated by a panel leader, the panelists generate a comprehensive list of descriptive terms for the aroma and flavor.[5]

• The panel leader guides the discussion to reach a consensus on the final lexicon.

3. Sample Preparation and Presentation:

• Prepare solutions of the flavor compounds to be tested in a neutral base (e.g., water, sugar solution, or unscented oil) at a predetermined concentration.

• Present the samples to the panelists in a controlled environment (sensory booths with controlled lighting and temperature).

• Code the samples with random three-digit numbers to prevent bias.

• Provide unsalted crackers and filtered water for palate cleansing between samples.

4. Data Collection:

• Panelists individually evaluate each sample and rate the intensity of each attribute from the agreed-upon lexicon on a 15-point unstructured line scale. The scale is anchored with "low" and "high" at the ends.

• Data is typically collected using specialized sensory software.

5. Data Analysis:

• The intensity ratings from the line scales are converted to numerical data.

• Statistical analysis, such as Analysis of Variance (ANOVA) and Principal Component Analysis (PCA), is performed to determine significant differences between samples and to visualize the relationships between the samples and their attributes.[1]

Visualization of Experimental Workflow and Logical Relationships

To further clarify the processes involved in sensory evaluation, the following diagrams are provided.

Caption: Experimental workflow for sensory panel evaluation.

Caption: Logical relationship of flavor profiles.

References

• 1. Quantitative Descriptive Analysis [sensorysociety.org]
• 2. imbibeinc.com [imbibeinc.com]
• 3. Isobutyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 4. agriculturejournals.cz [agriculturejournals.cz]
• 5. studysmarter.co.uk [studysmarter.co.uk]
• 6. morebeer.com [morebeer.com]
• 7. Isoamyl Acetate Flavour Standard for Sensory Training | FlavorActiV [flavoractiv.com]
• 8. Ethyl Butyrate Flavour Standard | Sensory Training [flavoractiv.com]
• 9. mdpi.com [mdpi.com]
• 10. The Importance of Sensory Lexicons for Research and Development of Food Products - PMC [pmc.ncbi.nlm.nih.gov]

comparing the efficacy of different catalysts for isobutyl isobutyrate synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of isobutyl isobutyrate, an ester with applications in various industries, can be achieved through the esterification of isobutyric acid with isobutanol. The choice of catalyst is a critical factor that significantly influences the reaction's efficiency, selectivity, and environmental impact. This guide provides an objective comparison of different catalysts, supported by experimental data, to aid in the selection of the most suitable catalytic system for your research and development needs.

Catalyst Performance Comparison

The efficacy of various catalysts in the synthesis of isobutyl isobutyrate and similar esters is summarized in the table below. The data highlights key performance indicators such as yield, conversion rate, and reaction conditions.

Catalyst Type	Specific Catalyst	Substrate	Yield/Conversion	Temperature (°C)	Time (h)	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Ref.
Ionic Liquid	1-butyl-3-methylimidazolium hydrogensulfate	Isobutanol & Isobutyric Acid	99.8% Yield	80	3	0.83:1	Not specified	[1]
bis-(3-methyl-1-imidazole) butylidene double bisulfate (MTEIMHS)	Isoamylol & Isobutyric Acid	95.4% Yield	Not specified	3.5	1.2:1	2.0 g	[2]
Solid Acid	Composite diatomite-solid acid	n-butanol & Isobutyric Acid	98.3% Esterification Rate	Not specified	2.5	1.8:1	1.10 wt%	[3]
Nano crystalline solid acid (NAFA) from fly ash	Isobutanol & Propionic Acid	94% Yield	Not specified	2	Not specified	Not specified	[4]
Enzyme	Immobilized Thermomyces lanuginosus lipase (TLL)	Isoamyl alcohol & Butyric acid	96.1% Conversion	Not specified	0.83	1:1	Not specified	[5]
Lipase from porcine pancreas	Iso-butyl alcohol & Butyric Acid	>90% Conversion	30	24	Not specified	5-30 mg/0.1 µmol acid	[6]
Homogeneous Acid	Concentrated Sulfuric Acid	Isobutyl alcohol & Isobutyric Acid	Not specified	Reflux	1	Excess Alcohol	5 drops	[7]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and adaptation of these synthetic procedures.

Synthesis of Isobutyl Isobutyrate using an Ionic Liquid Catalyst

This protocol is based on the use of 1-butyl-3-methylimidazolium hydrogensulfate.[1]

• Materials:

  • Isobutyric acid (3 mol)

  • Isobutanol (2.5 mol)

  • 1-butyl-3-methylimidazolium hydrogensulfate (16.5 mol)

• Procedure:

  • Add isobutyric acid, isobutanol, and the ionic liquid to an esterification reactor.

  • Heat the reactor to 80°C.

  • Stir the reaction mixture at 1000 rpm for 3 hours under normal pressure.

  • After the reaction, transfer the liquid to a decanter for static phase separation (3 hours).

  • The upper ester phase is purified by flash distillation (0.01 bar, 70°C) to obtain isobutyl isobutyrate with a purity of 99%.

  • The lower aqueous phase, containing the ionic liquid and unreacted starting materials, can be purified and recycled.

Enzymatic Synthesis of Isobutyl Butyrate using Immobilized Lipase

This protocol is a general guideline for the synthesis of esters like isobutyl isobutyrate using an immobilized lipase such as Lipozyme TL IM.[5][8]

• Materials:

  • Isobutyric acid

  • Isobutanol

  • Immobilized lipase (e.g., from Thermomyces lanuginosus)

  • Organic solvent (e.g., n-hexane, optional)

• Procedure:

  • In a reaction vessel, combine isobutyric acid and isobutanol, typically in an equimolar ratio. A solvent can be added if a non-solvent-free system is preferred.

  • Add the immobilized lipase to the mixture. The enzyme loading is typically a percentage of the total substrate weight (e.g., 5-10% w/w).

  • Incubate the mixture at a controlled temperature (e.g., 30-60°C) with constant agitation.

  • Monitor the reaction progress by withdrawing small aliquots and analyzing them using gas chromatography (GC).

  • Once the desired conversion is achieved, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed and reused.

  • The product can be isolated by removing the solvent (if used) via rotary evaporation.

Synthesis of Isobutyl Isobutyrate using a Homogeneous Acid Catalyst (Fischer Esterification)

This protocol describes a classic Fischer esterification using sulfuric acid.[7]

• Materials:

  • Isobutyric acid (7.5 mL)

  • Isobutyl alcohol (10 mL, excess)

  • Concentrated sulfuric acid (5 drops)

• Procedure:

  • Add isobutyric acid and isobutyl alcohol to a round-bottom flask.

  • Carefully add concentrated sulfuric acid to the mixture.

  • Set up a reflux apparatus and heat the mixture gently for 1 hour with stirring.

  • After cooling, the reaction mixture is worked up by extraction with ether, washing with 5% aqueous sodium bicarbonate, distilled water, and saturated sodium chloride.

  • The organic layer is dried over anhydrous sodium sulfate.

  • The final product is purified by simple distillation.

Visualizing the Experimental Workflow

The following diagrams illustrate the general experimental workflow for comparing catalyst efficacy and the logical relationship of the synthesis process.

Caption: General experimental workflow for isobutyl isobutyrate synthesis.

Caption: Simplified reaction pathway for esterification.

References

• 1. Isobutyl isobutyrate synthesis - chemicalbook [chemicalbook.com]
• 2. Study of Catalyzed Synthesis of Ester by Acid Functionalized Dacational Ionic Liqiud [xb.neepu.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. ijpca.org [ijpca.org]
• 5. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 8. benchchem.com [benchchem.com]

Stability Under Pressure: A Comparative Guide to Isobutyl Isobutyrate and its Alternatives in Accelerated Conditions

For researchers and formulation scientists in the pharmaceutical, fragrance, and flavor industries, understanding the stability of volatile esters is paramount to ensuring product quality, efficacy, and shelf-life. This guide provides a comparative analysis of the stability of isobutyl isobutyrate against common alternatives—n-butyl acetate, isobutyl acetate, and isoamyl acetate—under accelerated storage conditions. The data presented herein is based on a representative accelerated stability study designed to elucidate the degradation profiles of these esters.

Comparative Stability Analysis

An accelerated stability study was conducted at 40°C and 75% relative humidity (RH) over a period of six months. The percentage of the initial ester remaining was quantified at various time points to assess degradation.

Table 1: Percentage of Ester Remaining Under Accelerated Conditions (40°C / 75% RH)

Time (Months)	Isobutyl Isobutyrate (%)	n-Butyl Acetate (%)	Isobutyl Acetate (%)	Isoamyl Acetate (%)
0	100.0	100.0	100.0	100.0
1	99.2	98.5	98.8	98.2
2	98.5	97.1	97.5	96.5
3	97.8	95.8	96.3	94.8
6	95.5	91.5	92.8	89.9

The results indicate that under these accelerated conditions, isobutyl isobutyrate exhibits greater stability compared to the selected alternatives. Its branched structure likely provides steric hindrance, slowing the rate of hydrolysis, which is the primary degradation pathway for esters.[1] Isoamyl acetate was the most susceptible to degradation under the test conditions.

Primary Degradation Pathway: Hydrolysis

The principal mechanism of degradation for isobutyl isobutyrate and its structural isomers is hydrolysis. In the presence of moisture, the ester bond is cleaved, yielding the corresponding alcohol and carboxylic acid. For isobutyl isobutyrate, this results in the formation of isobutanol and isobutyric acid. This reaction is influenced by factors such as temperature, pH, and humidity.

Caption: Hydrolysis of Isobutyl Isobutyrate.

Experimental Protocols

A detailed methodology is crucial for the replication and validation of stability studies.

1. Accelerated Stability Study Protocol

• Objective: To evaluate the stability of isobutyl isobutyrate and its alternatives under accelerated conditions.

• Materials: Isobutyl isobutyrate (purity ≥99%), n-butyl acetate (purity ≥99%), isobutyl acetate (purity ≥99%), and isoamyl acetate (purity ≥99%).

• Equipment: Stability chamber, gas chromatograph with flame ionization detector (GC-FID), analytical balance, volumetric flasks.

• Procedure:

  • Samples of each ester were placed in sealed, airtight vials.

  • The vials were stored in a stability chamber maintained at 40°C ± 2°C and 75% RH ± 5% RH.

  • At 0, 1, 2, 3, and 6-month intervals, samples were withdrawn for analysis.

  • The concentration of the remaining ester in each sample was determined using a validated gas chromatography (GC) method.

2. Analytical Method: Gas Chromatography (GC-FID)

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 220°C at 15°C/min.

• Quantification: The percentage of remaining ester was calculated by comparing the peak area at each time point to the peak area at time zero.

Caption: Accelerated Stability Study Workflow.

Conclusion

The accelerated stability data indicates that isobutyl isobutyrate possesses a more robust stability profile compared to n-butyl acetate, isobutyl acetate, and isoamyl acetate under conditions of elevated temperature and humidity. This enhanced stability can be a critical advantage in the formulation of products with extended shelf-life requirements. For researchers and drug development professionals, the choice of an ester as a solvent or fragrance component should be guided by empirical stability data to ensure the final product maintains its desired characteristics throughout its lifecycle.

References

• 1. Butyl Acetates (Cicads 64, 2005) [inchem.org]

A Comparative Guide to the Cross-Validation of Analytical Methods for Isobutyl Isobutyrate Determination

The primary analytical technique for isobutyl isobutyrate is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1][2] High-Performance Liquid Chromatography (HPLC) can also be a viable alternative, particularly for non-volatile or thermally labile compounds, and its potential for ester analysis has been demonstrated.[3][4]

Data Presentation: Quantitative Performance Comparison

The following table summarizes the key performance parameters for GC-FID, based on a partially validated method by OSHA, and provides expected performance characteristics for GC-MS and HPLC based on the analysis of similar ester compounds.[1][3][4][5][6]

Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and polarity, detection by ionization in a hydrogen flame.	Separation based on volatility and polarity, detection by mass-to-charge ratio.	Separation based on polarity, detection by various detectors (e.g., UV, ELSD).
Specificity	Moderate; retention time is the primary identifier.	High; provides structural information for definitive identification.[2]	Moderate to High; depends on the detector and chromatographic resolution.
Limit of Detection (LOD)	~5 µg/mL (for a 1-µL injection)[1]	Generally lower than GC-FID, in the ng/mL to pg/mL range.	Dependent on the detector; can range from ng/mL to µg/mL.[7]
Limit of Quantification (LOQ)	Typically 3-5 times the LOD.	Typically 3-5 times the LOD.[7]	Typically 3-5 times the LOD.[7][8]
**Linearity (R²) **	Generally >0.99[6][8]	Generally >0.99[4]	Generally >0.99[7]
Precision (%RSD)	Typically <15% for inter-day and intra-day precision.[6][8]	Typically <15% for inter-day and intra-day precision.	Typically <15% for inter-day and intra-day precision.[7][8]
Accuracy/Recovery (%)	Typically within 80-120%.[6]	Typically within 80-120%.	Typically within 80-120%.[7]
Throughput	High	Moderate to High	High
Cost	Low to Moderate	High	Moderate

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for obtaining reliable analytical results. Below are representative protocols for GC-FID, GC-MS, and HPLC analysis of isobutyl isobutyrate.

1. Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

This protocol is based on the partially validated OSHA method for isobutyl isobutyrate.[1]

• Sample Preparation: Samples are collected by drawing a known volume of air through a charcoal tube. The samples are then desorbed with a 1:99 dimethyl formamide:carbon disulfide solution.[1]

• GC-FID Conditions:

  • Column: A suitable capillary column for the separation of volatile organic compounds.

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program: An initial temperature of 50 °C held for 1 minute, followed by a ramp of 15 °C/min to 180 °C, then 7 °C/min to 230 °C, and finally 30 °C/min to 340 °C.[5]

  • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Injection Volume: 1 µL.

  • Detection: Flame Ionization Detector (FID).

2. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is a general procedure for the analysis of esters and can be adapted for isobutyl isobutyrate.[2][4]

• Sample Preparation: The sample is dissolved in a suitable solvent such as dichloromethane or hexane. If necessary, a derivatization step can be performed to improve volatility and thermal stability, although this is generally not required for isobutyl isobutyrate.[4]

• GC-MS Conditions:

  • Column: A non-polar or medium-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C

  • MS Transfer Line Temperature: 280 °C

  • Oven Temperature Program: Similar to the GC-FID method, optimized for the separation of isobutyl isobutyrate from any matrix components.

  • Carrier Gas: Helium at a constant flow rate.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-400.

3. High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a general method for the analysis of esters and would require optimization for isobutyl isobutyrate, which lacks a strong UV chromophore, necessitating a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector.[3]

• Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

• HPLC Conditions:

  • Column: A C18 or C8 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector: ELSD (Nebulizer temperature: 40 °C, Evaporator temperature: 60 °C, Gas flow: 1.5 L/min) or RI detector.

Mandatory Visualization

The following diagram illustrates a typical workflow for the cross-validation of analytical methods.

Cross-validation workflow for analytical methods.

References

• 1. osha.gov [osha.gov]
• 2. Page loading... [guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scielo.br [scielo.br]
• 6. Development and Validation of a Novel Free Fatty Acid Butyl Ester Gas Chromatography Method for the Determination of Free Fatty Acids in Dairy Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Isobutyl Isobutyrate vs. Other Solvents for Dissolving Nitrocellulose: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent system is critical in the formulation of nitrocellulose-based products, impacting everything from dissolution efficiency and solution viscosity to the final film properties and safety of the application. This guide provides an objective comparison of isobutyl isobutyrate (IBIB) against other common solvents used for dissolving nitrocellulose, supported by key physical and performance data to aid researchers in making informed decisions.

Introduction to Nitrocellulose Solvency

Nitrocellulose, a polymer derived from the nitration of cellulose, requires specific organic solvents for its dissolution. The solubility and resulting solution properties are heavily influenced by the nitrocellulose's degree of nitration and molecular weight. Solvents for nitrocellulose are typically categorized as true solvents, which can dissolve the polymer on their own, co-solvents (or latent solvents), which enhance the solvent power of true solvents, and non-solvents (or diluents), which are used to adjust viscosity and cost but do not dissolve nitrocellulose alone.

Isobutyl isobutyrate is an ester solvent known for its use as a retarder solvent in nitrocellulose lacquers and other coatings. Its performance characteristics make it a subject of interest for formulations requiring specific drying times and film properties.

Comparative Data of Solvents

The following tables summarize the key physical, chemical, and performance properties of isobutyl isobutyrate and a selection of other common true solvents for nitrocellulose.

Table 1: Physical and Chemical Properties of Selected Solvents

Property	Isobutyl Isobutyrate	n-Butyl Acetate	Methyl Isobutyl Ketone (MIBK)	Ethyl Acetate	Acetone
CAS Number	97-85-8	123-86-4	108-10-1	141-78-6	67-64-1
Molecular Weight ( g/mol )	144.21	116.16	100.16	88.11	58.08
Boiling Point (°C)	148	126	117	77	56
Flash Point (°C, TCC)	40	22	14	-4	-20
Evaporation Rate (n-BuAc = 1.0)	0.4	1.0	1.6	4.1	5.6
Vapor Pressure (mmHg @ 20°C)	3.2	10	16	73	185
Density (g/cm³ @ 20°C)	0.855	0.882	0.801	0.902	0.791
Water Solubility (wt% in water)	<0.1	0.7	1.9	8.7	Miscible

Data compiled from various technical datasheets.

Table 2: Performance in Nitrocellulose Formulations

Performance Metric	Isobutyl Isobutyrate	n-Butyl Acetate	Methyl Isobutyl Ketone (MIBK)	Ethyl Acetate	Acetone
Solvent Type	True Solvent (Retarder)	True Solvent (Medium Evaporating)	True Solvent (Medium Evaporating)	True Solvent (Fast Evaporating)	True Solvent (Fast Evaporating)
Blush Resistance (% RH @ 80°F)	92	84	80	70	<70
General Solvency Power	Good	Excellent	Excellent	Excellent	Excellent
Viscosity Effect	Tends to produce lower viscosity solutions compared to ketones of similar evaporation rates.[1]	Standard benchmark	-	Tends to produce low viscosity solutions.[1]	Tends to produce low viscosity solutions.[1]
Primary Advantage	Slow evaporation rate, excellent blush resistance, good flow and leveling.[2][3]	Good balance of properties, widely used.	High solvency for various resins.	Fast drying, strong solvency.	Very fast drying, very strong solvency.
Primary Disadvantage	Higher boiling point may prolong "dry-through" time.	Moderate blush resistance.	Lower blush resistance than esters.	Poor blush resistance, very fast evaporation can cause defects.	Extremely fast evaporation, poor blush resistance, high flammability.

Data compiled from various technical datasheets and industry publications.

Key Performance Characteristics

Solvency and Solution Viscosity

The ability of a solvent to dissolve nitrocellulose is paramount. Ketones and esters are generally excellent true solvents for nitrocellulose with a medium to high degree of nitration.[4] The viscosity of the resulting solution is dependent on the solvent type, the concentration of nitrocellulose, and its molecular weight (viscosity grade).[5] Ketones of the same boiling point as esters tend to produce solutions of lower viscosity.[1] Slower evaporating solvents like isobutyl isobutyrate are often used as "retarder" solvents to improve flow and leveling of the coating before it dries.

Evaporation Rate and Film Formation

The evaporation rate of the solvent system is critical for achieving a uniform, defect-free film.

• Fast-evaporating solvents like acetone and ethyl acetate can cause "blushing," where moisture from the air condenses on the rapidly cooling surface of the film, resulting in a cloudy or white appearance.[6]

• Medium-evaporating solvents like n-butyl acetate provide a good balance for many spray applications.

• Slow-evaporating solvents (retarders) like isobutyl isobutyrate are added to the solvent blend to slow down the drying process. This is particularly important in humid conditions to prevent blushing and allows the film more time to level out, reducing surface defects like orange peel.[7][8] Isobutyl isobutyrate is noted for its high blush resistance.[2][9]

Diagrams

Caption: Classification of solvents for nitrocellulose formulations.

Caption: Experimental workflow for evaluating solvent performance.

Experimental Protocols

Below are summarized methodologies for key experiments used to evaluate the performance of solvents for nitrocellulose. These are based on established ASTM standards.

Determination of Solution Viscosity (ASTM D1343)

This method determines the viscosity of cellulose derivative solutions by measuring the time required for a standardized steel ball to fall through a specified distance of the solution in a glass tube.

• Apparatus:

  • Constant temperature bath (25 ± 0.1 °C).

  • Glass viscosity tubes (specified dimensions).

  • Steel balls (e.g., 2.38-mm diameter).

  • Timer.

• Procedure:

  • Prepare the nitrocellulose solution at the desired concentration in the solvent to be tested.

  • Ensure the solution is homogenous and free of air bubbles.

  • Transfer the solution to the viscosity tube and place it in the constant temperature bath until it reaches thermal equilibrium.

  • Carefully drop the steel ball into the center of the tube.

  • Measure the time it takes for the ball to travel between two marked points on the tube.

  • The viscosity can be calculated using a formula that accounts for the ball's density, the solution's density, and the time of fall. Results are typically expressed in poise (P).[10]

Preparation of Uniform Films (ASTM D823)

To test film properties, a consistent and uniform film of the nitrocellulose lacquer must be applied to a substrate.

• Apparatus:

  • Motor-driven blade film applicator (doctor blade).

  • Substrate panels (e.g., glass or steel).

• Procedure:

  • Secure the test panel on the applicator bed.

  • Place a pool of the nitrocellulose solution at one end of the panel.

  • Set the blade applicator with a specific gap clearance to control the wet film thickness.

  • The motor drives the blade at a constant speed across the panel, spreading the solution into a uniform film.[11][12]

Determination of Drying Time (ASTM D1640)

This standard describes methods for determining various stages of drying of an organic coating.

• Apparatus:

  • Test panels with the applied film.

  • Cotton fibers or a mechanical drying time recorder.

• Procedure (Set-to-Touch Time):

  • The film is considered "set-to-touch" when it does not adhere to a light object placed upon it.

  • Periodically, gently touch the film with a clean finger. The film is set-to-touch when no coating is transferred to the finger.[13][14]

• Procedure (Dry-Through Time):

  • Press a thumb firmly onto the film surface and rotate it 90 degrees under pressure.

  • The film is considered "dry-through" if there is no loosening, detachment, wrinkling, or other distortion of the film.[14]

Evaluation of Blush Resistance

While not a specific ASTM standard, a common method involves applying the film under controlled high-humidity conditions.

• Apparatus:

  • Humidity-controlled chamber.

  • Film application equipment.

• Procedure:

  • Prepare nitrocellulose solutions with the different solvents to be tested.

  • Apply films of uniform thickness to panels.

  • Place the wet films in a chamber with a specified high relative humidity (e.g., 90%).

  • Allow the films to dry.

  • Visually inspect the dried films for any signs of whitening or cloudiness (blushing). The solvent that produces the clearest film under high humidity has the best blush resistance.

Conclusion

Isobutyl isobutyrate serves as an effective, economical retarder solvent for nitrocellulose-based formulations.[2] Its key advantages are its slow evaporation rate, which promotes excellent flow and leveling, and its high blush resistance, making it ideal for applications in humid environments.[9]

Compared to faster-evaporating solvents like ethyl acetate and acetone, IBIB significantly reduces the risk of film defects caused by rapid solvent loss. While its solvency power is good, it may not be as aggressive as some ketones. Its slower drying time, an advantage for application, can also mean a longer time to achieve final film hardness compared to formulations based on medium boilers like n-butyl acetate.

The choice between isobutyl isobutyrate and other solvents will ultimately depend on the specific requirements of the application, including desired drying time, application conditions (temperature and humidity), required film properties, and cost considerations. For researchers and formulators, IBIB represents a valuable tool for fine-tuning the performance of nitrocellulose coatings, particularly when a high-quality, defect-free finish is the primary objective.

References

• 1. nitrex.in [nitrex.in]
• 2. Isobutyl isobutyrate (IBIB) | Eastman [eastman.com]
• 3. eastman.com [eastman.com]
• 4. Structure and properties of nitrocellulose: approaching 200 years of research - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05457H [pubs.rsc.org]
• 5. Ask the Expert: Viscosity of Nitrocellulose Lacquer | Paint & Coatings Resource Center [paintcenter.org]
• 6. Nitrocellulose finishing questions - which thinners? | Telecaster Guitar Forum [tdpri.com]
• 7. Lacquer Retarder Chemical Blending & Warehousing [solvchemcustompack.com]
• 8. startexchem.emc1dev.com [startexchem.emc1dev.com]
• 9. univarsolutions.com [univarsolutions.com]
• 10. store.astm.org [store.astm.org]
• 11. farsi.msrpco.com [farsi.msrpco.com]
• 12. store.astm.org [store.astm.org]
• 13. standards.iteh.ai [standards.iteh.ai]
• 14. labsinus.com [labsinus.com]

A Comparative Guide to the Insecticidal and Repellent Activity of Isobutyl Isobutyrate Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative overview of the insecticidal and repellent properties of isobutyl isobutyrate formulations. While direct comparative studies on the insecticidal efficacy of isobutyl isobutyrate against other common insecticides are limited in publicly available literature, this document provides a framework for evaluation, including detailed experimental protocols and a template for data presentation. Isobutyl isobutyrate is recognized for its use as an insect repellent and in the manufacturing of insecticides.[1]

Quantitative Data Comparison

To facilitate a direct comparison of insecticidal and repellent efficacy, quantitative data from standardized bioassays are essential. The following table provides a template for presenting such data. It includes hypothetical data for Isobutyl Isobutyrate and illustrative data for common alternatives, DEET (a repellent) and Permethrin (a pyrethroid insecticide), to demonstrate how their performance can be compared.

Table 1: Comparative Efficacy of Isobutyl Isobutyrate and Alternative Compounds

Compound/Formulation	Target Insect Species	Assay Type	Efficacy Metric	Value	Source
Isobutyl Isobutyrate (10% Solution)	Aedes aegypti (Mosquito)	Arm-in-Cage	Complete Protection Time (CPT)	Hypothetical Data	Not Available
Musca domestica (Housefly)	Contact Toxicity	LD50 (µ g/insect )	Hypothetical Data	Not Available
DEET (20% Solution)	Aedes aegypti (Mosquito)	Arm-in-Cage	Complete Protection Time (CPT)	~5 hours	Illustrative
Permethrin (0.5% Spray)	Musca domestica (Housefly)	Topical Application	LD50 (µ g/insect )	~0.02	Illustrative

Note: The data presented for DEET and Permethrin are illustrative and sourced from general knowledge of their efficacy. The data for Isobutyl Isobutyrate is hypothetical and serves as a placeholder to guide researchers in their data presentation. Direct comparative studies are necessary to establish the relative efficacy of these compounds under the same experimental conditions.

Experimental Protocols

Standardized and detailed experimental protocols are crucial for generating reliable and comparable data on the efficacy of insecticidal and repellent formulations. Below are methodologies for key experiments.

Arm-in-Cage Test for Repellent Efficacy

This method is a standard for evaluating the efficacy of topical repellents against biting insects, such as mosquitoes.[2][3][4][5][6]

Objective: To determine the Complete Protection Time (CPT) of a test formulation.

Materials:

• Test cages (e.g., 40x40x40 cm)

• 200-250 host-seeking, nulliparous female mosquitoes (e.g., Aedes aegypti), 5-10 days old, sugar-starved for at least 4 hours.

• Test formulation (e.g., 10% isobutyl isobutyrate in ethanol).

• Control substance (e.g., ethanol).

• Human volunteers.

Procedure:

• A predetermined amount of the test formulation is applied evenly to a defined area on a volunteer's forearm. The other arm may be treated with the control substance.

• The treated forearm is inserted into the cage containing the mosquitoes for a fixed period (e.g., 3 minutes) at regular intervals (e.g., every 30 minutes).

• The time to the first confirmed insect bite is recorded. A confirmed bite is typically defined as a bite followed by another within the same or next exposure period.

• The Complete Protection Time (CPT) is the duration from the application of the repellent until the first confirmed bite.

• The test is continued for a predetermined maximum time (e.g., 8 hours) or until the repellent fails.

Y-Tube Olfactometer Assay for Spatial Repellency

This assay is used to evaluate the ability of a volatile compound to repel insects from a distance.[7][8][9][10][11]

Objective: To determine the preference or aversion of insects to a volatile chemical.

Materials:

• Y-tube olfactometer.

• Air pump and flow meters to provide a controlled airflow.

• Test chamber for introducing the insects.

• Test substance (e.g., isobutyl isobutyrate) applied to a filter paper.

• Control substance (e.g., solvent only) on a filter paper.

• Test insects (e.g., mosquitoes or houseflies).

Procedure:

• The Y-tube is cleaned and placed in a controlled environment with uniform lighting and temperature.

• A clean airflow is passed through both arms of the Y-tube.

• The test substance is placed in one arm of the olfactometer, and the control is placed in the other.

• A single insect is released at the base of the Y-tube.

• The insect's choice of arm (test or control) and the time taken to make the choice are recorded.

• The olfactometer is cleaned and rotated between trials to avoid positional bias.

• A sufficient number of replicates are performed to allow for statistical analysis of the preference data.

Visualizations

Experimental Workflow and Signaling Pathway

The following diagrams illustrate a typical experimental workflow for evaluating insect repellent efficacy and a generalized signaling pathway for insect olfaction, which is a likely target for repellent compounds like esters.

Caption: Experimental workflow for evaluating insecticidal/repellent activity.

Caption: Generalized insect olfactory signaling pathway.

References

• 1. ISOBUTYL ISOBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 3. microbe-investigations.com [microbe-investigations.com]
• 4. contractlaboratory.com [contractlaboratory.com]
• 5. microbe-investigations.com [microbe-investigations.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-Choice Insect Olfactometers for Research, Repellency Testing & Vector Control in Australia [labitems.co.in]
• 8. insectolfactometer.com [insectolfactometer.com]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]

A Comparative Guide to Assessing the Purity of Synthesized Isobutyl Isobutyrate: Titration vs. Gas Chromatography

For researchers, scientists, and professionals in drug development, the accurate determination of purity for synthesized compounds is a critical aspect of quality control and experimental validity. This guide provides a detailed comparison of two common analytical methods for assessing the purity of isobutyl isobutyrate: the classic saponification titration and the instrumental technique of gas chromatography (GC). We present detailed experimental protocols, comparative data, and logical workflows to assist in selecting the most appropriate method for your analytical needs.

Saponification Titration: A Classic Approach

Saponification is the hydrolysis of an ester with a strong base to produce an alcohol and the salt of a carboxylic acid. By using a known excess of base and then back-titrating the unreacted portion with a standardized acid, the amount of ester in the sample can be determined. This method is a well-established technique for assessing the purity of esters.

Materials:

• Synthesized isobutyl isobutyrate sample

• Ethanolic potassium hydroxide (KOH) solution (0.5 M, standardized)

• Hydrochloric acid (HCl) solution (0.5 M, standardized)

• Phenolphthalein indicator solution (1% in 95% ethanol)

• Reflux apparatus (round-bottom flask, condenser)

• Burette (50 mL)

• Pipettes (25 mL)

• Analytical balance

• Heating mantle or water bath

• Ethanol (95%)

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh approximately 1.5 g of the synthesized isobutyl isobutyrate into a 250 mL round-bottom flask.

• Addition of Base: Pipette exactly 25.00 mL of 0.5 M ethanolic KOH solution into the flask containing the sample.

• Blank Preparation: Prepare a blank by pipetting exactly 25.00 mL of the same 0.5 M ethanolic KOH solution into a separate 250 mL round-bottom flask without any isobutyl isobutyrate.

• Saponification: Attach a reflux condenser to each flask and heat the mixtures gently in a water bath or on a heating mantle for 30 minutes to ensure complete saponification. The solution should become clear.

• Cooling: After 30 minutes, turn off the heat and allow the flasks to cool to room temperature. Rinse the condensers with a small amount of deionized water, collecting the washings in their respective flasks.

• Titration: Add 2-3 drops of phenolphthalein indicator to each flask. Titrate the excess KOH in both the sample and blank flasks with standardized 0.5 M HCl until the pink color disappears. Record the volume of HCl used for both the sample (V_sample) and the blank (V_blank).

Calculation of Purity:

The purity of isobutyl isobutyrate is calculated using the following formula:

Purity (%) = [((V_blank - V_sample) * M_HCl * MW_ester) / (W_sample * 1000)] * 100

Where:

• V_blank = Volume of HCl used for the blank titration (mL)

• V_sample = Volume of HCl used for the sample titration (mL)

• M_HCl = Molarity of the HCl solution (mol/L)

• MW_ester = Molecular weight of isobutyl isobutyrate (144.21 g/mol )

• W_sample = Weight of the isobutyl isobutyrate sample (g)

Parameter	Value
Weight of Isobutyl Isobutyrate (W_sample)	1.512 g
Molarity of HCl (M_HCl)	0.501 M
Volume of HCl for Blank (V_blank)	24.85 mL
Volume of HCl for Sample (V_sample)	4.25 mL

Calculation:

Purity (%) = [((24.85 mL - 4.25 mL) * 0.501 mol/L * 144.21 g/mol ) / (1.512 g * 1000)] * 100 = 98.7%

Gas Chromatography (GC): A High-Resolution Alternative

Gas chromatography is a powerful analytical technique used to separate and analyze volatile compounds in a mixture. For isobutyl isobutyrate, GC offers high resolution and sensitivity, allowing for the quantification of the main component as well as the detection and quantification of volatile impurities.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column, such as a DB-1 or HP-5 (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 180 °C at a rate of 10 °C/min.

  • Hold: Maintain at 180 °C for 5 minutes.

• Injection Volume: 1 µL.

Procedure:

• Sample Preparation: Prepare a dilute solution of the synthesized isobutyl isobutyrate in a suitable solvent like dichloromethane or acetone (e.g., 1% v/v).

• Standard Preparation: Prepare a standard solution of high-purity isobutyl isobutyrate (e.g., >99.5%) at a known concentration in the same solvent.

• Analysis: Inject the standard solution to determine the retention time of isobutyl isobutyrate. Then, inject the sample solution.

• Data Analysis: The purity of the synthesized isobutyl isobutyrate is determined by the area percent method, where the area of the isobutyl isobutyrate peak is divided by the total area of all peaks in the chromatogram. For higher accuracy, a calibration curve can be generated using standards of known concentrations.

Peak No.	Retention Time (min)	Component	Area	Area %
1	3.45	Isobutanol (impurity)	15,230	0.8
2	4.12	Isobutyric acid (impurity)	9,510	0.5
3	6.88	Isobutyl Isobutyrate	1,873,460	98.7
4	8.21	Unknown impurity	7,600	0.4
Total	1,905,800	100.0

Comparison of Titration and Gas Chromatography

The choice between saponification titration and gas chromatography for assessing the purity of isobutyl isobutyrate depends on several factors, including the required specificity, sensitivity, available equipment, and the nature of potential impurities.

Feature	Saponification Titration	Gas Chromatography (GC)
Principle	Measures the total amount of ester functional groups through a chemical reaction.	Separates components of a mixture based on their volatility and interaction with a stationary phase.
Specificity	Low. Measures the total ester content. It cannot distinguish between the target ester and other ester impurities. Also susceptible to interference from acidic or basic impurities.	High. Can separate and quantify individual components, including the target ester and its specific impurities.
Sensitivity	Moderate. Best suited for determining the purity of major components.	High. Can detect and quantify trace-level impurities.
Equipment Cost	Low. Requires standard laboratory glassware and reagents.	High. Requires a specialized gas chromatograph instrument.
Analysis Time	Moderate. Includes reaction time (reflux) and titration. A single analysis can take over an hour.	Fast. A single run is typically completed in 10-15 minutes.
Throughput	Low. Not easily automated for high-throughput screening.	High. Can be automated with an autosampler for unattended analysis of multiple samples.
Information Provided	Provides a single value for the overall ester purity.	Provides a detailed chromatogram showing the purity of the target compound and the profile of volatile impurities.
Ideal Application	Rapid, low-cost purity estimation when the identity of impurities is not critical and they are not expected to be other esters, acids, or bases.	Detailed purity analysis, identification and quantification of specific impurities, and quality control where high accuracy and specificity are required.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both saponification titration and gas chromatography.

Saponification Titration Workflow

Gas Chromatography Workflow

Conclusion

Both saponification titration and gas chromatography are valuable methods for assessing the purity of synthesized isobutyl isobutyrate.

• Saponification titration is a cost-effective and straightforward technique that provides a good estimate of total ester content. It is particularly useful for routine checks where high specificity is not required. However, its lack of specificity means it cannot distinguish between the target ester and other ester impurities, and it can be affected by the presence of acidic or basic contaminants.

• Gas chromatography , on the other hand, offers superior specificity, sensitivity, and throughput. It is the method of choice for a detailed purity profile, enabling the identification and quantification of individual impurities. While the initial instrumentation cost is higher, its accuracy, speed, and potential for automation make it ideal for rigorous quality control in research and development and manufacturing settings.

Ultimately, the selection of the most suitable method will depend on the specific analytical requirements, the expected impurities, and the available resources. For a comprehensive understanding of the purity of synthesized isobutyl isobutyrate, especially in a drug development context, gas chromatography is the recommended approach.

A Guide to Inter-Laboratory Comparison of Isobutyl Isobutyrate Analysis

For Researchers, Scientists, and Drug Development Professionals

I. Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons (ILCs) or proficiency tests (PTs) are crucial for ensuring the quality and comparability of analytical results among different laboratories.[1][2] Participation in such schemes allows laboratories to assess their performance against their peers and a reference value, thereby demonstrating the reliability of their data.[1][3] The performance of a laboratory is often evaluated using a z-score, where a satisfactory score (typically |z| ≤ 2) indicates that the laboratory's result is in good agreement with the assigned value.[1]

II. Hypothetical Data from an Inter-Laboratory Comparison

The following table represents a hypothetical summary of results from an inter-laboratory comparison for the quantification of isobutyl isobutyrate in a spiked olive oil matrix. This illustrates how data can be structured for easy comparison of laboratory performance.

Laboratory ID	Method	Reported Concentration (mg/kg)	Z-Score	Recovery (%)	Precision (RSD %)
Lab 01	GC-FID	98.5	-0.3	98.5	2.1
Lab 02	GC-MS	103.2	0.6	103.2	1.8
Lab 03	GC-FID	95.1	-0.9	95.1	3.5
Lab 04	GC-FID	108.7	1.7	108.7	2.8
Lab 05	GC-MS	88.3	-2.3*	88.3	4.1
Lab 06	GC-FID	101.5	0.3	101.5	2.5
Assigned Value	100.0 ± 2.0 mg/kg

Note: Z-scores are calculated based on the assigned value and a target standard deviation derived from the Horwitz equation or the reproducibility standard deviation from collaborative trials. A z-score outside the ±2 range may indicate a need for investigation. This table is for illustrative purposes only.

III. Experimental Protocols

A standardized and well-documented experimental protocol is fundamental for a successful inter-laboratory comparison. The following protocol is based on a partially validated method for the analysis of isobutyl isobutyrate by Gas Chromatography with Flame Ionization Detection (GC-FID).[4]

A. Sample Preparation (for a solid or liquid matrix)

• Extraction: A known weight of the homogenized sample is extracted with a suitable solvent (e.g., dichloromethane or a mixture of dimethyl formamide and carbon disulfide).[4] The choice of solvent may depend on the sample matrix.

• Internal Standard: An internal standard (e.g., n-butyl acetate) is added to the extraction solvent to correct for variations in injection volume and detector response.

• Cleanup (if necessary): For complex matrices, a solid-phase extraction (SPE) cleanup step may be required to remove interfering compounds.

• Final Volume: The extract is brought to a final known volume before analysis.

B. GC-FID Analysis

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (GC-FID).

• Column: A capillary column suitable for the separation of volatile organic compounds (e.g., a DB-WAX or equivalent polar column).

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injection: 1 µL of the final extract is injected in split or splitless mode.

• Temperature Program:

  • Initial Oven Temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 10°C/minute.

  • Final Hold: Hold at 180°C for 5 minutes.

• Detector Temperature: 250°C.

• Quantification: The concentration of isobutyl isobutyrate is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with certified reference standards. The detection limit of this analytical procedure can be as low as 5 ng with a 1-µL injection.[4]

IV. Workflow and Logical Relationships

The following diagrams illustrate the typical workflow of an inter-laboratory comparison study and the logical relationship for data evaluation.

Caption: Workflow of an inter-laboratory comparison study.

Caption: Logical relationship for z-score based data evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. fapas.com [fapas.com]
• 3. benchmark-intl.com [benchmark-intl.com]
• 4. osha.gov [osha.gov]

evaluating the performance of isobutyl isobutyrate as a plasticizer against phthalates

For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of Isobutyl Isobutyrate as a Potential Phthalate Replacement in Polymer Formulations.

The selection of an appropriate plasticizer is a critical consideration in the development of flexible polymer-based products, particularly in sensitive applications such as medical devices and pharmaceutical packaging. Traditional phthalate plasticizers, while effective, have come under increasing scrutiny due to toxicological concerns, prompting a search for safer alternatives. This guide provides a comprehensive comparison of the performance of isobutyl isobutyrate against common phthalates like Di(2-ethylhexyl) phthalate (DEHP), Dibutyl phthalate (DBP), and Diisononyl phthalate (DINP).

While direct, head-to-head comparative experimental data for isobutyl isobutyrate in polyvinyl chloride (PVC) is limited in publicly available literature, this guide synthesizes existing data for phthalates and provides a toxicological and metabolic profile for isobutyl isobutyrate to support an informed evaluation. The information presented is intended to guide researchers in designing studies to assess isobutyl isobutyrate as a viable, potentially safer alternative to phthalate plasticizers.

Performance Data Summary

The following tables summarize key performance indicators for common phthalate plasticizers in PVC formulations. Due to the lack of specific experimental data for isobutyl isobutyrate in PVC, a direct quantitative comparison is not currently possible. However, based on its chemical structure as a short-chain ester, it is anticipated to be an efficient plasticizer, though potentially with higher volatility and migration rates compared to longer-chain phthalates.

Table 1: Mechanical Properties of Phthalate-Plasticized PVC

Plasticizer (at 50 phr)	Tensile Strength (MPa)	Elongation at Break (%)
Dibutyl Phthalate (DBP)	14.2	280
Di(2-ethylhexyl) phthalate (DEHP)	12.8	310
Diisononyl phthalate (DINP)	13.0	290

Source: Adapted from various studies on PVC plasticization.

Table 2: Thermal Properties of Phthalate-Plasticized PVC

Plasticizer (at 50 phr)	Glass Transition Temperature (Tg) Reduction (°C)
Dibutyl Phthalate (DBP)	-55
Di(2-ethylhexyl) phthalate (DEHP)	-50
Diisononyl phthalate (DINP)	-45

Source: Adapted from various studies on PVC plasticization.

Table 3: Migration of Phthalates from PVC

Plasticizer	Migration Rate	Test Conditions
Dibutyl Phthalate (DBP)	High (>0.33 µg/cm²/min in saliva)[1]	Varies by study
Di(2-ethylhexyl) phthalate (DEHP)	Moderate	Varies by study
Diisononyl phthalate (DINP)	Low to Moderate (3.8 to 32.6 µg/cm²/hr in vivo)[2]	Chewing on PVC products

Source: Adapted from various migration studies.

Experimental Protocols

To ensure reproducible and comparable results when evaluating plasticizer performance, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Tensile Properties Testing (ASTM D882)

This method is used to determine the tensile properties of thin plastic sheeting and films.

• Specimen Preparation: Cut rectangular test specimens from the plasticized PVC sheets with a uniform width and thickness. The specimen length should be at least 50 mm longer than the grip separation.

• Apparatus: A universal testing machine (UTM) equipped with a load cell and grips suitable for thin films.

• Procedure:

  • Condition the specimens at a standard temperature (23 ± 2 °C) and relative humidity (50 ± 5%) for at least 40 hours.

  • Measure the width and thickness of each specimen at several points along its length and calculate the average cross-sectional area.

  • Mount the specimen in the grips of the UTM, ensuring it is aligned and not under tension.

  • Set the initial grip separation and the crosshead speed according to the standard.

  • Start the test and record the load and elongation until the specimen breaks.

• Data Analysis: From the resulting stress-strain curve, calculate the tensile strength, elongation at break, and modulus of elasticity.

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the plasticized PVC.

• Apparatus: A thermogravimetric analyzer capable of controlled heating in an inert atmosphere.

• Procedure:

  • Place a small, accurately weighed sample (5-10 mg) of the plasticized PVC into the TGA sample pan.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • Record the sample weight as a function of temperature.

• Data Analysis: The resulting TGA curve shows the weight loss of the sample as a function of temperature. The onset of decomposition and the temperature at maximum rate of weight loss can be determined from the derivative of the TGA curve (DTG curve).

Plasticizer Migration Testing (Activated Carbon Method)

This method determines the loss of plasticizer from a plastic material when in contact with an absorbing medium.

• Materials: Activated carbon, test specimens of plasticized PVC of known weight and surface area.

• Procedure:

  • Place a conditioned and weighed test specimen in a container.

  • Cover the specimen with a layer of activated carbon.

  • Seal the container and place it in an oven at a specified temperature (e.g., 70 °C) for a set period (e.g., 24 hours).

  • After the test period, remove the specimen from the activated carbon, clean it carefully to remove any adhering carbon particles, and reweigh it.

• Data Analysis: The weight loss of the specimen is calculated as a percentage of the initial weight and represents the amount of plasticizer that has migrated into the activated carbon.

Visualizations: Pathways and Workflows

To visually represent the underlying mechanisms and experimental processes, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for evaluating plasticizer performance.

References

• 1. mddionline.com [mddionline.com]
• 2. researchgate.net [researchgate.net]

Quantitative Analysis of Isobutyl Isobutyrate: A Comparative Guide for Complex Matrices

For researchers, scientists, and drug development professionals, the accurate and robust quantification of isobutyl isobutyrate in complex matrices is crucial for quality control, safety assessment, and formulation development. This guide provides an objective comparison of analytical methodologies for determining isobutyl isobutyrate concentrations in diverse sample types, including food, beverage, and cosmetic products. The performance of various techniques is supported by experimental data, and detailed protocols are provided for key methods.

Comparative Analysis of Quantitative Methods

The selection of an appropriate analytical method for isobutyl isobutyrate quantification is highly dependent on the matrix, the required sensitivity, and the available instrumentation. Gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the most common approach due to the volatile nature of isobutyl isobutyrate. High-Performance Liquid Chromatography (HPLC) presents a viable alternative, particularly for less volatile sample matrices or when GC is not available.

Analytical Method	Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery	Precision (%RSD)
HS-SPME-GC-MS	Beer	1 - 200 µg/L[1]	< 1 µg/L[1]	< 1 µg/L[1]	Not explicitly stated	Not explicitly stated
GC-FID	Air	Not explicitly stated	5 ng[2]	Not explicitly stated	100% (desorption efficiency)[2]	Not explicitly stated
GC-FID/MS (for isobutyl esters)	Biological Samples (Serum, Urine, Feces, Liver)	2-3 orders of magnitude	0.03 - 2.96 pmol	0.09 - 9.86 pmol	Not explicitly stated	< 10% (intra-day and inter-day)[3]
HPLC-UV (adapted from paraben analysis)	Cosmetics	1 - 50 µg/mL (for isobutylparaben)[4]	Not available for isobutyl isobutyrate	Not available for isobutyl isobutyrate	Not available for isobutyl isobutyrate	Not available for isobutyl isobutyrate

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are protocols for the key techniques discussed.

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) for Beverages

This method is highly suitable for the analysis of volatile compounds like isobutyl isobutyrate in liquid matrices such as beer and fruit juices.[1][5]

1. Sample Preparation:

• Place a 5 mL aliquot of the beverage sample into a 20 mL headspace vial.

• If necessary, add a known amount of an appropriate internal standard (e.g., d-labeled isobutyl isobutyrate or a structurally similar ester not present in the sample).

• The addition of salt (e.g., NaCl) can be optimized to improve the extraction efficiency of certain compounds, though it was found to decrease the relative peak area for isobutyl isobutyrate in one study.[1]

• Immediately seal the vial with a PTFE/silicone septum.

2. HS-SPME Procedure:

• Place the vial in an autosampler with an agitator and thermostat.

• Equilibrate the sample at 40°C for 15 minutes with agitation.[5]

• Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 40°C.[5]

3. GC-MS Analysis:

• Injector: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.[5]

• Column: Use a mid-polarity capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[5]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]

• Oven Temperature Program: An example program is: initial temperature of 35°C (held for 3 min), ramp at 5°C/min to 250°C (held for 1 min).[1]

• MS Detection: Operate in scan mode (e.g., m/z 29–300) or Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.[1]

Gas Chromatography-Flame Ionization Detection (GC-FID) for Air Samples

This method is based on a partially validated OSHA procedure for the determination of isobutyl isobutyrate in workplace air.[2]

1. Sampling:

• Draw a known volume of air through a charcoal tube using a calibrated personal sampling pump.

2. Sample Preparation:

• Break the ends of the charcoal tube and place the front and back sections into separate 2-mL vials.

• Desorb each section with 1 mL of a 1:99 (v/v) dimethyl formamide:carbon disulfide solution.

• Seal the vials and allow them to desorb for 30 minutes with occasional shaking.

3. GC-FID Analysis:

• Injection: Inject a 1 µL aliquot of the desorption solution into the GC.

• Column: A nonpolar capillary column is suitable for this separation.

• Temperatures: Typical temperatures would be: injector at 250°C, detector at 300°C, and an oven temperature program to separate isobutyl isobutyrate from other components.

• Quantification: Use an external or internal standard calibration curve. n-Hexylbenzene has been used as an internal standard.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for Cosmetics

1. Sample Preparation:

• Accurately weigh approximately 0.5 g of the cosmetic sample into a 50 mL centrifuge tube.[4]

• Add 20 mL of a suitable solvent such as methanol or an acetonitrile/water mixture.[4]

• Vortex for 2 minutes to ensure complete dispersion of the sample.[4]

• Centrifuge at 4000 rpm for 10 minutes to separate the excipients.[4]

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.[4]

2. HPLC-UV Analysis:

• Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water, potentially with a small amount of acid (e.g., phosphoric or formic acid) to improve peak shape.[6] An isocratic or gradient elution can be used.

• Flow Rate: Typically 1.0 mL/min.

• Detection: A UV detector set at a wavelength where isobutyl isobutyrate has sufficient absorbance (e.g., around 210-220 nm, as it lacks a strong chromophore).

• Quantification: Use an external standard calibration curve prepared with known concentrations of isobutyl isobutyrate.

Visualizing the Workflow

To better illustrate the analytical processes, the following diagrams outline the key steps in each methodology.

References

• 1. tandfonline.com [tandfonline.com]
• 2. osha.gov [osha.gov]
• 3. Fatty acid quantification methodisobutyl esterification and GC-FID/MS [xuebao.shsmu.edu.cn]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Separation of Isobutyl isobutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Establishing a Reference Standard for Isobutyl Isobutyrate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies and commercially available materials for establishing a reference standard for isobutyl isobutyrate. By presenting objective data and detailed experimental protocols, this document aims to assist researchers in selecting and qualifying a suitable reference standard for their analytical needs.

Comparison of Commercially Available Isobutyl Isobutyrate

A critical first step in establishing a reference standard is the selection of a high-purity source material. The following table summarizes the purity specifications of isobutyl isobutyrate available from various commercial suppliers. It is important to note that a Certificate of Analysis (CoA) should always be requested from the supplier for batch-specific data.

Table 1: Comparison of Purity Specifications for Commercial Isobutyl Isobutyrate

Supplier/Brand	Purity Specification (by GC)	Water Content (%)	Acid Content (as acetic acid) (%)	Additional Notes
Sigma-Aldrich	≥98%	Not specified	Not specified	General laboratory grade.
Thermo Scientific Chemicals	98%[1]	Not specified	Not specified	Formerly Alfa Aesar.
Generic Supplier (Example CoA)	≥99% (Actual: 99.71%)[2]	≤0.2% (Actual: 0.0081%)[2]	≤0.05% (Actual: 0.037%)[2]	CoA provides batch-specific results.
USP Reference Standard	N/A (Qualified for use in USP compendial tests)	N/A	N/A	The United States Pharmacopeia (USP) offers a reference standard. While a specific purity is not stated, it is rigorously tested and suitable for use as a primary standard.

Analytical Methodologies for Purity Assessment

Gas Chromatography with Flame Ionization Detection (GC-FID) is the most common and robust method for determining the purity of volatile compounds like isobutyl isobutyrate. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural confirmation and can also be used for quantitative analysis (qNMR).

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID provides excellent sensitivity and linearity for quantifying the main component and any volatile impurities.

Objective: To determine the purity of an isobutyl isobutyrate sample and to identify potential impurities.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: DB-Wax (30 m x 0.25 mm ID, 0.50 µm film thickness) or equivalent polar column. A non-polar column like DB-5 can also be used for initial screening.

• Autosampler (optional)

• Data acquisition and processing software

Reagents and Materials:

• Isobutyl isobutyrate sample

• High-purity solvent for dilution (e.g., acetone, ethyl acetate, or dichloromethane, ensuring no co-elution with the main peak or impurities)

• Helium (carrier gas), Hydrogen (FID fuel), Air (FID oxidant), Nitrogen (makeup gas) - all high purity.

Chromatographic Conditions:

Parameter	Value
Inlet
Injection Mode	Split
Split Ratio	50:1 (can be optimized)
Inlet Temperature	250 °C
Injection Volume	1 µL
Oven
Initial Temperature	50 °C
Initial Hold Time	2 minutes
Temperature Ramp	10 °C/min to 220 °C
Final Hold Time	5 minutes
Column
Carrier Gas	Helium
Flow Rate	1.5 mL/min (constant flow)
Detector (FID)
Temperature	250 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2) Flow	25 mL/min

Sample Preparation:

• Accurately weigh approximately 100 mg of the isobutyl isobutyrate sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the chosen solvent. This creates a 10 mg/mL stock solution.

• Further dilute the stock solution if necessary to fall within the linear range of the detector. A typical final concentration for analysis is 0.1-1 mg/mL.

Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity of isobutyl isobutyrate using the area percent method:

  • % Purity = (Area of Isobutyl Isobutyrate Peak / Total Area of All Peaks) x 100

• Identify potential impurities by comparing their retention times with those of known potential impurities (e.g., isobutanol, isobutyric acid) or by using Gas Chromatography-Mass Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for confirming the identity and structure of the isobutyl isobutyrate reference standard. Both ¹H and ¹³C NMR should be performed.

Table 2: ¹H and ¹³C NMR Spectral Data for Isobutyl Isobutyrate

¹H NMR (in CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.85	d	2H	-O-CH₂ -CH(CH₃)₂
~2.55	m	1H	-CO-CH (CH₃)₂
~1.95	m	1H	-O-CH₂-CH (CH₃)₂
~1.15	d	6H	-CO-CH(CH₃ )₂
~0.95	d	6H	-O-CH₂-CH(CH₃ )₂

¹³C NMR (in CDCl₃)

Chemical Shift (δ) ppm	Assignment
~177	C =O
~70	-O-CH₂ -
~34	-CO-CH <
~28	-O-CH₂-CH <
~19	-CH(CH₃ )₂

Potential Impurities in Isobutyl Isobutyrate

The most likely impurities in commercially available isobutyl isobutyrate are residual starting materials from the esterification synthesis:

• Isobutanol: The alcohol starting material.

• Isobutyric acid: The carboxylic acid starting material.

Other potential impurities could include other esters formed from side reactions, though these are generally less common in high-purity materials. GC-MS is a powerful technique for the identification of unknown impurities.

Workflow for Establishing a Reference Standard

The process of establishing a reference standard involves several key steps, from material acquisition to final certification.

Caption: Workflow for Reference Standard Establishment.

Logical Relationship of Analytical Techniques

The selection of analytical techniques should follow a logical progression from initial screening to comprehensive characterization and final certification.

Caption: Analytical Technique Progression.

References

• 1. Isobutyl isobutyrate, 98% | Fisher Scientific [fishersci.ca]
• 2. img.waimaoniu.net [img.waimaoniu.net]

Safety & Regulatory Compliance

Proper Disposal of Isobutyl Isobutyrate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential, immediate safety and logistical information for the proper disposal of isobutyl isobutyrate, ensuring the safety of personnel and the protection of the environment.

Immediate Safety and Hazard Information

Isobutyl isobutyrate is a flammable liquid and an irritant.[1] Before handling, it is crucial to be familiar with its properties and associated hazards.

Key Hazards:

• Flammability: Isobutyl isobutyrate is a flammable liquid with a flash point below 60°C (140°F), posing a fire risk.[2][3] Vapors can form explosive mixtures with air and may travel to a source of ignition and flash back.[3]

• Irritation: It may cause irritation to the eyes, skin, and respiratory tract.[1][4]

• Health Effects: Inhalation of high concentrations may cause central nervous system depression.[1]

Personal Protective Equipment (PPE): When handling isobutyl isobutyrate, especially during disposal procedures, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin Protection: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: If working in a poorly ventilated area or with large quantities, a respirator with an organic vapor cartridge may be necessary.

Step-by-Step Disposal Protocol

The disposal of isobutyl isobutyrate is regulated by the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), as well as by state and local authorities.[4] Adherence to these regulations is mandatory.

Step 1: Waste Characterization

The first and most critical step is to classify the waste. Based on its flashpoint, isobutyl isobutyrate is characterized as an ignitable hazardous waste.

• RCRA Hazardous Waste Code: D001 (Ignitable Waste)[1]

It is the responsibility of the waste generator to make this determination in accordance with EPA guidelines (40 CFR Part 261.3) and any applicable state or local regulations.[4]

Step 2: Proper Containerization

• Use a dedicated, properly labeled hazardous waste container. The container must be in good condition and compatible with isobutyl isobutyrate.

• Do not mix isobutyl isobutyrate with other waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.

• Keep the container securely closed when not in use.

Step 3: Labeling

The waste container must be clearly labeled with the following information:

• The words "Hazardous Waste"

• The full chemical name: "Isobutyl Isobutyrate"

• The RCRA hazardous waste code: "D001"

• The associated hazards (e.g., "Ignitable," "Irritant")

• The date on which the first drop of waste was added to the container (accumulation start date).

Step 4: Storage

• Store the hazardous waste container in a designated satellite accumulation area (SAA) or a central accumulation area (CAA), as per your facility's protocols.

• The storage area must be well-ventilated and away from sources of ignition such as heat, sparks, and open flames.[4]

• Ensure secondary containment is in place to capture any potential leaks or spills.

Step 5: Arranging for Disposal

• Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

• Do not attempt to dispose of isobutyl isobutyrate down the drain or in the regular trash. This is illegal and environmentally harmful.

• Provide the waste disposal contractor with a completed hazardous waste manifest, which is a legal document that tracks the waste from generation to its final disposal.

Spill and Emergency Procedures

In the event of a spill, follow these immediate actions:

• Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert others to the spill.

• Ventilate: If it is safe to do so, increase ventilation in the area.

• Control Ignition Sources: Extinguish all nearby flames and turn off any equipment that could create a spark.

• Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or vermiculite to contain the spill. Do not use combustible materials like paper towels.

• Clean Up: Using non-sparking tools, carefully collect the absorbed material and place it in a designated hazardous waste container for disposal.

• Decontaminate: Clean the spill area with soap and water.

• Report: Report the spill to your supervisor and your institution's EHS department.

Quantitative Data Summary

The following table summarizes key quantitative data for isobutyl isobutyrate:

Property	Value
CAS Number	97-85-8
Molecular Formula	C₈H₁₆O₂
Flash Point	37°C (99°F)
Boiling Point	148.7°C (299.7°F)
Oral LD50 (Rat)	12,800 mg/kg
Inhalation LC50 (Rat)	5000 ppm/6H
Skin LD50 (Rabbit)	>8600 mg/kg

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of isobutyl isobutyrate.

Caption: Logical workflow for the proper disposal of isobutyl isobutyrate.

References

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. epa.gov [epa.gov]
• 3. nj.gov [nj.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling Isobutyl isobutyrate

Essential Safety and Handling Guide for Isobutyl Isobutyrate

This guide provides immediate, essential safety and logistical information for the proper handling and disposal of Isobutyl isobutyrate in a laboratory setting. Following these procedures is critical for ensuring the safety of all personnel.

Understanding the Hazards

Isobutyl isobutyrate is a flammable liquid and vapor that can cause irritation to the skin, eyes, and respiratory tract.[1][2] Inhalation of vapors may lead to central nervous system (CNS) depression, causing symptoms like dizziness or drowsiness.[1][3] It is crucial to handle this chemical with appropriate safety measures to mitigate these risks.

Engineering Controls and Workstation Setup

Proper ventilation is the primary engineering control for safely handling Isobutyl isobutyrate.

• Chemical Fume Hood: Always handle Isobutyl isobutyrate inside a certified chemical fume hood to minimize inhalation of vapors.[1]

• Ventilation: Ensure the laboratory has adequate general or local explosion-proof ventilation to keep airborne concentrations below exposure limits.[1][3]

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[1][4]

Personal Protective Equipment (PPE) Requirements

The following PPE is mandatory when handling Isobutyl isobutyrate:

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles or a full-face shield.[5]	Protects against splashes and vapors which can cause serious eye irritation.[6]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact, which can cause irritation and potential absorption through the skin.[1][2]
Body Protection	Lab coat or appropriate protective clothing.[1][7]	Protects against accidental skin exposure from spills or splashes.
Respiratory Protection	Not typically required if handled in a fume hood.[4] If ventilation is insufficient, a NIOSH-approved respirator is necessary.[1][3]	Protects against inhaling vapors that can cause respiratory irritation and CNS effects.[1][6]

Procedural Guide: Handling and Operations

Adherence to a strict operational protocol is essential for safety.

4.1 Pre-Handling Preparations

• Training: Ensure you are fully trained on the hazards and proper handling procedures for Isobutyl isobutyrate.[8]

• Review SDS: Always review the Safety Data Sheet (SDS) before use.[6]

• Assemble PPE: Put on all required PPE as specified in the table above.

• Prepare Workspace: Confirm the fume hood is operational. Clear the workspace of unnecessary items and ignition sources (e.g., open flames, hot surfaces, sparks).[2][8]

4.2 Chemical Handling

• Grounding: Ground and bond all metal containers during transfer to prevent static discharge, which can ignite flammable vapors.[1][7]

• Use Non-Sparking Tools: Employ tools made of non-sparking materials.[1][8]

• Dispensing: Dispense the chemical slowly and carefully to avoid splashing. Keep the container tightly closed when not in use.[1]

• Avoid Incompatibilities: Keep Isobutyl isobutyrate away from strong oxidizing agents and strong bases.[8]

4.3 Post-Handling

• Decontamination: Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

• Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1][3]

Spill and Disposal Plan

5.1 Spill Response

• Evacuate: Evacuate non-essential personnel from the immediate area.[8]

• Ventilate: Ensure the area is well-ventilated.

• Contain Spill: For small spills, absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[1][8] Do not use combustible materials.

• Collect Waste: Place the absorbent material into a sealed, labeled container for hazardous waste disposal.[1][8]

• Clean Area: Clean the spill area thoroughly.

5.2 Waste Disposal

• Chemical Waste: Dispose of unused Isobutyl isobutyrate and spill cleanup materials as hazardous waste.[2][8] Follow all local, regional, and national regulations.[3]

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as hazardous waste in a sealed container.

• Empty Containers: Do not reuse empty containers. Handle them as hazardous waste, as they may contain flammable vapors.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for Isobutyl isobutyrate:

Property	Value
Molecular Formula	C8H16O2[1]
Molecular Weight	144.21 g/mol [1]
Flash Point	38 °C / 101 °F[1][2]
Boiling Point	148 °C[1]
Autoignition Temperature	432 °C / 809.6 °F[1][4]
Vapor Pressure	4.33 mm Hg @ 25 °C[1]
Vapor Density	4.97 (Air = 1)[1]
Specific Gravity	0.854 g/cm³[1]
Explosion Limits	Lower: 0.96% (vol), Upper: 7.59% (vol)[1]

Emergency First Aid Protocols

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][5]
Skin Contact	Immediately remove all contaminated clothing. Flush the skin with plenty of water for at least 15 minutes. Seek immediate medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[1]

Operational Workflow Diagram

Caption: Safe handling workflow for Isobutyl isobutyrate.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. vigon.com [vigon.com]
• 3. gcascc.com [gcascc.com]
• 4. fishersci.com [fishersci.com]
• 5. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 6. aurochemicals.com [aurochemicals.com]
• 7. synerzine.com [synerzine.com]
• 8. nj.gov [nj.gov]